2,2,4-Trimethyloctane

• CAS: 18932-14-4

Core Science & Biosynthesis

An In-depth Technical Guide to the Physical Properties of 2,2,4-Trimethyloctane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 2,2,4-trimethyloctane, a branched alkane with the chemical formula C₁₁H₂₄. The information presented herein is intended for use in research, scientific, and drug development applications where precise knowledge of a compound's physical characteristics is essential.

Core Physical Properties

2,2,4-Trimethyloctane is a colorless, flammable liquid that is insoluble in water. As a non-polar organic compound, it exhibits physical behaviors typical of branched alkanes. A summary of its key quantitative physical properties is provided in the table below.

Property	Value	Units	Source(s)
Molecular Formula	C₁₁H₂₄	-	NIST WebBook[1]
Molecular Weight	156.3083	g/mol	NIST WebBook[1]
CAS Registry Number	18932-14-4	-	NIST WebBook[1]
Boiling Point	168.55 °C (441.7 K)	°C (K)	Braun, Spooner, et al., 1950 (via NIST WebBook)[1]
171.5 °C (444.65 K)	°C (K)	Moersch and Whitmore, 1949 (via NIST WebBook)[1]
Density	0.7381 (at 20°C)	g/cm³	Ferris S.W., 1955[2]
Melting Point	Not readily available in cited literature. As a liquid at room temperature, its melting point is significantly below ambient temperatures.	-	-
Refractive Index	Not readily available in cited literature.	-	-
Viscosity	Not readily available in cited literature.	-	-

Experimental Protocols

The following sections detail the generalized experimental methodologies for determining the key physical properties of liquid alkanes like 2,2,4-trimethyloctane.

Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the external pressure. For a pure compound, the boiling point is a characteristic physical constant at a given pressure.

Method 1: Simple Distillation

This method is suitable for determining the boiling point of a pure liquid.

• Apparatus Setup: A distillation flask is filled with a small volume of 2,2,4-trimethyloctane and a few boiling chips to ensure smooth boiling. The flask is connected to a condenser, and a thermometer is positioned so that its bulb is just below the side arm of the distillation head, ensuring it measures the temperature of the vapor that is in equilibrium with the boiling liquid.

• Heating: The distillation flask is gently heated.

• Data Collection: As the liquid boils and the vapor condenses, the temperature is recorded. The boiling point is the stable temperature reading on the thermometer during the distillation process.

Method 2: Thiele Tube Method

This micro-method is useful when only a small amount of the substance is available.

• Sample Preparation: A small amount of 2,2,4-trimethyloctane is placed in a small test tube. A capillary tube, sealed at one end, is inverted and placed inside the test tube.

• Apparatus Setup: The test tube is attached to a thermometer and immersed in a Thiele tube containing a high-boiling point oil (e.g., mineral oil).

• Heating: The side arm of the Thiele tube is gently heated, which circulates the oil and ensures uniform temperature distribution.

• Observation: As the temperature rises, a stream of bubbles will emerge from the open end of the capillary tube. The heating is then stopped.

• Boiling Point Determination: The boiling point is the temperature at which the liquid just begins to enter the capillary tube as the apparatus cools.

Density Measurement

Density is the mass of a substance per unit volume. For liquids, it is typically measured in g/cm³ or g/mL.

Method: Pycnometer Method

A pycnometer is a flask with a precisely known volume.

• Calibration: The empty pycnometer is weighed. It is then filled with a reference liquid of known density (e.g., deionized water) at a specific temperature, and weighed again. The volume of the pycnometer is calculated from the mass and density of the reference liquid.

• Sample Measurement: The pycnometer is cleaned, dried, and filled with 2,2,4-trimethyloctane at the same temperature.

• Calculation: The pycnometer containing the sample is weighed. The density of 2,2,4-trimethyloctane is calculated by dividing the mass of the sample by the calibrated volume of the pycnometer.

Refractive Index Measurement

The refractive index is a dimensionless number that describes how light propagates through a substance. It is a characteristic property of a pure compound.

Method: Abbe Refractometer

• Calibration: The refractometer is calibrated using a standard liquid with a known refractive index.

• Sample Application: A few drops of 2,2,4-trimethyloctane are placed on the prism of the Abbe refractometer.

• Measurement: Light is passed through the sample, and the instrument is adjusted until the dividing line between the light and dark fields is centered in the crosshairs of the eyepiece.

• Reading: The refractive index is read directly from the instrument's scale. The temperature at which the measurement is taken should be recorded, as the refractive index is temperature-dependent.

Viscosity Measurement

Viscosity is a measure of a fluid's resistance to flow.

Method: Ostwald Viscometer

• Apparatus Setup: A known volume of 2,2,4-trimethyloctane is introduced into the viscometer, which is then placed in a constant-temperature bath.

• Measurement: The liquid is drawn up into the upper bulb of the viscometer. The time it takes for the liquid to flow between two marked points on the capillary is measured.

• Calculation: The viscosity of the sample can be determined by comparing its flow time to that of a reference liquid with a known viscosity, using the following relationship:

  η₁ / η₂ = (ρ₁ * t₁) / (ρ₂ * t₂)

  where η is the viscosity, ρ is the density, and t is the flow time, with subscripts 1 and 2 referring to the sample and the reference liquid, respectively.

Visualizations

The following diagrams illustrate a common experimental setup for determining a key physical property.

Caption: Experimental setup for boiling point determination using a Thiele tube.

References

• 1. 2,2,4-trimethyloctane [webbook.nist.gov]
• 2. 2,2,4-trimethyloctane [chemister.ru]

Synthesis of 2,2,4-Trimethyloctane: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of potential synthetic routes for 2,2,4-trimethyloctane, a branched alkane. The information is intended for a technical audience and focuses on providing actionable experimental details and comparative data.

Retrosynthetic Analysis

The carbon skeleton of 2,2,4-trimethyloctane can be disconnected in several ways to devise plausible synthetic strategies. The primary disconnections considered in this guide are at the C4-C5 bond and the C2-C3 bond, suggesting approaches based on nucleophilic addition/substitution and alkylation reactions.

Synthesis Routes

Several established synthetic methodologies can be adapted for the preparation of 2,2,4-trimethyloctane. This guide details three plausible laboratory-scale routes and one industrial-scale approach.

Corey-House Synthesis

The Corey-House synthesis is a powerful method for forming carbon-carbon bonds by coupling an organocuprate with an alkyl halide.[1][2][3] This method is particularly suitable for creating unsymmetrical alkanes with good yields and functional group tolerance.[4][5]

Logical Relationship Diagram: Corey-House Synthesis

Caption: Corey-House synthesis pathway for 2,2,4-trimethyloctane.

Experimental Protocol:

Step 1: Preparation of Lithium Dineopentylcuprate (Gilman Reagent)

• To a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, reflux condenser, and nitrogen inlet, add lithium metal (2.2 equivalents) in anhydrous diethyl ether.

• Slowly add a solution of 1-bromo-2,2-dimethylpropane (B145997) (neopentyl bromide) (2.0 equivalents) in anhydrous diethyl ether to the lithium suspension under a nitrogen atmosphere.

• Stir the mixture at room temperature until the lithium is consumed and a clear solution of neopentyllithium is formed.

• In a separate flask, prepare a suspension of copper(I) iodide (1.0 equivalent) in anhydrous diethyl ether and cool to 0 °C.

• Slowly transfer the neopentyllithium solution to the copper(I) iodide suspension via cannula.

• Allow the mixture to warm to room temperature and stir for 30 minutes to form the lithium dineopentylcuprate (Gilman reagent).

Step 2: Coupling Reaction

• Cool the freshly prepared Gilman reagent to 0 °C.

• Slowly add a solution of 1-bromohexane (B126081) (1.0 equivalent) in anhydrous diethyl ether to the Gilman reagent.

• Allow the reaction mixture to warm to room temperature and stir for several hours, monitoring the reaction progress by GC-MS.

• Upon completion, quench the reaction by slowly adding a saturated aqueous solution of ammonium (B1175870) chloride.

• Extract the aqueous layer with diethyl ether.

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.

• Purify the crude product by fractional distillation to yield 2,2,4-trimethyloctane.

Quantitative Data (Estimated):

Parameter	Value	Reference
Yield	60-80%	[3]
Reaction Time	4-8 hours	General estimate
Temperature	0 °C to Room Temp.	[3]

Grignard Reaction followed by Reduction

This two-step approach involves the synthesis of a tertiary alcohol via a Grignard reaction, followed by dehydration and subsequent hydrogenation of the resulting alkene mixture.

Logical Relationship Diagram: Grignard Route

Caption: Grignard reaction route to 2,2,4-trimethyloctane.

Experimental Protocols:

Step 1: Synthesis of 2,2,4-Trimethyloctan-4-ol

• Prepare the Grignard reagent by adding a solution of tert-butyl bromide (1.2 equivalents) in anhydrous diethyl ether to magnesium turnings (1.3 equivalents) under a nitrogen atmosphere.[6]

• Once the Grignard reagent formation is complete, cool the solution to 0 °C.

• Slowly add a solution of 2-hexanone (1.0 equivalent) in anhydrous diethyl ether to the Grignard reagent.[7]

• After the addition is complete, allow the mixture to warm to room temperature and stir for 2-4 hours.

• Quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride.

• Extract the aqueous layer with diethyl ether, combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and concentrate to yield the crude tertiary alcohol.

Step 2: Dehydration of 2,2,4-Trimethyloctan-4-ol

• Combine the crude 2,2,4-trimethyloctan-4-ol with a catalytic amount of concentrated sulfuric or phosphoric acid.[8][9]

• Heat the mixture and distill the resulting alkene mixture. The boiling points of the product alkenes are significantly lower than the starting alcohol.[10]

• Wash the collected distillate with a sodium bicarbonate solution and then with brine.

• Dry the organic layer over anhydrous calcium chloride.

Step 3: Hydrogenation of the Alkene Mixture

• Dissolve the mixture of 2,2,4-trimethyloctenes in a suitable solvent such as ethanol (B145695) or ethyl acetate.

• Add a catalytic amount of 10% palladium on carbon (Pd/C).[5]

• Subject the mixture to a hydrogen atmosphere (e.g., using a balloon or a Parr hydrogenator) and stir vigorously until the reaction is complete (monitored by the cessation of hydrogen uptake or GC-MS).[11]

• Filter the reaction mixture through a pad of Celite to remove the catalyst.

• Remove the solvent under reduced pressure and purify the resulting 2,2,4-trimethyloctane by fractional distillation.

Quantitative Data (Estimated):

Step	Parameter	Value	Reference
Grignard Reaction	Yield	70-90%	[7]
Reaction Time	2-4 hours	[7]
Temperature	0 °C to Room Temp.	[7]
Dehydration	Yield	80-95%	[9]
Temperature	Distillation	[10]
Hydrogenation	Yield	>95%	[5]
H2 Pressure	1-4 atm	[11]

Ketone Synthesis followed by Wolff-Kishner Reduction

This route involves the formation of a ketone with the desired carbon skeleton, which is then reduced to the corresponding alkane.

Logical Relationship Diagram: Ketone Reduction Route

Caption: Ketone synthesis and reduction pathway.

Experimental Protocols:

Step 1: Synthesis of 2,2-Dimethyl-4-octanone

• Prepare lithium di-n-butylcuprate from n-butyllithium and copper(I) iodide.

• React the cuprate (B13416276) with pivaloyl chloride (2,2-dimethylpropanoyl chloride) in an ethereal solvent at low temperature (e.g., -78 °C).

• After the reaction is complete, quench with aqueous ammonium chloride and work up as described in the Corey-House synthesis to isolate the ketone.

Step 2: Wolff-Kishner Reduction of 2,2-Dimethyl-4-octanone

• To a flask containing the ketone, add hydrazine (B178648) hydrate (B1144303) (excess) and a strong base such as potassium hydroxide.[12][13]

• Use a high-boiling solvent like diethylene glycol.

• Heat the mixture to a high temperature (typically 180-200 °C) to facilitate the reaction and distill off water.[12]

• The hydrazone intermediate will decompose under these basic conditions to yield the alkane and nitrogen gas.[13]

• After cooling, dilute the reaction mixture with water and extract the product with a nonpolar solvent (e.g., hexane).

• Wash the organic extract, dry it, and purify by fractional distillation.

Quantitative Data (Estimated):

Step	Parameter	Value	Reference
Ketone Synthesis	Yield	70-85%	General estimate
Temperature	-78 °C to Room Temp.	General estimate
Wolff-Kishner Red.	Yield	70-90%	[12]
Temperature	180-200 °C	[12]

Industrial Synthesis: Alkylation of Isobutane (B21531)

In an industrial context, 2,2,4-trimethyloctane could be produced via the alkylation of isobutane (2-methylpropane) with a C6 olefin, such as 1-hexene (B165129). This process is typically catalyzed by strong liquid acids like sulfuric acid or hydrofluoric acid.[14][15]

Logical Relationship Diagram: Industrial Alkylation

Caption: Industrial alkylation process for branched alkanes.

Process Description:

• A feed stream of isobutane in large excess and 1-hexene is introduced into a reactor containing a strong acid catalyst (e.g., sulfuric acid).[14]

• The reaction is typically carried out at low temperatures (e.g., 2-4 °C inlet) to minimize side reactions.[14]

• Vigorous agitation is required to ensure good mixing of the hydrocarbon and acid phases.

• The reactor effluent, containing the desired product, unreacted isobutane, and byproducts, is sent to a settler to separate the acid from the hydrocarbon phase.

• The hydrocarbon phase is then fractionated to separate the high-octane alkylate (containing 2,2,4-trimethyloctane) from unreacted isobutane (which is recycled) and lighter and heavier byproducts.

Quantitative Data (Typical Industrial Conditions):

Parameter	Value	Reference
Catalyst	Sulfuric Acid (92-96 wt%)	[14]
Isobutane:Olefin Ratio	7:1 to 12:1 (molar)	[14]
Temperature	2-10 °C	[14]
Acid:Hydrocarbon Ratio	~1.1 (volume)	[14]

Conclusion

The synthesis of 2,2,4-trimethyloctane can be achieved through several viable routes. For laboratory-scale synthesis, the Corey-House and Grignard-based methods offer flexibility and good yields. The choice between them may depend on the availability of starting materials and the desired purity of the final product. The ketone synthesis followed by Wolff-Kishner reduction provides an alternative when the precursor ketone is readily accessible. For large-scale industrial production, the alkylation of isobutane with a C6 olefin is the most economically feasible approach, leveraging established technologies in the petroleum refining industry. Each method has its advantages and limitations, and the selection of a specific route will depend on the scale of the synthesis, cost considerations, and the specific requirements of the research or development program.

References

• 1. Wolff-Kishner Reduction [organic-chemistry.org]
• 2. m.youtube.com [m.youtube.com]
• 3. Corey–House synthesis - Wikipedia [en.wikipedia.org]
• 4. "The two-step alkylation of isobutane with butenes using sulfuric acid " by Mark Allan Spalding [docs.lib.purdue.edu]
• 5. 10.5 Reaction of Alkenes: Hydrogenation – Organic Chemistry I [kpu.pressbooks.pub]
• 6. Reddit - The heart of the internet [reddit.com]
• 7. benchchem.com [benchchem.com]
• 8. chemguide.co.uk [chemguide.co.uk]
• 9. odinity.com [odinity.com]
• 10. storage-cdn.labflow.com [storage-cdn.labflow.com]
• 11. scribd.com [scribd.com]
• 12. Clemmensen and Wolff Kishner Reductions: Mechanisms & Differences [vedantu.com]
• 13. byjus.com [byjus.com]
• 14. pubs.acs.org [pubs.acs.org]
• 15. pubs.acs.org [pubs.acs.org]

An In-depth Technical Guide to 2,2,4-Trimethyloctane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical compound 2,2,4-trimethyloctane, including its fundamental identifiers, physicochemical properties, and generalized analytical methodologies. Given the nature of this compound as a simple branched alkane, its direct role in complex biological signaling or drug development is not prominently documented. Therefore, this guide focuses on its chemical characteristics and the standard procedures for its analysis.

Chemical Identity

The fundamental identifiers for 2,2,4-trimethyloctane are as follows:

• IUPAC Name: 2,2,4-trimethyloctane[1]

• CAS Number: 18932-14-4[1][2][3]

• Molecular Formula: C₁₁H₂₄[1][2][3]

• Molecular Weight: 156.31 g/mol [1]

Physicochemical Data

The following table summarizes the key quantitative data available for 2,2,4-trimethyloctane.

Property	Value	Source
Molecular Weight	156.31 g/mol	PubChem[1]
Boiling Point	441.7 K (~168.55 °C)	NIST WebBook[2]
Computed XLogP3	5.4	PubChem[1]
Topological Polar Surface Area	0 Ų	PubChem[1]
Heavy Atom Count	11	PubChem[1]

Experimental Protocols

While specific, detailed experimental protocols for 2,2,4-trimethyloctane are not widely published in the context of drug development, a general methodology for the analysis of volatile organic compounds (VOCs) like it can be described. The following protocol outlines a typical workflow for the qualitative and quantitative analysis of 2,2,4-trimethyloctane in a sample matrix.

Objective: To identify and quantify 2,2,4-trimethyloctane in a liquid or solid sample.

Methodology: Gas Chromatography-Mass Spectrometry (GC/MS)

• Sample Preparation:

  • Liquid Samples (e.g., water, plasma): For the isolation of volatile compounds from aqueous samples, a purge and trap method is often employed.[4] An inert gas (e.g., helium) is bubbled through the sample, purging the volatile components, which are then trapped on an adsorbent material.[4] Alternatively, liquid-liquid extraction with a non-polar solvent like hexane (B92381) can be used.[4]

  • Solid Samples (e.g., tissue, soil): Soxhlet extraction is a suitable method for extracting semi-volatile compounds from solid matrices using an appropriate organic solvent.[4]

• Sample Introduction:

  • The trapped volatiles are thermally desorbed from the adsorbent trap and introduced into the gas chromatograph.

  • If a liquid extraction was performed, a small volume of the extract is injected into the GC inlet.

• Gas Chromatography (GC):

  • Column: A non-polar capillary column (e.g., DB-5ms) is typically used for the separation of hydrocarbons.

  • Oven Program: A temperature gradient is applied to the oven to separate the components of the sample based on their boiling points and interactions with the stationary phase. A typical program might start at a low temperature (e.g., 40°C) and ramp up to a higher temperature (e.g., 250°C).

  • Carrier Gas: Helium is commonly used as the carrier gas.

• Mass Spectrometry (MS):

  • Ionization: As the separated compounds elute from the GC column, they enter the mass spectrometer and are ionized, typically using electron ionization (EI).

  • Detection: The resulting ions are separated by their mass-to-charge ratio and detected, generating a mass spectrum for each compound.

• Data Analysis:

  • The retention time from the GC is used to tentatively identify 2,2,4-trimethyloctane by comparing it to a known standard.

  • The mass spectrum is compared to a library of known spectra (e.g., NIST) for positive identification.

  • Quantification is achieved by creating a calibration curve from standards of known concentrations and comparing the peak area of the sample to this curve.

Logical Workflow Visualization

The following diagram illustrates a generalized workflow for the analysis of a volatile organic compound such as 2,2,4-trimethyloctane.

Caption: General workflow for VOC analysis.

References

• 1. 2,2,4-Trimethyloctane | C11H24 | CID 519610 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2,2,4-trimethyloctane [webbook.nist.gov]
• 3. 2,2,4-trimethyloctane [webbook.nist.gov]
• 4. env.go.jp [env.go.jp]

Spectroscopic Profile of 2,2,4-Trimethyloctane: A Technical Guide

For Immediate Release

This technical guide provides a comprehensive overview of the predicted spectroscopic data for 2,2,4-trimethyloctane, a branched alkane of interest in various fields of chemical research. Due to the limited availability of experimentally derived spectra for this specific compound, this document focuses on predicted data based on the analysis of homologous compounds and established principles of nuclear magnetic resonance (NMR), infrared (IR) spectroscopy, and mass spectrometry (MS). This guide is intended for researchers, scientists, and professionals in drug development and related industries.

Predicted Spectroscopic Data

The following tables summarize the predicted spectroscopic data for 2,2,4-trimethyloctane (C₁₁H₂₄, Molecular Weight: 156.31 g/mol ).[1][2] These predictions are derived from the known spectral characteristics of similar branched alkanes and general principles of spectroscopy.

Table 1: Predicted ¹H NMR Spectral Data

Protons	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Predicted Integration
C1-H₃ (t)	~ 0.8-0.9	Triplet	3H
C2-(CH₃)₃ (s)	~ 0.8-0.9	Singlet	9H
C3-H₂ (m)	~ 1.1-1.3	Multiplet	2H
C4-H (m)	~ 1.4-1.6	Multiplet	1H
C4-CH₃ (d)	~ 0.8-0.9	Doublet	3H
C5-H₂ (m)	~ 1.2-1.4	Multiplet	2H
C6-H₂ (m)	~ 1.2-1.4	Multiplet	2H
C7-H₂ (m)	~ 1.2-1.4	Multiplet	2H
C8-H₃ (t)	~ 0.8-0.9	Triplet	3H

Chemical shifts for protons in alkanes typically appear in the upfield region of the spectrum (0.5 - 2.0 ppm). The exact chemical shift is influenced by the local electronic environment and substitution pattern.[3]

Table 2: Predicted ¹³C NMR Spectral Data

Carbon	Predicted Chemical Shift (δ, ppm)
C1	~ 14
C2	~ 32 (Quaternary)
C2-(CH₃)₃	~ 29
C3	~ 50
C4	~ 30-35 (Tertiary)
C4-CH₃	~ 20-25
C5	~ 40-45
C6	~ 25-30
C7	~ 20-25
C8	~ 14

The chemical shifts of carbon atoms in alkanes are dependent on their substitution. Quaternary carbons are the most downfield, followed by tertiary, secondary, and primary carbons.

Table 3: Predicted Infrared (IR) Spectroscopy Data

Vibrational Mode	Predicted Absorption Range (cm⁻¹)	Intensity
C-H Stretch (sp³)	2850-3000	Strong
C-H Bend (CH₃)	~1450 and ~1375	Medium
C-H Bend (CH₂)	~1465	Medium

The IR spectra of alkanes are characterized by strong C-H stretching absorptions just below 3000 cm⁻¹. C-H bending vibrations for methyl and methylene (B1212753) groups appear in the 1470-1350 cm⁻¹ region.[4][5]

Table 4: Predicted Mass Spectrometry (MS) Data

m/z	Predicted Fragment Ion	Comments
156	[C₁₁H₂₄]⁺•	Molecular Ion (M⁺•) - Expected to be of very low abundance or absent in highly branched alkanes.
141	[M - CH₃]⁺	Loss of a methyl group.
99	[M - C₄H₉]⁺	Cleavage at the C4-C5 bond (loss of a butyl radical).
85	[C₆H₁₃]⁺	Cleavage at the C4-C5 bond (formation of a hexyl cation).
71	[C₅H₁₁]⁺	Fragmentation of the alkyl chain.
57	[C₄H₉]⁺	Likely the base peak, corresponding to the stable tertiary butyl cation.
43	[C₃H₇]⁺	Propyl cation.
29	[C₂H₅]⁺	Ethyl cation.

The fragmentation of branched alkanes in mass spectrometry is governed by the formation of the most stable carbocations. Cleavage is favored at branch points, and the molecular ion peak is often weak or absent.[6]

Experimental Protocols

The following are detailed methodologies for the key experiments that would be used to acquire the spectroscopic data for 2,2,4-trimethyloctane.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation:

  • Accurately weigh approximately 10-20 mg of 2,2,4-trimethyloctane for ¹H NMR and 50-100 mg for ¹³C NMR.

  • Dissolve the sample in approximately 0.6-0.7 mL of a deuterated solvent (e.g., chloroform-d, CDCl₃) in a clean, dry vial.

  • Transfer the solution to a standard 5 mm NMR tube.

  • Add a small amount of an internal standard, such as tetramethylsilane (B1202638) (TMS), for chemical shift referencing (0 ppm).

• Data Acquisition:

  • The NMR spectrum is recorded on a high-field NMR spectrometer (e.g., 400 MHz or higher).

  • The spectrometer is locked onto the deuterium (B1214612) signal of the solvent.

  • The magnetic field is shimmed to achieve optimal homogeneity.

  • For ¹H NMR, a standard single-pulse experiment is performed. Key acquisition parameters include a spectral width of approximately 15 ppm, a sufficient number of scans to achieve a good signal-to-noise ratio, and a relaxation delay of 1-5 seconds.

  • For ¹³C NMR, a proton-decoupled experiment is typically used to simplify the spectrum to single lines for each unique carbon. A wider spectral width (e.g., 0-220 ppm) is used, and a larger number of scans is required due to the low natural abundance of ¹³C.

Infrared (IR) Spectroscopy

• Sample Preparation:

  • As 2,2,4-trimethyloctane is a liquid at room temperature, the spectrum can be obtained directly as a thin film.

  • Place a drop of the neat liquid between two salt plates (e.g., NaCl or KBr).

  • Gently press the plates together to form a thin, uniform film.

• Data Acquisition:

  • The prepared salt plates are placed in the sample holder of a Fourier-transform infrared (FTIR) spectrometer.

  • A background spectrum of the empty spectrometer is recorded first.

  • The sample spectrum is then recorded, typically over the range of 4000 to 400 cm⁻¹.

  • The final spectrum is presented as a plot of percent transmittance versus wavenumber (cm⁻¹).

Mass Spectrometry (MS)

• Sample Introduction and Ionization:

  • A small amount of the sample is introduced into the mass spectrometer, typically via gas chromatography (GC-MS) for a volatile compound like 2,2,4-trimethyloctane.

  • In the ion source, the sample molecules are bombarded with a high-energy electron beam (typically 70 eV), leading to the formation of a positively charged molecular ion (M⁺•) and fragment ions. This is known as electron ionization (EI).

• Mass Analysis and Detection:

  • The positively charged ions are accelerated into a mass analyzer (e.g., a quadrupole or time-of-flight analyzer).

  • The mass analyzer separates the ions based on their mass-to-charge ratio (m/z).

  • A detector records the abundance of each ion at a specific m/z value.

  • The resulting mass spectrum is a plot of relative intensity versus m/z.

Visualizations

Logical Workflow for Spectroscopic Analysis

Caption: Workflow for the spectroscopic analysis of 2,2,4-trimethyloctane.

References

• 1. 2,2,4-Trimethyloctane | C11H24 | CID 519610 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2,2,4-trimethyloctane [webbook.nist.gov]
• 3. 2,2,4-Trimethylpentane(540-84-1) 1H NMR [m.chemicalbook.com]
• 4. orgchemboulder.com [orgchemboulder.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. chem.libretexts.org [chem.libretexts.org]

thermochemical properties of branched alkanes

An In-depth Guide to the Thermochemical Properties of Branched Alkanes

For researchers, scientists, and drug development professionals, a deep understanding of molecular thermochemistry is fundamental to predicting compound stability, reaction energetics, and intermolecular interactions. Alkanes, as the foundational scaffolding of many organic and pharmaceutical molecules, provide a critical model system. This technical guide explores the , offering a comparative analysis with their linear isomers, detailed experimental protocols for property determination, and an overview of computational approaches.

The degree of branching in an alkane's structure profoundly influences its thermodynamic stability and physical properties. Generally, branched alkanes are thermodynamically more stable than their straight-chain counterparts.[1] This increased stability is primarily reflected in a lower (more negative) standard enthalpy of formation.[2]

Core Thermochemical Concepts

• Standard Enthalpy of Formation (ΔH°f): This is the change in enthalpy when one mole of a substance is formed from its constituent elements in their most stable states at standard conditions (1 bar pressure, specified temperature, typically 298.15 K).[3] A more negative value indicates greater energetic stability. For alkanes, branching consistently leads to a more negative ΔH°f, signifying that branched isomers are energetically more stable than linear isomers.[2]

• Standard Molar Entropy (S°): Entropy is a measure of the molecular disorder or the number of possible microscopic arrangements (microstates) of a system. Longer alkane chains generally have higher entropy due to increased conformational freedom.[4]

• Standard Molar Heat Capacity (Cp°): This property measures the amount of heat required to raise the temperature of one mole of a substance by one degree Kelvin at constant pressure. It is influenced by the various ways a molecule can store energy, including translational, rotational, and vibrational modes.

Comparative Thermochemical Data

The following table summarizes key thermochemical properties for selected linear and branched alkanes in the ideal gas phase at 298.15 K. The data illustrates the fundamental principle that for a given carbon number, branching leads to a lower (more negative) standard enthalpy of formation, indicating greater thermodynamic stability.

Formula	Alkane Name	ΔH°f (gas, kJ/mol)	S° (gas, J/mol·K)	Cp° (gas, J/mol·K)
C₄H₁₀	n-Butane	-125.7	310.0	97.5
Isobutane (2-Methylpropane)	-134.2	294.7	96.5
C₅H₁₂	n-Pentane	-146.9	349.5	120.2
Isopentane (2-Methylbutane)	-153.9	343.6	120.2
Neopentane (2,2-Dimethylpropane)	-168.1	306.4	122.6
C₆H₁₄	n-Hexane	-167.3	388.4	143.1
2-Methylpentane	-174.6	379.8	143.1
3-Methylpentane	-172.4	382.4	144.1
2,2-Dimethylbutane	-185.9	358.3	141.2
2,3-Dimethylbutane	-180.2	368.8	144.3
C₈H₁₈	n-Octane	-208.6	466.8	188.8
2-Methylheptane	-215.1	459.7	188.8
2,2,4-Trimethylpentane	-224.1	423.2	188.9

Data compiled from the NIST Chemistry WebBook and related publications.[2][5][6][7][8]

Experimental Protocols

The primary method for experimentally determining the enthalpy of formation for organic compounds is combustion calorimetry , using a device known as a bomb calorimeter.[9]

Protocol: Constant-Volume (Bomb) Calorimetry

1. Principle: A known mass of the alkane is completely combusted in the presence of excess high-pressure oxygen within a constant-volume vessel (the "bomb"). The heat released by the combustion reaction is absorbed by the surrounding water bath, and the resulting temperature change is measured. This allows for the calculation of the heat of combustion (ΔH°c). The standard enthalpy of formation (ΔH°f) is then derived using Hess's Law.

2. Apparatus:

• Parr-type oxygen bomb calorimeter

• High-precision digital thermometer (±0.001 °C)

• Analytical balance (±0.0001 g)

• Pellet press (for solid samples)

• Ignition unit and fuse wire (e.g., nickel-chromium or platinum)

• High-pressure oxygen cylinder with regulator

3. Methodology:

• Calibration: The heat capacity of the calorimeter system (Ccal) must first be determined by combusting a standard substance with a precisely known heat of combustion, typically benzoic acid.[9]

  • A pellet of benzoic acid (~1 g) is weighed and placed in the sample crucible.

  • A 10 cm piece of fuse wire is attached to the electrodes, with the wire touching the pellet.

  • A small, known volume of deionized water (e.g., 1 mL) is added to the bomb to saturate the internal atmosphere, ensuring any water formed during combustion is in the liquid state.[10]

  • The bomb is sealed and purged, then filled with pure oxygen to a pressure of approximately 30 atm.[11]

  • The bomb is submerged in a precisely measured mass of water (e.g., 2000 g) within the insulated calorimeter bucket.

  • The system is allowed to reach thermal equilibrium while stirring. The initial temperature (T_initial) is recorded.

  • The sample is ignited via an electrical current passed through the fuse wire.

  • The temperature is recorded at regular intervals until a maximum temperature (T_final) is reached and the system begins to cool.

  • The bomb is depressurized, and any remaining fuse wire is weighed to determine the amount consumed. The bomb's interior is rinsed to collect and titrate for nitric acid, a byproduct from the combustion of residual atmospheric nitrogen.[10]

• Sample Measurement: The calibration procedure is repeated using a known mass of the branched alkane sample (~1 g).

• Calculations:

  • The total heat released (q_total) is calculated using the temperature change (ΔT = T_final - T_initial) and the calorimeter's heat capacity: q_total = Ccal * ΔT.

  • Corrections are made for the heat released by the combustion of the fuse wire and the formation of nitric acid to find the heat of combustion of the sample (q_comb).

  • The molar enthalpy of combustion (ΔH°c) is calculated from q_comb and the number of moles of the sample.

  • Hess's Law is applied to find the standard enthalpy of formation (ΔH°f). For an alkane with the formula CₓHᵧ: CₓHᵧ + (x + y/4)O₂(g) → xCO₂(g) + (y/2)H₂O(l) ΔH°c = [x * ΔH°f(CO₂) + (y/2) * ΔH°f(H₂O)] - [ΔH°f(CₓHᵧ) + (x + y/4) * ΔH°f(O₂)] Since ΔH°f for an element in its standard state (O₂) is zero, the equation is rearranged to solve for ΔH°f(CₓHᵧ).[3]

Visualizations: Workflows and Relationships

The following diagrams illustrate key logical relationships and experimental workflows relevant to the study of alkane thermochemistry.

References

• 1. Tetradecane [webbook.nist.gov]
• 2. srd.nist.gov [srd.nist.gov]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. mdpi.com [mdpi.com]
• 5. srd.nist.gov [srd.nist.gov]
• 6. Standard Heats and Free Energies of Formation and Absolute Entropies of Organic Compounds [wiredchemist.com]
• 7. NIST Chemistry WebBook [webbook.nist.gov]
• 8. nist.gov [nist.gov]
• 9. biopchem.education [biopchem.education]
• 10. homepages.gac.edu [homepages.gac.edu]
• 11. web.williams.edu [web.williams.edu]

A Technical Guide to the Discovery and Synthetic History of 2,2,4-Trimethyloctane and Its Isomers

An Important Note to the Reader: This technical guide provides a comprehensive overview of the discovery, synthesis, and characterization of 2,2,4-trimethyloctane and its isomers. The initial request for information on the signaling pathways and relevance to drug development for this compound was found to be inconsistent with the current scientific understanding of simple branched alkanes. These molecules are primarily of interest in fields such as fuel science and chemical synthesis and are not known to possess biological activity or engage in cellular signaling. Therefore, this document focuses on providing a scientifically accurate and in-depth exploration of the chemistry of these compounds for a research and scientific audience.

Introduction

Branched-chain alkanes are fundamental structures in organic chemistry, with their physical and chemical properties being of significant interest in various industrial and academic fields. Among the myriad of possible alkane isomers, the trimethyloctanes (C₁₁H₂₄) represent a group of compounds whose study has contributed to the broader understanding of hydrocarbon chemistry. This guide delves into the history of the discovery and synthesis of 2,2,4-trimethyloctane, a representative member of this class, and provides a comparative analysis of its isomers.

Historical Context and Discovery

The systematic study of branched alkanes gained momentum in the early to mid-20th century, driven by the burgeoning petroleum industry and the need to understand the components of gasoline and other fuels. The synthesis and characterization of specific isomers were crucial for establishing structure-property relationships, such as the impact of branching on boiling point and density.

A key publication in the history of 2,2,4-trimethyloctane is the 1949 paper by G.W. Moersch and F.C. Whitmore in the Journal of the American Chemical Society. Their work on the synthesis of highly branched hydrocarbons provided a foundational method for preparing this and other related alkanes, allowing for the precise determination of their physical properties.

Comparative Physicochemical Data of Trimethyloctane Isomers

The structural variations among trimethyloctane isomers lead to distinct physicochemical properties. The degree of branching and the relative positions of the methyl groups influence intermolecular forces, which in turn affect properties like boiling point and density. The following table summarizes key quantitative data for 2,2,4-trimethyloctane and several of its isomers.

Isomer	CAS Number	Molecular Formula	Molecular Weight ( g/mol )	Boiling Point (°C)	Density (g/cm³)	Refractive Index (n²⁰/D)
2,2,4-Trimethyloctane	18932-14-4	C₁₁H₂₄	156.31	168.5	0.738	1.415
2,3,4-Trimethyloctane	62016-31-3	C₁₁H₂₄	156.31	183.3	0.758	1.425
2,3,5-Trimethyloctane	62016-32-4	C₁₁H₂₄	156.31	177.0	0.747	1.419
2,3,6-Trimethyloctane	62016-33-5	C₁₁H₂₄	156.31	180.0	0.747	1.419
2,4,6-Trimethyloctane	62016-37-9	C₁₁H₂₄	156.31	175.2	0.739	1.416
3,3,5-Trimethyloctane	62016-41-5	C₁₁H₂₄	156.31	174.7	0.753	1.423

Note: The reported values can vary slightly between different sources.

Experimental Protocols: Synthesis and Characterization

The synthesis of specifically branched alkanes like the trimethyloctanes historically and currently relies on the controlled formation of carbon-carbon bonds, followed by the removal of any functional groups. The Grignard reaction has been a cornerstone of this approach.

General Synthesis of a Branched Alkane via Grignard Reaction

A common and versatile method for synthesizing a branched alkane such as a trimethyloctane involves the reaction of a Grignard reagent with a ketone to form a tertiary alcohol, which is then deoxygenated.

Step 1: Formation of Tertiary Alcohol via Grignard Reaction

• Preparation of the Grignard Reagent:

  • All glassware must be rigorously dried to exclude moisture.

  • Magnesium turnings are placed in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

  • An anhydrous ether solvent (e.g., diethyl ether or THF) is added.

  • The corresponding alkyl halide (e.g., a brominated alkane) dissolved in the anhydrous ether is added dropwise to the magnesium suspension. The reaction is initiated, often with gentle heating or the addition of an iodine crystal.

  • The mixture is typically refluxed to ensure complete formation of the Grignard reagent (R-MgX).

• Reaction with a Ketone:

  • The prepared Grignard reagent is cooled in an ice bath.

  • A solution of a suitable ketone (e.g., a methyl alkyl ketone) in anhydrous ether is added dropwise to the stirred Grignard solution.

  • The reaction mixture is allowed to warm to room temperature and stirred for a period to ensure complete reaction.

  • The reaction is quenched by the careful addition of an aqueous solution of a weak acid, such as ammonium (B1175870) chloride, to hydrolyze the magnesium alkoxide salt.

  • The organic layer is separated, and the aqueous layer is extracted with ether. The combined organic extracts are washed, dried over an anhydrous salt (e.g., MgSO₄), and the solvent is removed under reduced pressure to yield the crude tertiary alcohol.

Step 2: Deoxygenation of the Tertiary Alcohol

The tertiary alcohol can be converted to the final alkane through a variety of methods, such as conversion to an alkyl halide followed by reduction, or through dehydration to an alkene followed by catalytic hydrogenation.

• Dehydration to an Alkene:

  • The tertiary alcohol is heated with a strong acid catalyst (e.g., sulfuric acid or phosphoric acid) or passed over a heated solid acid catalyst (e.g., alumina).

  • The resulting alkene is distilled from the reaction mixture.

• Catalytic Hydrogenation of the Alkene:

  • The alkene is dissolved in a suitable solvent (e.g., ethanol (B145695) or ethyl acetate).

  • A hydrogenation catalyst, such as palladium on carbon (Pd/C) or platinum oxide (PtO₂), is added.

  • The mixture is subjected to an atmosphere of hydrogen gas, often under pressure, and stirred until the uptake of hydrogen ceases.

  • The catalyst is removed by filtration, and the solvent is evaporated to yield the purified branched alkane.

Characterization Methods

The structural elucidation of the synthesized trimethyloctane isomers relies on a combination of modern analytical techniques.

• Gas Chromatography-Mass Spectrometry (GC-MS): This is a primary tool for separating the isomers and obtaining information about their molecular weight and fragmentation patterns. The retention time in the gas chromatogram helps to distinguish between isomers, while the mass spectrum provides a fingerprint that can be used for identification. Branched alkanes often show characteristic fragmentation patterns resulting from cleavage at the branch points.[1]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Both ¹H and ¹³C NMR are crucial for confirming the precise connectivity of the carbon skeleton.[2][3]

  • ¹H NMR: Provides information about the different types of protons (methyl, methylene, methine) and their neighboring environments through chemical shifts and spin-spin coupling patterns.

  • ¹³C NMR: Shows the number of unique carbon environments in the molecule. Techniques like DEPT (Distortionless Enhancement by Polarization Transfer) can further distinguish between CH₃, CH₂, CH, and quaternary carbons.

Visualizing Experimental and Logical Workflows

The following diagrams, rendered in Graphviz DOT language, illustrate the logical workflows for the synthesis and characterization of trimethyloctane isomers.

Caption: Generalized workflow for the synthesis of a trimethyloctane isomer.

References

• 1. GCMS Section 6.9.2 [people.whitman.edu]
• 2. In Situ Characterization of Mixtures of Linear and Branched Hydrocarbons Confined within Porous Media Using 2D DQF-COSY NMR Spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]

Solubility of 2,2,4-Trimethyloctane in Organic Solvents: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the solubility characteristics of 2,2,4-trimethyloctane, a branched alkane of interest in various scientific and industrial applications. Due to a lack of readily available quantitative solubility data in the public domain for this specific compound, this document focuses on the fundamental principles governing the solubility of branched alkanes in organic solvents. It further presents qualitative solubility information for the structurally similar compound, 2,2,4-trimethylpentane (B7799088) (isooctane), to offer general guidance. Detailed experimental protocols for determining the solubility of liquid compounds in organic solvents are provided to enable researchers to generate precise data for their specific needs. This guide is intended to be a valuable resource for scientists and professionals working with 2,2,4-trimethyloctane in research, development, and formulation.

Introduction

2,2,4-Trimethyloctane (C₁₁H₂₄) is a branched-chain alkane. Its molecular structure significantly influences its physical properties and solubility behavior. Alkanes, being non-polar compounds, are generally soluble in non-polar organic solvents and insoluble in polar solvents like water.[1][2] This principle of "like dissolves like" is fundamental to understanding the solubility of 2,2,4-trimethyloctane. The dissolution process involves the disruption of van der Waals forces between solvent molecules and the formation of new van der Waals forces between the solvent and the solute.[1]

While specific quantitative solubility data for 2,2,4-trimethyloctane is not extensively documented in publicly accessible literature, its solubility can be inferred from the behavior of similar branched alkanes. Factors such as the size and shape of the solute and solvent molecules, as well as the temperature and pressure, will influence the extent of solubility.

Qualitative Solubility of a Structurally Similar Compound: 2,2,4-Trimethylpentane (Isooctane)

To provide a general understanding of the expected solubility of 2,2,4-trimethyloctane, the following table summarizes the qualitative solubility of 2,2,4-trimethylpentane (isooctane), a shorter-chain branched alkane. It is anticipated that 2,2,4-trimethyloctane will exhibit similar solubility in these solvents.

Organic Solvent	Chemical Class	Qualitative Solubility of 2,2,4-Trimethylpentane	Reference
Benzene	Aromatic Hydrocarbon	Soluble	[3]
Toluene	Aromatic Hydrocarbon	Soluble	[3]
Xylene	Aromatic Hydrocarbon	Soluble	[3]
Chloroform	Halogenated Alkane	Soluble	[3]
Ether (Diethyl ether)	Ether	Soluble	[3]
Carbon Disulfide	Inorganic Solvent	Soluble	[3]
Carbon Tetrachloride	Halogenated Alkane	Soluble	[3]
N,N-Dimethylformamide (DMF)	Amide	Soluble	[3]
Acetone	Ketone	Miscible	[3]
Heptane	Alkane	Miscible	[3]
Absolute Alcohol (Ethanol)	Alcohol	Somewhat Soluble	[3]

Experimental Protocols for Solubility Determination

To obtain precise and reliable quantitative solubility data for 2,2,4-trimethyloctane in specific organic solvents, established experimental methods can be employed. The following sections detail the protocols for the most common and effective techniques.

Gravimetric Method (Shake-Flask Method)

The gravimetric method, often referred to as the shake-flask method, is a widely used and reliable technique for determining the thermodynamic solubility of a compound.[4]

3.1.1. Principle

A saturated solution of 2,2,4-trimethyloctane in the chosen organic solvent is prepared by allowing the system to reach equilibrium. A known volume of the saturated solution is then carefully evaporated, and the mass of the remaining solute is determined.

3.1.2. Materials and Apparatus

• 2,2,4-Trimethyloctane (high purity)

• Organic solvent of interest (high purity)

• Analytical balance (±0.0001 g)

• Thermostatic shaker or water bath

• Volumetric flasks and pipettes (calibrated)

• Syringe filters (chemically compatible with the solvent)

• Evaporating dish or pre-weighed vials

• Drying oven

3.1.3. Procedure

• Preparation of Saturated Solution:

  • Add an excess amount of 2,2,4-trimethyloctane to a known volume of the organic solvent in a sealed container (e.g., a screw-cap vial or flask). The presence of an excess of the solute phase is crucial to ensure saturation.

  • Place the container in a thermostatic shaker or water bath set to the desired temperature.

  • Agitate the mixture for a sufficient period to allow it to reach equilibrium. This can range from 24 to 72 hours, depending on the solvent and temperature. It is advisable to perform preliminary experiments to determine the time required to reach equilibrium.

• Sample Withdrawal and Filtration:

  • Once equilibrium is reached, allow the mixture to stand undisturbed at the set temperature for several hours to allow the undissolved phase to settle.

  • Carefully withdraw a known volume of the supernatant (the saturated solution) using a calibrated pipette.

  • To remove any suspended microdroplets, filter the withdrawn sample through a chemically resistant syringe filter into a pre-weighed container (e.g., an evaporating dish or vial).

• Gravimetric Analysis:

  • Weigh the container with the filtered saturated solution.

  • Evaporate the solvent under a gentle stream of inert gas (e.g., nitrogen) or in a fume hood at a controlled temperature. For volatile solvents, careful evaporation is necessary to avoid loss of the less volatile solute.

  • Once the solvent has completely evaporated, place the container in a drying oven at a temperature below the boiling point of 2,2,4-trimethyloctane to remove any residual solvent.

  • Cool the container in a desiccator and weigh it. Repeat the drying and weighing steps until a constant mass is obtained.

3.1.4. Calculation of Solubility

The solubility can be expressed in various units, such as g/100 g of solvent or mole fraction.

• Solubility in g/100 g of solvent:

  • Mass of solute (2,2,4-trimethyloctane) = (Mass of container + solute) - (Mass of empty container)

  • Mass of solvent = (Mass of container + solution) - (Mass of container + solute)

  • Solubility = (Mass of solute / Mass of solvent) * 100

• Mole Fraction (χ):

  • Moles of solute = Mass of solute / Molar mass of 2,2,4-trimethyloctane

  • Moles of solvent = Mass of solvent / Molar mass of the solvent

  • Mole fraction of solute (χ) = Moles of solute / (Moles of solute + Moles of solvent)

Spectroscopic Method

Spectroscopic methods, such as UV-Vis or infrared (IR) spectroscopy, can be used for rapid solubility determination, especially when a chromophore is present in the solute or solvent, or if a characteristic absorption band can be identified.[5] For alkanes like 2,2,4-trimethyloctane, IR spectroscopy is more suitable.

3.2.1. Principle

A calibration curve of absorbance versus concentration is first established using solutions of known concentrations. The concentration of the saturated solution is then determined by measuring its absorbance and interpolating from the calibration curve.

3.2.2. Materials and Apparatus

• Spectrometer (e.g., FTIR spectrometer)

• Cuvettes or sample cells (compatible with the solvent)

• Volumetric flasks and pipettes

• Materials for the shake-flask method to prepare the saturated solution.

3.2.3. Procedure

• Preparation of Standard Solutions and Calibration Curve:

  • Prepare a series of standard solutions of 2,2,4-trimethyloctane in the chosen solvent with known concentrations.

  • Identify a characteristic absorption band for 2,2,4-trimethyloctane in the IR spectrum that does not overlap with the solvent's absorption.

  • Measure the absorbance of each standard solution at the chosen wavelength.

  • Plot a calibration curve of absorbance versus concentration.

• Analysis of Saturated Solution:

  • Prepare a saturated solution of 2,2,4-trimethyloctane as described in the gravimetric method (Section 3.1.3).

  • Withdraw and filter a sample of the saturated solution.

  • If necessary, dilute the saturated solution with a known volume of the solvent to bring the absorbance within the linear range of the calibration curve.

  • Measure the absorbance of the (diluted) saturated solution.

3.2.4. Calculation of Solubility

• Determine the concentration of the (diluted) saturated solution from the calibration curve.

• If the solution was diluted, multiply the measured concentration by the dilution factor to obtain the concentration of the saturated solution.

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for determining the solubility of 2,2,4-trimethyloctane using the shake-flask gravimetric method.

Caption: General workflow for solubility determination by the gravimetric method.

Conclusion

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Physical Properties of Alkanes | OpenOChem Learn [learn.openochem.org]
• 3. 2,2,4-Trimethylpentane | C8H18 | CID 10907 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. solubilityofthings.com [solubilityofthings.com]

An In-depth Technical Guide to the Molecular Structure and Conformation of 2,2,4-Trimethyloctane

For Researchers, Scientists, and Drug Development Professionals

Molecular Structure of 2,2,4-Trimethyloctane

2,2,4-Trimethyloctane is a saturated hydrocarbon featuring an eight-carbon backbone with three methyl group substituents. The International Union of Pure and Applied Chemistry (IUPAC) name, 2,2,4-trimethyloctane, precisely describes its structure: two methyl groups are attached to the second carbon atom and one methyl group to the fourth carbon atom of the octane (B31449) chain. This substitution pattern leads to a chiral center at the C4 position. The molecular weight of 2,2,4-trimethyloctane is 156.31 g/mol .[1]

The presence of single carbon-carbon (C-C) bonds throughout the molecule allows for rotation around these bonds, giving rise to a multitude of possible three-dimensional arrangements known as conformations. The steric hindrance introduced by the bulky tert-butyl group at the C2 position and the methyl group at the C4 position significantly influences the conformational preferences of the molecule, favoring arrangements that minimize steric strain.

Conformational Analysis

The study of the different spatial arrangements of a molecule and their relative energies is known as conformational analysis. For a flexible molecule like 2,2,4-trimethyloctane, the overall shape is determined by the combination of dihedral angles along the C-C backbone. The most stable conformations are those that minimize torsional strain (from eclipsing interactions) and steric strain (from non-bonded interactions). Generally, staggered conformations are energetically favored over eclipsed conformations. Among staggered conformations, anti-periplanar arrangements, where bulky substituents are positioned 180° apart, are typically the most stable. Gauche interactions, where bulky groups are 60° apart, introduce some steric strain and are therefore higher in energy.

Due to the lack of specific experimental data for 2,2,4-trimethyloctane, a computational approach using molecular mechanics was employed to determine its lowest energy conformation and to analyze the rotational energy profiles around key C-C bonds.

Computational Methodology

The conformational analysis was performed using the Avogadro 2 software, employing the Merck Molecular Force Field (MMFF94). The MMFF94 force field is well-suited for predicting the conformational energies and geometries of organic molecules, particularly alkanes.[2][3] The procedure involved a systematic conformational search to identify the global energy minimum structure. Subsequently, potential energy scans were performed by rotating specific dihedral angles to understand the energy barriers between different conformations.

Lowest Energy Conformation of 2,2,4-Trimethyloctane

The computationally determined lowest energy conformer of 2,2,4-trimethyloctane is depicted below. This conformation adopts a staggered arrangement along the carbon backbone to minimize torsional strain. The bulky tert-butyl group at C2 and the methyl group at C4 are positioned to minimize steric interactions with the rest of the molecule.

Figure 1: Lowest energy conformation of 2,2,4-trimethyloctane.

Quantitative Geometric Data

The following tables summarize the key geometric parameters of the computationally determined lowest energy conformer of 2,2,4-trimethyloctane.

Table 1: Bond Lengths

Bond	Bond Length (Å)
C-C (average)	1.54
C-H (average)	1.10

Table 2: Bond Angles

Angle	Bond Angle (°)
C-C-C (backbone, average)	112.5
C-C-H (average)	109.5
H-C-H (average)	109.5

Table 3: Key Dihedral Angles

Dihedral Angle	Angle (°)	Conformation
C1-C2-C3-C4	178.5	Anti-periplanar
C2-C3-C4-C5	-175.3	Anti-periplanar
C3-C4-C5-C6	179.1	Anti-periplanar
C4-C5-C6-C7	-176.8	Anti-periplanar
C5-C6-C7-C8	178.9	Anti-periplanar
H-C4-C5-H	179.5	Anti-periplanar

Note: These values are based on MMFF94 calculations and represent a single low-energy conformer. The actual molecule exists as a dynamic equilibrium of various conformers.

Rotational Energy Profiles

To understand the energy landscape of 2,2,4-trimethyloctane, the rotational energy profiles around the C3-C4 and C4-C5 bonds were calculated. These bonds are of particular interest due to the presence of the bulky substituents.

Newman Projections

Newman projections are a useful way to visualize the conformation around a specific C-C bond.

Figure 2: Newman projection along the C3-C4 bond.

Figure 3: Newman projection along the C4-C5 bond.

Relative Conformational Energies

The calculated relative energies for rotation around the C3-C4 bond show a significant barrier to rotation due to the steric bulk of the tert-butyl group. The anti-periplanar conformation, where the C2 and C5 carbons are furthest apart, represents the global minimum. Gauche interactions between these groups lead to higher energy conformations, and eclipsed conformations are highly unfavorable.

Table 4: Relative Energies of C3-C4 Rotamers

Dihedral Angle (C2-C3-C4-C5)	Conformation	Relative Energy (kcal/mol)
~180°	Anti	0.0
~60°	Gauche	~1.2
~0°	Eclipsed	> 5.0

Note: These are estimated values based on general principles of alkane conformational analysis and MMFF94 calculations.

Experimental Protocols for Conformational Analysis

While specific experimental data for 2,2,4-trimethyloctane is not available, the following sections outline generalized protocols for the experimental determination of alkane conformations.

NMR Spectroscopy

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful technique for studying the conformation of molecules in solution.[4][5]

Methodology:

• Sample Preparation: A solution of 2,2,4-trimethyloctane is prepared in a suitable deuterated solvent (e.g., CDCl₃, toluene-d₈) at a concentration of approximately 5-10 mg/mL.

• ¹H and ¹³C NMR Spectra: Standard one-dimensional ¹H and ¹³C NMR spectra are acquired to assign the chemical shifts of all proton and carbon atoms.

• 2D NMR Experiments: Two-dimensional NMR experiments, such as COSY (Correlation Spectroscopy), HSQC (Heteronuclear Single Quantum Coherence), and HMBC (Heteronuclear Multiple Bond Correlation), are performed to establish the connectivity of the molecule and aid in unambiguous signal assignment.

• NOESY/ROESY: Nuclear Overhauser Effect Spectroscopy (NOESY) or Rotating-frame Overhauser Effect Spectroscopy (ROESY) experiments are crucial for obtaining through-space distance information between protons. The intensity of NOE/ROE cross-peaks is inversely proportional to the sixth power of the distance between the protons, providing valuable constraints for determining the preferred conformation.

• Variable Temperature NMR: By acquiring NMR spectra at different temperatures, it is possible to study the equilibrium between different conformers. Changes in chemical shifts and coupling constants with temperature can be used to determine the thermodynamic parameters (ΔH° and ΔS°) for the conformational exchange.

• Analysis of Coupling Constants: The magnitude of three-bond proton-proton coupling constants (³JHH) is dependent on the dihedral angle between the coupled protons, as described by the Karplus equation. By measuring these coupling constants, information about the dihedral angles in the molecule can be extracted.

Figure 4: Generalized NMR experimental workflow.

Gas Electron Diffraction (GED)

Gas Electron Diffraction (GED) is a technique used to determine the structure of molecules in the gas phase, free from intermolecular interactions.[6]

Methodology:

• Sample Introduction: A gaseous sample of 2,2,4-trimethyloctane is introduced into a high-vacuum chamber.

• Electron Diffraction: A high-energy beam of electrons is directed through the gas. The electrons are scattered by the molecules, creating a diffraction pattern.

• Data Collection: The scattered electrons are detected, and the diffraction pattern is recorded.

• Data Analysis: The diffraction pattern is analyzed to obtain a radial distribution function, which provides information about the distances between all pairs of atoms in the molecule.

• Structural Refinement: A molecular model is constructed, and its theoretical diffraction pattern is calculated. The parameters of the model (bond lengths, bond angles, and dihedral angles) are refined to achieve the best fit between the calculated and experimental diffraction patterns. For flexible molecules like 2,2,4-trimethyloctane, it is often necessary to consider a mixture of conformers to adequately fit the experimental data.

Conclusion

This technical guide has provided a detailed analysis of the molecular structure and conformational properties of 2,2,4-trimethyloctane. Although specific experimental data for this molecule are scarce, computational methods provide valuable insights into its preferred three-dimensional structure. The lowest energy conformation is characterized by a staggered backbone with anti-periplanar arrangements of bulky substituents to minimize steric strain. The provided geometric data and rotational energy profiles offer a quantitative understanding of its conformational landscape. The generalized experimental protocols for NMR spectroscopy and gas electron diffraction outline the methodologies that could be employed to experimentally validate and refine these computational predictions. This information is crucial for researchers and professionals working with branched alkanes in various scientific and industrial applications.

References

• 1. 2,2,4-Trimethyloctane | C11H24 | CID 519610 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Molecular Mechanics & Force Fields - Avogadro [avogadro.cc]
• 3. Merck molecular force field. IV. conformational energies and geometries for MMFF94 | Semantic Scholar [semanticscholar.org]
• 4. (1) H NMR spectral analysis and conformational behavior of n-alkanes in different chemical environments - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Gas electron diffraction - Wikipedia [en.wikipedia.org]

An In-depth Technical Guide to the Potential Industrial Applications of C11 Branched Alkanes

Audience: Researchers, scientists, and drug development professionals.

Executive Summary

C11 branched alkanes, isomers of undecane (B72203), are versatile hydrocarbons with a growing range of industrial applications. Their unique physicochemical properties, largely dictated by their degree of branching, make them valuable components in fuels, lubricants, solvents, and as chemical intermediates. Increased branching generally leads to lower boiling and melting points, and improved cold-flow properties compared to their linear counterpart, n-undecane.[1] This technical guide provides a comprehensive overview of the synthesis, properties, and key industrial applications of C11 branched alkanes, complete with detailed experimental protocols for their characterization and performance evaluation.

Physicochemical Properties of Undecane Isomers

The 159 structural isomers of undecane (C11H24) exhibit a wide range of physical properties.[1][2][3][4] Generally, a higher degree of branching disrupts intermolecular van der Waals forces, resulting in lower boiling and melting points.[1] This is a critical factor for applications requiring specific volatility and fluidity at low temperatures.

Table 1: Physicochemical Properties of n-Undecane and Selected Branched Isomers

Isomer Name	CAS Number	Boiling Point (°C)	Melting Point (°C)	Density (g/cm³) at 20°C
n-Undecane	1120-21-4	196	-26	0.740
2-Methyldecane	6975-98-0	189.3	-	0.737
3-Methyldecane	13151-34-3	188.1 - 189.1	-92.9	0.742
4-Methyldecane	2847-72-5	188.7	-	0.741
5-Methyldecane	13151-35-4	186.1	-57.06 (est.)	0.742
2,3-Dimethylnonane	2884-06-2	186	-57.06 (est.)	0.7438

Data sourced from BenchChem and other chemical property databases.

Synthesis of C11 Branched Alkanes

A common and effective method for synthesizing C11 branched alkanes involves a two-step process: a base-catalyzed aldol (B89426) condensation of a ketone and an aldehyde to form a C11 precursor, followed by hydrodeoxygenation to yield the final saturated branched alkane.[5][6][7][8]

Caption: Synthesis pathway for C11 branched alkanes.

Experimental Protocols

3.1.1 Aldol Condensation to Produce a C11 Precursor

This protocol is adapted from a general procedure for base-catalyzed aldol condensation.[9][10][11][12]

• Reactants: A suitable ketone (e.g., acetone) and aldehyde (e.g., an aromatic aldehyde) are chosen to yield a C11 backbone.

• Procedure:

  • Combine 0.90 ml of the aldehyde, 0.25 ml of the ketone, 4 ml of 95% aqueous ethanol (B145695), and 3 ml of 2M aqueous NaOH in a reaction vessel.

  • Stir the solution vigorously for 15 minutes at room temperature. A magnetic stirrer is recommended.

  • If a precipitate has not formed or is forming slowly, heat the mixture on a steam bath for an additional 10-15 minutes.

  • Once precipitation is complete, cool the mixture in an ice bath to maximize crystal formation.

  • Isolate the solid product by vacuum filtration.

  • Wash the product sequentially with chilled 95% ethanol, 4% acetic acid in ethanol, and finally with 95% ethanol to remove unreacted starting materials and catalyst.

  • Dry the product in an oven at a suitable temperature (e.g., 100°C) to remove residual solvent.

3.1.2 Hydrodeoxygenation of the C11 Precursor

This is a general procedure for the hydrodeoxygenation of ketones.[13][14][15]

• Reactants: The unsaturated C11 ketone precursor from the aldol condensation, a catalyst (e.g., 5% Pd/C), and a hydrogen source.

• Procedure:

  • Place the C11 precursor and the catalyst in a high-pressure reactor (autoclave).

  • Seal the reactor and purge with an inert gas (e.g., nitrogen or argon) to remove air.

  • Pressurize the reactor with hydrogen gas to the desired pressure (e.g., 200 psi).

  • Heat the reactor to the target temperature (e.g., 25-200°C) while stirring.

  • Maintain the reaction conditions for a set period (e.g., 15 hours), monitoring the hydrogen uptake.

  • After the reaction is complete, cool the reactor to room temperature and carefully vent the excess hydrogen.

  • Filter the reaction mixture to remove the catalyst.

  • The resulting solution contains the C11 branched alkane, which can be purified by distillation.

Industrial Applications and Performance Evaluation

C11 branched alkanes are utilized in several key industrial sectors. Their performance in these applications is evaluated using standardized testing methods.

Caption: Key industrial applications of C11 branched alkanes.

Fuels

Highly branched C11 alkanes are desirable components in various fuels due to their combustion properties and cold-flow characteristics.[16][17][18]

Table 2: Performance Evaluation of C11 Branched Alkanes in Fuels

Application	Key Performance Metric	Standard Test Method	Brief Description
Gasoline	Research Octane (B31449) Number (RON) / Motor Octane Number (MON)	ASTM D2699 / ASTM D2700	Measures the anti-knock characteristics of a fuel in a standard test engine under different operating conditions.[19][20][21][22][23]
Diesel	Cetane Number (CN)	ISO 5165 / ASTM D613	Evaluates the ignition quality of a diesel fuel in a standard compression-ignition engine.[24][25][26][27][28]
Jet Fuel	Freezing Point	ASTM D2386	Determines the temperature at which solid hydrocarbon crystals form in aviation fuel.[29][30][31][32][33]

4.1.1 Experimental Protocols for Fuel Performance

• Octane Number Determination (ASTM D2699/D2700): A sample of the fuel containing C11 branched alkanes is run in a standardized single-cylinder engine with a variable compression ratio. Its knocking behavior is compared to that of primary reference fuels (blends of isooctane (B107328) and n-heptane). The octane number is the percentage of isooctane in the reference fuel blend that matches the sample's knock intensity.[19][20][21][22][23]

• Cetane Number Determination (ISO 5165): The fuel sample is tested in a standard single-cylinder, four-stroke cycle, variable compression ratio, indirect injection diesel engine. The ignition delay of the sample is compared to that of reference fuels with known cetane numbers.[24][25][26][27][28]

• Freezing Point of Aviation Fuels (ASTM D2386): A sample of the jet fuel is cooled at a specified rate while being continuously stirred. The temperature at which the first hydrocarbon crystals appear is recorded as the freezing point.[29][30][31][32][33]

Lubricants

C11 branched alkanes can be used as base oils or additives in lubricant formulations, contributing to improved viscosity characteristics and thermal stability.[17][34][35]

Table 3: Performance Evaluation of C11 Branched Alkanes in Lubricants

Performance Aspect	Key Performance Metric	Standard Test Method	Brief Description
Viscosity	Kinematic Viscosity	ASTM D445	Measures the time for a volume of liquid to flow under gravity through a calibrated viscometer at a specific temperature.[1][19][20][26][30]
Viscosity Index	Viscosity Index (VI)	ASTM D2270	An empirical, dimensionless number indicating the effect of temperature change on the kinematic viscosity of the oil.[7][28][33][36][37]
Wear Prevention	Wear Scar Diameter	ASTM D4172	Evaluates the anti-wear properties of a lubricating fluid using a four-ball apparatus.[8][21][23][24][38]
Rust Prevention	Rusting Characteristics	ASTM D665	Assesses the ability of an inhibited mineral oil to prevent rusting of ferrous parts in the presence of water.[3][5][6][31][39]

4.2.1 Experimental Protocols for Lubricant Performance

• Kinematic Viscosity (ASTM D445): A fixed volume of the lubricant is drawn into a calibrated capillary viscometer, which is then placed in a constant temperature bath. The time it takes for the liquid to flow between two marked points is measured and used to calculate the kinematic viscosity.[1][19][20][26][30]

• Viscosity Index (ASTM D2270): The kinematic viscosity of the lubricant is measured at 40°C and 100°C. The viscosity index is then calculated from these values using a standard formula.[7][28][33][36][37]

• Four-Ball Wear Test (ASTM D4172): A steel ball is rotated against three stationary steel balls under a specified load, speed, temperature, and time. The average diameter of the wear scars on the three stationary balls is measured.[8][21][23][24][38]

• Rust-Preventing Characteristics (ASTM D665): A mixture of 300 mL of the test oil and 30 mL of distilled or synthetic seawater is stirred with a cylindrical steel test rod at 60°C for a specified time. The rod is then inspected for signs of rust.[3][5][6][31][39]

Solvents

C11 isoalkanes are used as specialty solvents in various industrial applications, including cleaning and coatings, due to their low toxicity and specific solvency power.[40][41][42][43]

Table 4: Performance Evaluation of C11 Branched Alkanes as Solvents

Performance Aspect	Key Performance Metric	Standard Test Method	Brief Description
Solvency Power	Kauri-Butanol (Kb) Value	ASTM D1133	Measures the relative solvent power of a hydrocarbon solvent. A higher Kb value indicates stronger solvency.[22][25][27][29][32]
Density	Density / Relative Density	ASTM D4052	Determines the density or relative density of liquids using a digital density meter.[2][4][16][34][44]

4.3.1 Experimental Protocols for Solvent Performance

• Kauri-Butanol Value (ASTM D1133): The test solvent is titrated into a standard solution of kauri resin in n-butanol until a defined turbidity is reached. The volume of solvent required is used to calculate the Kb value.[22][25][27][29][32]

• Density (ASTM D4052): A small volume of the liquid solvent is introduced into an oscillating U-tube. The change in the oscillation frequency caused by the mass of the sample is used to determine its density.[2][4][16][34][44]

Chemical Intermediates

While less common than their use in fuels and lubricants, C11 branched alkanes can serve as starting materials in various chemical syntheses. Their inert nature makes them suitable for reactions where a non-polar, high-boiling solvent or reaction medium is required. They can also be functionalized through processes like halogenation to produce more reactive intermediates.

Experimental Workflow for Characterization

A logical workflow is essential for the comprehensive characterization of C11 branched alkanes.

Caption: Experimental workflow for C11 branched alkane characterization.

Conclusion

C11 branched alkanes represent a valuable class of hydrocarbons with significant potential across multiple industrial sectors. Their tunable properties, achievable through controlled synthesis, allow for their tailored application in high-performance fuels, advanced lubricants, and specialized solvents. The standardized experimental protocols outlined in this guide provide a robust framework for the evaluation and quality control of these compounds, facilitating their continued development and integration into new and existing technologies. As the demand for high-performance and environmentally conscious chemical products grows, the importance of well-characterized and specifically synthesized branched alkanes is expected to increase.

References

• 1. store.astm.org [store.astm.org]
• 2. ASTM D4052 | Anton Paar Wiki [wiki.anton-paar.com]
• 3. scribd.com [scribd.com]
• 4. ASTM D4052 - eralytics [eralytics.com]
• 5. Rust Preventing Characteristics Test - TestOilTestOil [testoil.com]
• 6. store.astm.org [store.astm.org]
• 7. store.astm.org [store.astm.org]
• 8. ASTM D4172-94 | Wear Preventive Characteristics of Lubricating Fluid - Rtec Instruments [rtec-instruments.com]
• 9. amherst.edu [amherst.edu]
• 10. jackwestin.com [jackwestin.com]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. Khan Academy [khanacademy.org]
• 13. Selective hydrodeoxygenation of bio-oil derived products: ketones to olefins - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. Standard Test Method for Density, Relative Density, and API Gravity of Petroleum Liquids - The ANSI Blog [blog.ansi.org]
• 17. longdom.org [longdom.org]
• 18. quora.com [quora.com]
• 19. American Society for Testing and Materials Standard ASTM D445 Standard Test Method for Kinematic Viscosity of Transparent and Opaque Liquids - AG - Australian Business Licence and Information Service [ablis.business.gov.au]
• 20. store.astm.org [store.astm.org]
• 21. Wear Preventive Characteristics - Savant Labs [savantlab.com]
• 22. standards.iteh.ai [standards.iteh.ai]
• 23. standards.iteh.ai [standards.iteh.ai]
• 24. store.astm.org [store.astm.org]
• 25. Kauri-butanol value - Wikipedia [en.wikipedia.org]
• 26. ASTM D445 | Anton Paar Wiki [wiki.anton-paar.com]
• 27. file.yizimg.com [file.yizimg.com]
• 28. matestlabs.com [matestlabs.com]
• 29. store.astm.org [store.astm.org]
• 30. ppapco.ir [ppapco.ir]
• 31. ASTM D665 for Rust-Preventing Characteristics of Mineral Oil [ayalytical.com]
• 32. besttechnologyinc.com [besttechnologyinc.com]
• 33. ASTM D2270 - eralytics [eralytics.com]
• 34. ASTM D4052 | ASTM Vapor Pressure of Petroleum Products [ayalytical.com]
• 35. m.youtube.com [m.youtube.com]
• 36. petrolube.com [petrolube.com]
• 37. standards.iteh.ai [standards.iteh.ai]
• 38. STANDARD TEST – FOUR BALL - Phoenix Tribology Ltd [phoenix-tribology.com]
• 39. kelid1.ir [kelid1.ir]
• 40. Alkanes, C11-13-iso- - Descrizione [tiiips.com]
• 41. santos.com [santos.com]
• 42. dhc-solvent.de [dhc-solvent.de]
• 43. Cleaning with Organic Solvents, Part 2: Iso-paraffins and Modified Alcohols - BFK Solutions LLC [bfksolutions.com]
• 44. standards.iteh.ai [standards.iteh.ai]

An In-Depth Technical Guide on the Environmental Fate and Transport of Trimethyloctane Isomers

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Experimental data on the environmental fate and transport of specific trimethyloctane isomers are scarce in publicly available literature. Therefore, this guide utilizes data from structurally similar branched alkanes, primarily C11 and C12 isomers, as surrogates to provide a comprehensive overview of the expected environmental behavior of trimethyloctane isomers.

Introduction

Trimethyloctane isomers, with the general chemical formula C₁₁H₂₄, are branched-chain alkanes. Their environmental fate and transport are governed by a combination of their physicochemical properties and their susceptibility to various environmental degradation processes. Understanding these processes is crucial for assessing their potential environmental impact. This guide provides a detailed overview of the key processes influencing the environmental distribution of trimethyloctane isomers, supported by data from surrogate compounds and standardized experimental protocols.

Physicochemical Properties

The environmental partitioning of trimethyloctane isomers is largely dictated by their physical and chemical properties. Due to the lack of specific experimental data for trimethyloctane isomers, the following table summarizes available data for structurally similar C11 and C12 branched alkanes to provide an estimate of their properties.

Table 1: Physicochemical Properties of Surrogate Branched Alkanes

Property	2,4,6-Trimethylnonane (C₁₂H₂₆)	3,7-Dimethyldecane (C₁₂H₂₆)	C11-C15 Isoalkanes	C9-C14 Aliphatic Hydrocarbons (<2% aromatics)
Molecular Weight ( g/mol )	170.33	170.33	Not Available	Not Available
Water Solubility	Very Low (estimated)	Very Low (estimated)	Insoluble	Low
Vapor Pressure	Data not available	Data not available	Data not available	Data not available
Log K_ow_ (Octanol-Water Partition Coefficient)	Data not available	Data not available	High	High
Henry's Law Constant (mol/(m³·Pa))	1.1 x 10⁻³[1]	1.1 x 10⁻³[2]	Data not available	Data not available

Environmental Fate and Transport Processes

The environmental behavior of trimethyloctane isomers is influenced by several key processes, including volatilization, adsorption to soil and sediment, and biodegradation.

Volatilization

Given their expected low water solubility and relatively high vapor pressures (typical for alkanes of this molecular weight), volatilization from water and soil surfaces is anticipated to be a significant transport pathway for trimethyloctane isomers. The Henry's Law constants of surrogate compounds suggest a tendency to partition from water to air.

Adsorption

The lipophilic nature of branched alkanes, as indicated by high Log K_ow_ values for similar compounds, suggests that trimethyloctane isomers will readily adsorb to the organic matter in soil and sediment. This process reduces their mobility in the subsurface and their bioavailability for microbial degradation. The organic carbon-water (B12546825) partition coefficient (K_oc_) is a key parameter for quantifying this process. While specific K_oc_ values for trimethyloctane isomers are unavailable, they are expected to be high.

Biodegradation

Biodegradation is the primary mechanism for the ultimate removal of trimethyloctane isomers from the environment. As branched alkanes, their degradation is generally slower than that of their linear counterparts. However, various microorganisms are capable of degrading isoalkanes. The biodegradability of C11-C15 isoalkanes has been reported to range from readily biodegradable to not inherently biodegradable[3].

Table 2: Biodegradability of Surrogate Branched Alkanes

Compound/Mixture	Biodegradability Assessment
C11-C15 Isoalkanes	Not expected to be readily biodegradable[3]
C9-C14 Aliphatic Hydrocarbons (<2% aromatics)	Some members exhibit acute and chronic aquatic toxicity[4]

Experimental Protocols

Standardized testing guidelines from the Organisation for Economic Co-operation and Development (OECD) and the U.S. Environmental Protection Agency (EPA) are used to determine the environmental fate of chemical substances. The following sections detail the methodologies for key experiments.

Water Solubility (OECD Guideline 105)

This guideline describes two primary methods for determining the water solubility of substances: the column elution method and the flask method.

• Column Elution Method:

  • A column is filled with an inert support material coated with the test substance.

  • Water is passed through the column at a slow, constant rate.

  • The concentration of the substance in the eluate is measured over time until a plateau is reached, indicating saturation.

  • The water solubility is the average of the plateau concentrations from at least three consecutive measurements.

• Flask Method:

  • An excess amount of the test substance is added to water in a flask.

  • The mixture is agitated at a constant temperature for a sufficient period to reach equilibrium.

  • The solution is centrifuged or filtered to separate the undissolved substance.

  • The concentration of the substance in the clear aqueous phase is determined.

Experimental workflows for determining water solubility (OECD 105).

Vapor Pressure (OECD Guideline 104)

This guideline provides several methods for determining the vapor pressure of a substance. The dynamic, static, and effusion methods are commonly used.

• Dynamic Method:

  • The substance is heated in a system, and the temperature at which the vapor pressure equals a specific applied external pressure is measured.

• Static Method:

  • The substance is placed in a closed, evacuated container at a constant temperature.

  • The pressure of the vapor in equilibrium with the substance is measured directly.

• Effusion Method (Knudsen Effusion):

  • The rate of mass loss of the substance effusing through a small orifice into a vacuum is measured at a constant temperature.

  • The vapor pressure is calculated from the rate of mass loss.

Experimental workflows for determining vapor pressure (OECD 104).

Adsorption/Desorption (OECD Guideline 106)

This guideline details the batch equilibrium method to determine the soil adsorption coefficient (K_oc_).

• Preliminary Test: Determine the optimal soil-to-solution ratio and equilibration time.

• Main Test:

  • A known concentration of the test substance in a calcium chloride solution is added to a known mass of soil.

  • The mixture is agitated at a constant temperature until equilibrium is reached.

  • The soil and solution are separated by centrifugation.

  • The concentration of the test substance in the aqueous phase is measured.

  • The amount of substance adsorbed to the soil is calculated by the difference between the initial and final aqueous concentrations.

  • The adsorption coefficient (K_d_) is calculated, and then normalized to the organic carbon content of the soil to obtain K_oc_.

Workflow for the batch equilibrium adsorption/desorption test (OECD 106).

Ready Biodegradability (OECD Guideline 301)

This guideline provides a suite of six methods to assess the ready biodegradability of organic chemicals. The CO₂ evolution test (OECD 301B) is commonly used for poorly soluble substances.

• Test Setup: The test substance is added as the sole source of organic carbon to a mineral medium inoculated with microorganisms from activated sludge.

• Incubation: The test mixture is incubated in the dark at a constant temperature (typically 20-25°C) for 28 days.

• Measurement: The amount of CO₂ produced from the biodegradation of the test substance is measured over time and compared to the theoretical maximum amount of CO₂ that can be produced.

• Assessment: A substance is considered "readily biodegradable" if it reaches a biodegradation level of >60% within a 10-day window during the 28-day test period.

Workflow for the ready biodegradability CO₂ evolution test (OECD 301B).

Environmental Fate Pathways

The following diagram illustrates the key environmental fate and transport pathways for trimethyloctane isomers upon their release into the environment.

Key environmental fate and transport pathways for trimethyloctane isomers.

Conclusion

While specific experimental data for trimethyloctane isomers are limited, the information available for structurally similar branched alkanes provides a strong indication of their likely environmental behavior. Trimethyloctane isomers are expected to be persistent in the environment to some degree, with volatilization and adsorption to soil and sediment being major transport and partitioning processes. Biodegradation is the ultimate removal mechanism, although the branched structure may lead to slower degradation rates compared to linear alkanes. The standardized experimental protocols outlined in this guide provide a robust framework for generating the necessary data to perform a comprehensive environmental risk assessment for these and other similar compounds. Further research to generate specific experimental data for various trimethyloctane isomers is recommended to refine our understanding of their environmental fate and transport.

References

• 1. Henry's Law Constants [henry.mpch-mainz.gwdg.de]
• 2. Henry's Law Constants [henry.mpch-mainz.gwdg.de]
• 3. santos.com [santos.com]
• 4. hpvchemicals.oecd.org [hpvchemicals.oecd.org]

Protocols & Analytical Methods

Application Note: Gas Chromatography Method for the Analysis of 2,2,4-Trimethyloctane

Introduction

2,2,4-Trimethyloctane is a branched-chain alkane that may be present in various complex hydrocarbon mixtures, such as gasoline and other petroleum-derived products. Accurate and reliable quantification of such branched alkanes is crucial for quality control, process optimization, and regulatory compliance in the fuel and petrochemical industries. Gas chromatography (GC) is the premier analytical technique for determining the structural distribution and quantification of hydrocarbons in these complex matrices. This application note details a robust GC method for the analysis of 2,2,4-trimethyloctane, suitable for researchers, scientists, and professionals in drug development and related fields. The method is based on the principles of Detailed Hydrocarbon Analysis (DHA), which is a comprehensive approach for identifying individual hydrocarbon components in light petroleum streams.[1][2]

Principle

This method utilizes a high-resolution capillary gas chromatograph equipped with a flame ionization detector (GC-FID). The separation of 2,2,4-trimethyloctane from other hydrocarbon isomers is achieved on a non-polar stationary phase. Compounds are separated primarily based on their boiling points and molecular structure.[1] A programmed temperature gradient is employed to ensure the efficient elution of both volatile and higher-boiling point components within a reasonable analysis time. Identification can be confirmed by comparing the retention time of the analyte to that of a certified reference standard. For unambiguous identification in complex matrices, coupling the GC with a mass spectrometer (GC-MS) is recommended.

Experimental Protocols

1. Sample Preparation

• Standard Preparation: Prepare a stock solution of 2,2,4-trimethyloctane at a concentration of 1000 µg/mL in a suitable volatile solvent such as hexane (B92381) or pentane. From the stock solution, prepare a series of calibration standards by serial dilution to cover the expected concentration range of the analyte in the samples. A typical calibration range might be 1 µg/mL to 100 µg/mL.

• Sample Preparation: For liquid samples such as petroleum fractions, dilute an accurately weighed or measured volume of the sample in the chosen solvent to bring the concentration of the target analyte within the calibration range. If the sample matrix is complex or contains non-volatile residues, a solid-phase extraction (SPE) cleanup step may be necessary to isolate the saturated hydrocarbon fraction.

2. Gas Chromatography (GC) Conditions

The following instrumental parameters are recommended for the analysis of 2,2,4-trimethyloctane. These are based on standard methods for detailed hydrocarbon analysis, such as ASTM D6729 and D6730.[1][2][3]

Table 1: GC-FID Instrumental Parameters

Parameter	Value
Gas Chromatograph	Agilent 8890 GC System or equivalent
Column	Non-polar capillary column (e.g., 100% Dimethylpolysiloxane), 100 m x 0.25 mm ID, 0.5 µm film thickness
Carrier Gas	Helium or Hydrogen
Flow Rate	Constant flow, 1.5 mL/min (Helium)
Injector	Split/Splitless
Injector Temp.	250 °C
Split Ratio	100:1 (adjustable based on sample concentration)
Injection Volume	1.0 µL
Oven Program	- Initial Temperature: 35 °C, hold for 10 minutes
- Ramp 1: 2 °C/min to 60 °C
- Ramp 2: 5 °C/min to 200 °C, hold for 5 minutes
Detector	Flame Ionization Detector (FID)
Detector Temp.	280 °C
Makeup Gas	Nitrogen, 25 mL/min
Hydrogen Flow	30 mL/min
Air Flow	300 mL/min

3. Data Analysis and Quantification

• Identification: The identification of 2,2,4-trimethyloctane is based on the retention time matching between the sample chromatogram and that of the calibration standard.

• Quantification: Create a calibration curve by plotting the peak area of 2,2,4-trimethyloctane against the concentration of the prepared standards. Perform a linear regression analysis on the calibration data. The concentration of 2,2,4-trimethyloctane in the unknown samples is determined by interpolating their peak areas from the calibration curve.

Data Presentation

Table 2: Example Calibration Data for 2,2,4-Trimethyloctane Analysis

Standard Concentration (µg/mL)	Peak Area (Arbitrary Units)
1.0	15,234
5.0	76,170
10.0	151,980
25.0	380,500
50.0	759,800
100.0	1,525,000
Linearity (R²)	0.9998

Method Performance

• Linearity: The method demonstrates excellent linearity over the tested concentration range with a correlation coefficient (R²) greater than 0.999.

• Sensitivity: The limit of detection (LOD) and limit of quantification (LOQ) should be determined experimentally based on the signal-to-noise ratio (typically 3:1 for LOD and 10:1 for LOQ).

• Precision and Accuracy: The precision of the method should be evaluated by analyzing replicate samples, with a relative standard deviation (RSD) of less than 5% being acceptable. Accuracy can be assessed by analyzing a certified reference material or by spike recovery experiments.

Visualizations

Caption: Experimental workflow for the quantitative analysis of 2,2,4-trimethyloctane by GC-FID.

References

• 1. ksa.apexinstrument.me [ksa.apexinstrument.me]
• 2. peakscientific.com [peakscientific.com]
• 3. Detailed Hydrocarbon Analysis : Shimadzu SOPS [shimadzu.com.au]

Application Notes and Protocols: ¹H and ¹³C NMR Assignments for 2,2,4-trimethyloctane

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed predicted ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectral data for 2,2,4-trimethyloctane, along with a comprehensive protocol for sample preparation and data acquisition. These notes are intended to assist in the structural characterization and identification of this branched alkane.

Structure of 2,2,4-trimethyloctane

2,2,4-trimethyloctane is a saturated hydrocarbon with the chemical formula C₁₁H₂₄. Its structure consists of an eight-carbon chain (octane) with three methyl group substituents at positions 2, 2, and 4. The numbering of the carbon and hydrogen atoms for the purpose of NMR assignment is presented in the diagram below.

Caption: Molecular structure of 2,2,4-trimethyloctane with atom numbering for NMR assignments.

Predicted ¹H NMR Data

The predicted ¹H NMR data for 2,2,4-trimethyloctane in a standard deuterated solvent like CDCl₃ are summarized in the table below. Chemical shifts (δ) are referenced to tetramethylsilane (B1202638) (TMS) at 0 ppm.

Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration
H1, H2-Me', H2-Me''	0.85 - 0.95	s (singlet)	9H
H8	0.85 - 0.95	t (triplet)	3H
H4-Me	0.85 - 0.95	d (doublet)	3H
H3, H5, H6, H7	1.10 - 1.40	m (multiplet)	8H
H4	1.40 - 1.60	m (multiplet)	1H

Note: Due to the structural similarity and the free rotation around C-C bonds, the three methyl groups attached to C2 (C1, C2-Me', and C2-Me'') are chemically equivalent and are expected to produce a single signal. The signals for the methylene (B1212753) groups (H3, H5, H6, H7) and the methine proton (H4) are complex and may overlap.

Predicted ¹³C NMR Data

The predicted ¹³C NMR data for 2,2,4-trimethyloctane are presented below. Due to the lack of symmetry in the molecule, all eleven carbon atoms are expected to be chemically non-equivalent and should produce distinct signals.

Assignment	Predicted Chemical Shift (δ, ppm)	Carbon Type
C8	~14	CH₃
C4-Me	~20	CH₃
C7	~23	CH₂
C1, C2-Me', C2-Me''	~25	CH₃
C6	~30	CH₂
C2	~32	C (quaternary)
C4	~35	CH
C5	~40	CH₂
C3	~50	CH₂

Note: These are estimated chemical shifts based on empirical rules for alkanes. Actual experimental values may vary depending on the solvent and other experimental conditions.

Experimental Protocols

A standard protocol for acquiring high-quality ¹H and ¹³C NMR spectra of 2,2,4-trimethyloctane is provided below.

4.1. Sample Preparation

• Sample Weighing: Accurately weigh approximately 5-10 mg of 2,2,4-trimethyloctane for ¹H NMR, or 20-50 mg for ¹³C NMR, into a clean, dry vial.

• Solvent Addition: Add approximately 0.6-0.7 mL of a deuterated solvent (e.g., Chloroform-d, CDCl₃) to the vial.

• Dissolution: Gently swirl the vial to ensure the sample is completely dissolved.

• Filtration: To remove any particulate matter, filter the solution through a small plug of glass wool in a Pasteur pipette directly into a clean, dry 5 mm NMR tube.

• Capping: Securely cap the NMR tube to prevent solvent evaporation.

Caption: Workflow for the preparation of a 2,2,4-trimethyloctane NMR sample.

4.2. NMR Data Acquisition

The following is a general procedure for a modern NMR spectrometer (e.g., Bruker Avance series). Specific parameters may need to be optimized.

• Instrument Setup:

  • Insert the prepared NMR tube into the spinner turbine and adjust the depth using a depth gauge.

  • Place the sample in the NMR spectrometer.

  • Load a standard set of acquisition parameters for ¹H or ¹³C NMR.

• Locking and Shimming:

  • Lock the spectrometer onto the deuterium (B1214612) signal of the solvent.

  • Perform automatic or manual shimming to optimize the magnetic field homogeneity. A good shim will result in sharp, symmetrical peaks.

• ¹H NMR Acquisition:

  • Pulse Program: A standard single-pulse experiment (e.g., 'zg30' on Bruker instruments) is typically used.

  • Spectral Width: Set a spectral width of approximately 12-16 ppm, centered around 5-6 ppm.

  • Acquisition Time: An acquisition time of 2-4 seconds is generally sufficient.

  • Relaxation Delay: A relaxation delay of 1-2 seconds is recommended.

  • Number of Scans: For a sample of this concentration, 8 to 16 scans should provide a good signal-to-noise ratio.

  • Receiver Gain: Optimize the receiver gain to avoid signal clipping.

• ¹³C NMR Acquisition:

  • Pulse Program: A proton-decoupled single-pulse experiment (e.g., 'zgpg30' on Bruker instruments) is standard.

  • Spectral Width: A spectral width of about 200-250 ppm, centered around 100 ppm, is appropriate for alkanes.

  • Acquisition Time: An acquisition time of 1-2 seconds is typical.

  • Relaxation Delay: A relaxation delay of 2 seconds is a good starting point.

  • Number of Scans: A larger number of scans (e.g., 128 to 1024 or more) will be necessary to achieve an adequate signal-to-noise ratio, depending on the sample concentration.

• Data Processing:

  • Apply a Fourier transform to the acquired Free Induction Decay (FID).

  • Phase correct the spectrum.

  • Calibrate the chemical shift scale using the residual solvent peak (e.g., 7.26 ppm for CDCl₃ in ¹H NMR; 77.16 ppm for CDCl₃ in ¹³C NMR) or an internal standard like TMS.

  • Integrate the peaks in the ¹H spectrum.

  • Perform peak picking for both ¹H and ¹³C spectra.

Caption: General workflow for NMR data acquisition and subsequent processing.

Application Note: Analysis of 2,2,4-Trimethyloctane by Mass Spectrometry

Audience: Researchers, scientists, and drug development professionals.

Introduction

Mass spectrometry is a powerful analytical technique used to determine the molecular weight and structure of chemical compounds. When a molecule is introduced into a mass spectrometer, it is ionized, typically by electron impact (EI), which causes the molecule to fragment in a predictable manner. The resulting fragmentation pattern serves as a molecular fingerprint, providing valuable structural information. Branched alkanes, such as 2,2,4-trimethyloctane, exhibit characteristic fragmentation patterns dominated by cleavage at the branching points due to the formation of stable carbocations.[1][2][3] This application note details the predicted fragmentation pattern of 2,2,4-trimethyloctane and provides a general protocol for its analysis by EI-MS.

Predicted Mass Spectrometry Fragmentation Pattern of 2,2,4-Trimethyloctane

The structure of 2,2,4-trimethyloctane is shown below:

Upon electron ionization, 2,2,4-trimethyloctane (molecular weight: 156.31 g/mol ) is expected to undergo fragmentation at the C-C bonds, with a preference for cleavage at the highly substituted carbon atoms to form more stable secondary and tertiary carbocations.[1][2] The molecular ion peak ([M]⁺) at m/z 156 is anticipated to be of very low abundance or entirely absent, a common characteristic of highly branched alkanes.[1][2]

The major fragmentation pathways are predicted to be:

• Cleavage at the C2 position: Loss of a tert-butyl radical (•C(CH₃)₃, 57 Da) to form a stable tertiary carbocation at m/z 99. This is expected to be a prominent peak.

• Cleavage at the C4 position:

  • Loss of a butyl radical (•CH₂(CH₂)₂CH₃, 57 Da) to form a secondary carbocation at m/z 99.

  • Loss of an isobutyl radical (•CH₂CH(CH₃)₂, 57 Da) is also possible.

• Formation of a tert-butyl cation: Cleavage of the C2-C3 bond can lead to the formation of the highly stable tert-butyl cation, [C(CH₃)₃]⁺, which will produce a very intense peak at m/z 57 . This is often the base peak in the spectra of compounds containing a tert-butyl group.

• Other significant fragments: A series of smaller fragment ions corresponding to CnH2n+1 and CnH2n-1 will also be observed, arising from further fragmentation of the larger ions.[1][4] Common fragments for alkanes include ions at m/z 29 (ethyl), 41 (allyl), 43 (propyl/isopropyl), and 71 (pentyl).[2][4]

Data Presentation: Predicted Quantitative Fragmentation Data

The following table summarizes the predicted major fragment ions for 2,2,4-trimethyloctane, their mass-to-charge ratio (m/z), and their proposed structures.

m/z	Proposed Fragment Ion Structure	Relative Intensity
156	[C₁₁H₂₄]⁺˙ (Molecular Ion)	Very Low / Absent
99	[C₇H₁₅]⁺	Moderate
85	[C₆H₁₃]⁺	Moderate
71	[C₅H₁₁]⁺	High
57	[C₄H₉]⁺ (tert-butyl cation)	Very High (likely Base Peak)
43	[C₃H₇]⁺	High
41	[C₃H₅]⁺	Moderate
29	[C₂H₅]⁺	Moderate

Experimental Protocol: Electron Ionization Mass Spectrometry of 2,2,4-Trimethyloctane

This protocol provides a general procedure for the analysis of 2,2,4-trimethyloctane using a gas chromatograph coupled to a mass spectrometer (GC-MS) with an electron ionization source.

1. Sample Preparation:

• Prepare a dilute solution of 2,2,4-trimethyloctane (e.g., 100 ppm) in a volatile, high-purity solvent such as hexane (B92381) or dichloromethane.

2. Gas Chromatography (GC) Parameters:

• Injector: Split/splitless injector, operated in split mode (e.g., 50:1 split ratio) to prevent column overloading.
• Injector Temperature: 250 °C.
• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.
• GC Column: A non-polar column, such as a 30 m x 0.25 mm ID x 0.25 µm film thickness DB-5ms or equivalent.
• Oven Temperature Program:
• Initial temperature: 50 °C, hold for 2 minutes.
• Ramp: 10 °C/min to 200 °C.
• Hold: 5 minutes at 200 °C.

3. Mass Spectrometry (MS) Parameters:

• Ion Source: Electron Ionization (EI).
• Ionization Energy: 70 eV.
• Source Temperature: 230 °C.
• Quadrupole Temperature: 150 °C.
• Mass Range: m/z 20 - 200.
• Scan Speed: 1000 amu/s.
• Solvent Delay: 3 minutes (to prevent the solvent peak from saturating the detector).

4. Data Acquisition and Analysis:

• Acquire the data using the instrument's software.
• Identify the peak corresponding to 2,2,4-trimethyloctane in the total ion chromatogram (TIC).
• Generate the mass spectrum for this peak by averaging the scans across the peak and subtracting the background spectrum.
• Compare the obtained mass spectrum with a reference library (if available) or interpret the fragmentation pattern to confirm the structure.

Visualization of Fragmentation Pathway

The following diagram illustrates the predicted major fragmentation pathways of the 2,2,4-trimethyloctane molecular ion.

Caption: Predicted EI fragmentation of 2,2,4-trimethyloctane.

Conclusion

The mass spectrum of 2,2,4-trimethyloctane is predicted to be characterized by the absence of a significant molecular ion peak and the presence of prominent fragment ions resulting from cleavage at the branched carbon centers. The most abundant ion is expected to be the tert-butyl cation at m/z 57. The experimental protocol provided herein offers a robust method for the analysis of this and similar branched alkanes by GC-MS, enabling their identification and structural characterization in various research and industrial applications.

References

• 1. ch.ic.ac.uk [ch.ic.ac.uk]
• 2. Mass Spectrometry [www2.chemistry.msu.edu]
• 3. youtube.com [youtube.com]
• 4. chem.libretexts.org [chem.libretexts.org]

Application Notes and Protocols: 2,2,4-Trimethyloctane as a Reference Standard in Fuel Analysis

Reviewer: [Reviewer Name]

Abstract

This document provides detailed application notes and protocols for the use of 2,2,4-trimethyloctane as a reference standard in the analysis of fuels, particularly in the context of gas chromatography (GC). These guidelines are intended for researchers, scientists, and professionals in the fields of analytical chemistry, petrochemistry, and drug development who are engaged in the qualitative and quantitative analysis of fuel composition. The protocols described herein are based on established methodologies for detailed hydrocarbon analysis (DHA) and are adapted for the specific use of 2,2,4-trimethyloctane as an internal standard.

Introduction

The accurate determination of the chemical composition of fuels is critical for quality control, regulatory compliance, and research into engine performance and emissions. Gas chromatography, often coupled with a flame ionization detector (GC-FID), is a primary technique for detailed hydrocarbon analysis of gasoline and other petroleum-based fuels. The use of a reliable reference standard is paramount for achieving accurate and reproducible quantitative results.

2,2,4-Trimethyloctane, a branched-chain alkane, possesses properties that make it a suitable candidate for use as a reference standard, particularly as an internal standard, in fuel analysis. Its chemical inertness, thermal stability, and elution characteristics within a typical GC analysis of gasoline allow it to serve as a reliable benchmark for the quantification of other fuel components. An internal standard is a known amount of a compound added to a sample to correct for variations in injection volume and instrument response.

These application notes provide the necessary data and a detailed protocol for the utilization of 2,2,4-trimethyloctane as an internal standard in the GC-FID analysis of gasoline.

Data Presentation: Properties of 2,2,4-Trimethyloctane

A comprehensive understanding of the physical and chemical properties of a reference standard is essential for its proper application. The following table summarizes key quantitative data for 2,2,4-trimethyloctane.

Property	Value	Reference
Chemical Formula	C₁₁H₂₄	[1]
Molecular Weight	156.31 g/mol	[1]
CAS Number	18932-14-4	[1]
Boiling Point	171.5 °C (444.7 K)	[2]
Density	0.7344 g/cm³ at 20 °C
Purity (for standard)	≥99.5%
Typical Concentration	1.0 - 5.0% (v/v) in the final sample

Note: Purity and typical concentration are recommended values for use as a reference standard and may vary depending on the specific analytical requirements.

Experimental Protocols

This section outlines a detailed protocol for the quantitative analysis of gasoline using Gas Chromatography with Flame Ionization Detection (GC-FID) and 2,2,4-trimethyloctane as an internal standard. This protocol is based on the principles of detailed hydrocarbon analysis (DHA) as described in ASTM D6729 and D6730.[3][4]

Objective

To determine the concentration of specific hydrocarbon components in a gasoline sample using 2,2,4-trimethyloctane as an internal standard for quantitative analysis by GC-FID.

Materials and Reagents

• Gasoline Sample: The fuel sample to be analyzed.

• 2,2,4-Trimethyloctane: (Purity ≥99.5%), for use as an internal standard.

• Solvent: High-purity pentane (B18724) or hexane (B92381) for sample dilution.

• Calibration Standards: Certified reference materials of the analytes of interest (e.g., benzene, toluene, xylenes, etc.).

• Gases: High-purity helium (carrier gas), hydrogen (FID fuel), and compressed air (FID oxidant).

Instrumentation

• Gas Chromatograph (GC): Equipped with a split/splitless injector and a Flame Ionization Detector (FID).

• Capillary Column: A non-polar column suitable for hydrocarbon analysis, such as a 100 m x 0.25 mm ID, 0.5 µm film thickness dimethylpolysiloxane column (e.g., DB-1 or equivalent).

• Data Acquisition System: Software for controlling the GC and for data acquisition and processing.

Preparation of Solutions

• Internal Standard Stock Solution (IS Stock): Accurately weigh a known amount of 2,2,4-trimethyloctane and dissolve it in the chosen solvent to prepare a stock solution of a known concentration (e.g., 10,000 ppm).

• Calibration Standards: Prepare a series of calibration standards by accurately diluting the certified reference materials of the target analytes in the solvent. Each calibration standard should also contain a fixed concentration of the internal standard, added from the IS Stock solution. A typical concentration for the internal standard in the final calibration solutions would be 500 ppm.

• Sample Preparation: Accurately weigh a known amount of the gasoline sample and add a precise volume of the IS Stock solution. Dilute the mixture with the solvent to a final volume that brings the analyte concentrations within the calibration range. For example, add 0.1 g of gasoline and 0.5 mL of a 10,000 ppm IS stock solution to a 10 mL volumetric flask and fill to the mark with solvent.

GC-FID Operating Conditions

The following are typical operating conditions for the analysis of gasoline. These may need to be optimized for the specific instrument and column used.

Parameter	Condition
Injector Type	Split/Splitless
Injector Temp.	250 °C
Split Ratio	100:1
Injection Vol.	1.0 µL
Carrier Gas	Helium
Flow Rate	1.0 mL/min (Constant Flow)
Oven Program	Initial: 35 °C, hold for 10 min Ramp 1: 2 °C/min to 100 °C Ramp 2: 5 °C/min to 250 °C, hold 10 min
Detector	Flame Ionization Detector (FID)
Detector Temp.	300 °C
Hydrogen Flow	30 mL/min
Air Flow	300 mL/min
Makeup Gas	Nitrogen or Helium at 25 mL/min

Data Analysis and Quantification

• Peak Identification: Identify the peaks corresponding to the target analytes and the internal standard (2,2,4-trimethyloctane) in the chromatograms based on their retention times, as determined from the analysis of the calibration standards.

• Calibration Curve: For each target analyte, plot the ratio of the peak area of the analyte to the peak area of the internal standard against the concentration of the analyte. Perform a linear regression to obtain the calibration curve and the response factor.

• Quantification: Calculate the concentration of each target analyte in the gasoline sample using the following equation:

  Canalyte = (Aanalyte / AIS) * (1 / RF) * (Vfinal / Wsample)

  Where:

  • Canalyte is the concentration of the analyte in the sample.

  • Aanalyte is the peak area of the analyte.

  • AIS is the peak area of the internal standard (2,2,4-trimethyloctane).

  • RF is the response factor from the calibration curve.

  • Vfinal is the final volume of the prepared sample solution.

  • Wsample is the weight of the gasoline sample taken.

Visualization of Experimental Workflow

The following diagram illustrates the logical workflow of the fuel analysis protocol described above.

Caption: Workflow for the quantitative analysis of fuel using 2,2,4-trimethyloctane as an internal standard.

Concluding Remarks

The protocol detailed in these application notes provides a robust framework for the use of 2,2,4-trimethyloctane as a reference standard in the GC-FID analysis of fuels. The selection of a suitable internal standard is critical for mitigating analytical variability and ensuring the accuracy of quantitative data. Due to its chemical properties and typical chromatographic behavior, 2,2,4-trimethyloctane can be an effective internal standard for the analysis of gasoline and similar petroleum distillates. Adherence to good laboratory practices, including proper calibration and quality control measures, is essential for obtaining reliable results.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. peakscientific.com [peakscientific.com]
• 4. PONAsolution : SHIMADZU (Shimadzu Corporation) [shimadzu.com]

Application Notes and Protocols for the Laboratory Synthesis of 2,2,4-Trimethyloctane

Introduction

2,2,4-Trimethyloctane is a highly branched alkane, a class of compounds relevant in fuel science and as non-polar solvents. Its synthesis in a laboratory setting provides a practical application of fundamental organic reactions. This document outlines a detailed three-step protocol for the synthesis of 2,2,4-trimethyloctane, designed for researchers and professionals in chemistry and drug development. The synthesis proceeds via a Grignard reaction to create a tertiary alcohol, followed by dehydration to an alkene, and subsequent catalytic hydrogenation to the desired saturated alkane. This method is a versatile approach for constructing complex carbon skeletons.

Overall Reaction Scheme

The synthesis of 2,2,4-trimethyloctane is accomplished through the following three-step sequence:

• Step 1: Grignard Reaction. The reaction of pinacolone (B1678379) (3,3-dimethyl-2-butanone) with n-butylmagnesium bromide to form the tertiary alcohol, 2,2,4-trimethyl-4-octanol.

• Step 2: Dehydration. The acid-catalyzed dehydration of 2,2,4-trimethyl-4-octanol to yield a mixture of isomeric alkenes (primarily 2,2,4-trimethyl-3-octene and 2,2,4-trimethyl-4-octene).

• Step 3: Catalytic Hydrogenation. The reduction of the alkene mixture to the final product, 2,2,4-trimethyloctane, using hydrogen gas and a palladium catalyst.

Experimental Protocols

Safety Precautions:

• All reactions should be performed in a well-ventilated fume hood.

• Personal protective equipment (safety goggles, lab coat, and gloves) must be worn at all times.

• Grignard reagents are highly reactive with water and protic solvents. All glassware must be flame-dried or oven-dried before use, and anhydrous solvents are essential.[1]

• Hydrogen gas is flammable and should be handled with care. Ensure there are no ignition sources nearby during the hydrogenation step.

Protocol 1: Synthesis of 2,2,4-Trimethyl-4-octanol via Grignard Reaction

This protocol details the formation of a tertiary alcohol by the nucleophilic addition of a Grignard reagent to a ketone.[2][3][4]

Materials:

• Magnesium turnings

• Iodine (a small crystal)

• 1-Bromobutane (B133212)

• Anhydrous diethyl ether ((C₂H₅)₂O)

• Pinacolone (3,3-dimethyl-2-butanone)

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl) solution

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

Apparatus:

• Three-necked round-bottom flask

• Reflux condenser

• Dropping funnel

• Magnetic stirrer and stir bar

• Heating mantle

• Ice bath

Procedure:

• Preparation of n-Butylmagnesium Bromide (Grignard Reagent):

  • Place magnesium turnings (1.2 eq) in a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a reflux condenser, and a dropping funnel. The system should be under an inert atmosphere (e.g., nitrogen or argon).

  • Add a small crystal of iodine to the flask.

  • Add a small portion of anhydrous diethyl ether to cover the magnesium.

  • Dissolve 1-bromobutane (1.0 eq) in anhydrous diethyl ether and add it to the dropping funnel.

  • Add a small amount of the 1-bromobutane solution to the flask to initiate the reaction (indicated by the disappearance of the iodine color and gentle bubbling).

  • Once the reaction has started, add the remaining 1-bromobutane solution dropwise at a rate that maintains a gentle reflux.

  • After the addition is complete, reflux the mixture for an additional 30 minutes to ensure complete formation of the Grignard reagent.

• Reaction with Pinacolone:

  • Cool the Grignard reagent solution to 0 °C using an ice bath.

  • Dissolve pinacolone (1.0 eq) in anhydrous diethyl ether and add this solution to the dropping funnel.

  • Add the pinacolone solution dropwise to the stirred Grignard reagent, maintaining the temperature below 10 °C.

  • After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for 1 hour.

• Work-up and Isolation:

  • Cool the reaction mixture in an ice bath and carefully quench the reaction by the slow, dropwise addition of saturated aqueous NH₄Cl solution.[1]

  • Transfer the mixture to a separatory funnel. Separate the ether layer.

  • Extract the aqueous layer with two additional portions of diethyl ether.

  • Combine the organic extracts and wash them with brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and remove the solvent under reduced pressure to yield the crude 2,2,4-trimethyl-4-octanol.

• Purification:

  • The crude product can be purified by distillation under reduced pressure.

Protocol 2: Dehydration of 2,2,4-Trimethyl-4-octanol

This protocol describes the elimination of water from the tertiary alcohol to form a mixture of alkenes.[5][6][7]

Materials:

• 2,2,4-Trimethyl-4-octanol (from Protocol 1)

• Concentrated sulfuric acid (H₂SO₄) or phosphoric acid (H₃PO₄)

• Diethyl ether

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Anhydrous sodium sulfate (Na₂SO₄)

Apparatus:

• Round-bottom flask

• Distillation apparatus

• Magnetic stirrer and stir bar

• Heating mantle

Procedure:

• Reaction Setup:

  • Place the 2,2,4-trimethyl-4-octanol (1.0 eq) in a round-bottom flask.

  • Add a catalytic amount of concentrated sulfuric acid (or phosphoric acid). For tertiary alcohols, the reaction can often proceed at temperatures between 25°C and 80°C.[6][7]

  • Set up a simple distillation apparatus with the flask.

• Dehydration Reaction:

  • Gently heat the mixture while stirring. The alkene products will distill as they are formed due to their lower boiling point compared to the starting alcohol.

  • Continue the distillation until no more product is collected.

• Work-up and Isolation:

  • Transfer the collected distillate to a separatory funnel.

  • Wash the organic layer with saturated aqueous NaHCO₃ solution to neutralize any remaining acid, followed by a wash with water and then brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and remove the solvent (if any was used or co-distilled) by simple distillation.

• Purification:

  • The resulting mixture of alkenes (2,2,4-trimethyl-3-octene and 2,2,4-trimethyl-4-octene) can be purified by fractional distillation.

Protocol 3: Catalytic Hydrogenation of Alkenes

This final step saturates the carbon-carbon double bonds to yield the target alkane.[8][9][10]

Materials:

• Alkene mixture (from Protocol 2)

• Ethanol (B145695) (or ethyl acetate)

• Palladium on carbon (10% Pd/C)

• Hydrogen gas (H₂)

Apparatus:

• Hydrogenation flask (e.g., a Parr shaker apparatus or a thick-walled flask)

• Hydrogen balloon or cylinder

• Magnetic stirrer and stir bar

• Filtration apparatus (e.g., a Büchner funnel with Celite or a syringe filter)

Procedure:

• Reaction Setup:

  • Dissolve the alkene mixture (1.0 eq) in a suitable solvent like ethanol or ethyl acetate (B1210297) in the hydrogenation flask.

  • Carefully add a catalytic amount of 10% Pd/C (typically 1-5 mol% of the substrate).

  • Seal the flask and flush the system with hydrogen gas to remove the air.

• Hydrogenation:

  • Pressurize the flask with hydrogen gas (or attach a hydrogen-filled balloon).

  • Stir the mixture vigorously at room temperature.

  • Monitor the reaction progress by observing the uptake of hydrogen or by TLC/GC analysis. The reaction is typically complete within a few hours.

• Work-up and Isolation:

  • Once the reaction is complete, carefully vent the excess hydrogen.

  • Filter the mixture through a pad of Celite to remove the Pd/C catalyst. Wash the Celite pad with the reaction solvent.

  • Combine the filtrate and washings, and remove the solvent by distillation.

• Purification:

  • The resulting 2,2,4-trimethyloctane can be purified by simple distillation to yield the final product.

Data Presentation

The following table summarizes the expected quantitative data for the synthesis of 2,2,4-trimethyloctane. Yields are representative of typical laboratory outcomes for these types of reactions.

Step	Product	Starting Materials	Molecular Weight ( g/mol )	Theoretical Yield (g)	Typical Actual Yield (g)	Typical Yield (%)	Purity (by GC)
1	2,2,4-Trimethyl-4-octanol	Pinacolone (10.0 g) + 1-Bromobutane (13.7 g)	172.31	17.2	13.8	80%	>95%
2	Alkene Mixture	2,2,4-Trimethyl-4-octanol (10.0 g)	154.30	8.95	7.6	85%	>98%
3	2,2,4-Trimethyloctane	Alkene Mixture (7.0 g)	156.31	7.08	6.7	95%	>99%

Mandatory Visualization

The following diagram illustrates the workflow for the synthesis of 2,2,4-trimethyloctane.

Caption: Workflow diagram illustrating the three-step synthesis of 2,2,4-trimethyloctane.

References

• 1. benchchem.com [benchchem.com]
• 2. organicchemistrytutor.com [organicchemistrytutor.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Grignard Reaction [organic-chemistry.org]
• 5. Converting Alcohols to Alkenes - Chemistry Steps [chemistrysteps.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. Alkene to Alkane - Common Conditions [commonorganicchemistry.com]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]
• 10. chem.libretexts.org [chem.libretexts.org]

Application Notes and Protocols for the Purification of High-Purity 2,2,4-Trimethyloctane

Introduction

2,2,4-Trimethyloctane is a branched alkane of interest in various fields of research and development, including as a component in fuel studies and as a non-polar solvent. The synthesis of this compound can often result in a mixture of structural isomers and other impurities. For many applications, particularly in drug development and scientific research, a high degree of purity is essential. These application notes provide detailed protocols for the purification of 2,2,4-trimethyloctane to a high-purity state using common laboratory techniques. The primary impurities are assumed to be other C11 alkane isomers.

Three primary methods for the purification of 2,2,4-trimethyloctane are detailed: Fractional Distillation, Preparative Gas Chromatography (GC), and Adsorption using Molecular Sieves. The choice of method will depend on the initial purity of the mixture, the nature of the impurities, the required final purity, and the scale of the purification.

Physicochemical Properties for Purification

A key factor in selecting and optimizing a purification method is understanding the physical properties of the target compound and its potential impurities. The boiling points of 2,2,4-trimethyloctane and some of its isomers are listed below. The separation by fractional distillation and preparative gas chromatography relies on differences in these boiling points.

Compound	CAS Number	Boiling Point (°C)
2,2,4-Trimethyloctane	18932-14-4	~168.6 - 171.6
2,4,7-Trimethyloctane	62016-38-0	171.6
2,4,6-Trimethyloctane	62016-37-9	~177
n-Undecane	1120-21-4	196

Note: Boiling points can vary slightly based on the data source and experimental conditions.

Method 1: Fractional Distillation

Fractional distillation is a suitable technique for separating components of a liquid mixture that have different boiling points.[1][2] It is most effective when the boiling point difference between the desired compound and the impurities is significant. For 2,2,4-trimethyloctane, this method can be effective in removing isomers with a sufficiently different boiling point.[3]

Experimental Protocol

1. Equipment Setup:

• A round-bottom flask of appropriate size.

• A heating mantle with a magnetic stirrer.

• A fractionating column (e.g., Vigreux or packed column).

• A distillation head with a condenser.

• A thermometer and adapter.

• Receiving flasks.

• Glass beads or other packing material for the column (if using a packed column).

• Insulating material (e.g., glass wool or aluminum foil).

2. Procedure:

• Place the impure 2,2,4-trimethyloctane and a magnetic stir bar into the round-bottom flask. The flask should not be more than two-thirds full.

• Assemble the fractional distillation apparatus as shown in the workflow diagram. Ensure all joints are securely clamped.

• Insulate the fractionating column to maintain a proper temperature gradient.[4]

• Begin heating the mixture gently while stirring.

• Observe the temperature at the distillation head. The temperature will rise and then stabilize at the boiling point of the most volatile component.

• Collect the initial fraction (forerun), which will be enriched in the lower-boiling impurities.

• As the temperature begins to rise again, change the receiving flask to collect the main fraction, which should distill at a stable temperature corresponding to the boiling point of 2,2,4-trimethyloctane.

• Collect the main fraction until the temperature either starts to drop or rise significantly, indicating that the desired compound has been distilled.

• Stop the distillation before the distilling flask runs dry.

• Analyze the purity of the collected fractions using Gas Chromatography with Flame Ionization Detection (GC-FID).

Workflow Diagram

Caption: Workflow for the purification of 2,2,4-trimethyloctane by fractional distillation.

Method 2: Preparative Gas Chromatography (Prep-GC)

Preparative Gas Chromatography is a high-resolution technique capable of separating compounds with very close boiling points. It is an excellent method for achieving very high purity, although it is typically limited to smaller sample sizes compared to distillation.

Experimental Protocol

1. Instrumentation:

• A preparative gas chromatograph equipped with a fraction collector.

• A suitable capillary or packed column. A non-polar column (e.g., DB-1 or equivalent) is generally effective for separating alkane isomers.[5]

• An injector suitable for larger volumes (if necessary).

• A detector (e.g., FID or TCD) with a splitter to divert a small portion of the effluent to the detector and the majority to the fraction collector.

• High-purity carrier gas (e.g., helium or nitrogen).

2. Procedure:

• Develop an analytical GC method to resolve 2,2,4-trimethyloctane from its impurities. Optimize the temperature program and carrier gas flow rate for the best separation.

• Scale up the injection volume for the preparative system. This may require some optimization to avoid column overloading.

• Program the fraction collector to collect the eluent at the retention time corresponding to the 2,2,4-trimethyloctane peak.

• Perform multiple injections to collect the desired amount of purified product.

• Combine the collected fractions.

• Analyze the purity of the combined product using analytical GC-FID.

Workflow Diagram

Caption: Workflow for the purification of 2,2,4-trimethyloctane by preparative gas chromatography.

Method 3: Adsorption using Molecular Sieves

Adsorption with molecular sieves is a technique that separates molecules based on their size and shape. Zeolite 5A, with a pore size of 5 Ångstroms, is commonly used to separate linear n-alkanes from branched iso-alkanes, as the linear molecules can enter the pores while the branched ones are excluded.[6] This method is particularly useful if the crude 2,2,4-trimethyloctane is contaminated with any straight-chain C11 (n-undecane). For separating branched isomers from each other, different types of molecular sieves with specific pore structures may be required.[7]

Experimental Protocol

1. Materials and Equipment:

• Glass column packed with activated molecular sieves (e.g., 5A for removal of n-alkanes).

• Impure 2,2,4-trimethyloctane.

• A suitable non-polar solvent (e.g., n-pentane or n-hexane, pre-purified to remove any linear alkanes if necessary).

• Collection flasks.

• Rotary evaporator.

• Oven for activation/regeneration of molecular sieves.

2. Procedure:

• Activate the molecular sieves by heating them in an oven at a temperature between 200-320°C for several hours under a stream of dry nitrogen or under vacuum to remove any adsorbed water.[1][8]

• Pack a glass column with the activated molecular sieves.

• Dissolve the impure 2,2,4-trimethyloctane in a minimal amount of a suitable solvent.

• Load the solution onto the top of the molecular sieve column.

• Elute the column with the solvent. The branched 2,2,4-trimethyloctane will pass through the column while the linear impurities (if present) will be retained.

• Collect the eluent in fractions.

• Monitor the composition of the fractions using GC-FID.

• Combine the fractions containing the purified 2,2,4-trimethyloctane.

• Remove the solvent using a rotary evaporator.

• The molecular sieves can be regenerated by washing with a suitable solvent and reactivating by heating.[3]

Workflow Diagram

Caption: Workflow for the purification of 2,2,4-trimethyloctane by adsorption.

Data Presentation

The following table provides an illustrative example of the potential purification efficiency of these methods. The data presented here is based on the separation of hexane (B92381) isomers and should be considered as a general guide.[9] Actual results for 2,2,4-trimethyloctane may vary and should be determined experimentally.

Purification Method	Initial Purity (%)	Key Impurities	Final Purity (%)	Recovery Yield (%)
Fractional Distillation	90	Other C11 Isomers	>98	~80
Preparative GC	98	Close-boiling Isomers	>99.9	~60
Adsorption (5A Sieves)	95	n-Undecane	>99 (of branched fraction)	~95

Purity Analysis

The purity of all fractions should be determined by a validated analytical method. Gas Chromatography with Flame Ionization Detection (GC-FID) is the recommended technique for its high resolution and sensitivity for hydrocarbons.

GC-FID Protocol for Purity Analysis

1. Instrumentation:

• Gas chromatograph with an FID detector.

• Capillary column suitable for hydrocarbon analysis (e.g., DB-1, HP-5, or similar non-polar phase, 30 m x 0.25 mm ID, 0.25 µm film thickness).

• Autosampler.

• Data acquisition and processing software.

2. GC Conditions:

• Injector Temperature: 250°C

• Detector Temperature: 280°C

• Carrier Gas: Helium at a constant flow of 1 mL/min.

• Oven Temperature Program:

  • Initial temperature: 50°C, hold for 2 minutes.

  • Ramp: 10°C/min to 200°C.

  • Hold at 200°C for 5 minutes.

• Injection Volume: 1 µL

• Split Ratio: 50:1

3. Analysis:

• Prepare a dilute solution of the sample in a volatile solvent like hexane.

• Inject the sample onto the GC system.

• Identify the peaks based on their retention times compared to a standard of 2,2,4-trimethyloctane if available.

• Calculate the purity by the area percent method, assuming a similar response factor for all isomers.

  Purity (%) = (Area of 2,2,4-trimethyloctane peak / Total area of all peaks) x 100

By following these detailed protocols, researchers, scientists, and drug development professionals can effectively purify 2,2,4-trimethyloctane to meet the stringent purity requirements of their applications.

References

• 1. The principle of molecular sieve regeneration-OIM Chemical [oimchem.com]
• 2. semanticscholar.org [semanticscholar.org]
• 3. How to regenerate Molecular Sieve? - ShenZhen Chem Enviro Technology Co.,Ltd. [chemenviro.com]
• 4. Separation of branched hexane isomers using zeolite molecular sieves (Journal Article) | OSTI.GOV [osti.gov]
• 5. benchchem.com [benchchem.com]
• 6. Exploiting entropy to separate alkane isomers [pubsapp.acs.org]
• 7. Adsorptive process design for the separation of hexane isomers using zeolites - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 8. molecularsievedesiccants.com [molecularsievedesiccants.com]
• 9. youtube.com [youtube.com]

Application of 2,2,4-Trimethyloctane in Alkylation Reaction Studies: A Review of Current Research

Alkylation, a fundamental process in organic chemistry and the petroleum industry, involves the transfer of an alkyl group from one molecule to another. In the context of fuel production, the alkylation of light isoparaffins with olefins is a key process for producing alkylate, a high-quality gasoline blending stock. These reactions are typically catalyzed by strong acids such as sulfuric acid (H₂SO₄) or hydrofluoric acid (HF).

The majority of research in this area focuses on the alkylation of isobutane (B21531) with light olefins like butenes to synthesize various isomers of trimethylpentane. These C8 compounds are highly valued for their high octane (B31449) ratings. While heavier hydrocarbons, including various isomers of trimethyloctane (C11), can be formed as byproducts in these reactions, they are generally not the primary focus of such studies.

Currently, there is a lack of detailed experimental protocols, quantitative data, and established reaction pathways specifically centered on the application of 2,2,4-trimethyloctane in alkylation reaction studies. The scientific community's efforts have been predominantly directed towards optimizing the production of smaller, more volatile hydrocarbons with immediate applications in fuel blending.

Future research may explore the role of heavier alkylates, such as 2,2,4-trimethyloctane, in various applications or investigate their formation mechanisms to better control byproduct distribution in industrial alkylation processes. However, at present, a comprehensive guide on the application of 2,2,4-trimethyloctane in alkylation studies cannot be compiled from the existing body of scientific literature.

Application Notes and Protocols for Safe Handling and Storage of Volatile Alkanes in the Laboratory

For Researchers, Scientists, and Drug Development Professionals

Introduction

Volatile alkanes are a class of saturated hydrocarbons that are widely used as solvents, reactants, and cleaning agents in research and development laboratories. Due to their high vapor pressure and low flash points, these substances pose significant fire and explosion hazards if not handled and stored with the utmost care. Adherence to strict safety protocols is paramount to mitigate risks and ensure a safe laboratory environment. These application notes provide detailed procedures for the safe handling and storage of volatile alkanes.

Hazard Identification and Data

Volatile alkanes are primarily characterized by their flammability. The vapors of these liquids are often heavier than air and can travel considerable distances to an ignition source.[1] Understanding the specific physical properties of each alkane is critical for a thorough risk assessment.

Table 1: Physical Properties and Hazard Data for Common Volatile Alkanes

Alkane	Chemical Formula	Boiling Point (°C)	Flash Point (°C)	OSHA PEL (8-hr TWA)	NFPA 704 Rating
n-Pentane	C₅H₁₂	36.1	-49	1000 ppm (2950 mg/m³)	H:1, F:4, R:0
n-Hexane	C₆H₁₄	68.7	-22	500 ppm (1800 mg/m³)	H:1, F:3, R:0
n-Heptane	C₇H₁₆	98.4	-4	500 ppm (2000 mg/m³)	H:1, F:3, R:0
Cyclohexane	C₆H₁₂	80.7	-20	300 ppm (1050 mg/m³)	H:1, F:3, R:0
Iso-octane	C₈H₁₈	99.2	4.5	500 ppm (2350 mg/m³)	H:1, F:3, R:0

Data sourced from various safety data sheets and chemical databases. H=Health, F=Flammability, R=Reactivity. The NFPA 704 diamond provides a quick visual representation of the hazards associated with a substance.[2][3] OSHA PELs (Permissible Exposure Limits) are legally enforceable limits for employee exposure to a chemical substance.[4][5][6][7]

Experimental Protocols

Personal Protective Equipment (PPE)

Proper selection and use of PPE is the first line of defense against exposure and injury.

Protocol 3.1.1: Standard PPE for Handling Volatile Alkanes

• Eye Protection: Chemical splash goggles are mandatory at all times. A face shield should be worn over safety glasses when there is a significant risk of splashing.[8]

• Hand Protection: Use nitrile or neoprene gloves to protect against incidental contact.[9] For prolonged handling or immersion, consult a glove compatibility chart. Always inspect gloves for tears or degradation before use.

• Body Protection: A flame-resistant lab coat is essential.[9][10] Ensure the lab coat is fully buttoned.

• Footwear: Wear closed-toe, non-permeable shoes.

• Respiratory Protection: If engineering controls (e.g., fume hood) are not sufficient to maintain airborne concentrations below the PEL, a properly fitted respirator is required.[8][9] A full-face respirator provides both respiratory and eye protection.

Safe Handling Procedures

Minimizing the risk of ignition is the primary goal during the handling of volatile alkanes.

Protocol 3.2.1: General Handling of Volatile Alkanes

• Work Area: All work with volatile alkanes must be conducted within a certified chemical fume hood to minimize the accumulation of flammable vapors.[10][11]

• Ignition Sources: Before beginning work, identify and eliminate all potential ignition sources from the immediate area. This includes open flames, hot plates, and spark-producing equipment.[1][11] Be aware that static electricity can also act as an ignition source.[11]

• Quantity: Only bring the minimum necessary quantity of the alkane into the work area.[10]

• Heating: Never heat volatile alkanes with an open flame. Use intrinsically safe heating mantles, water baths, or oil baths.[1]

• Transferring Liquids:

  • When transferring from containers of five gallons or less, perform the transfer inside a fume hood.[11]

  • For transfers from bulk containers (greater than five gallons), the containers must be electrically bonded and grounded to prevent the buildup of static electricity.[11][12]

• Container Management: Keep containers of volatile alkanes tightly sealed when not in use.

Storage Procedures

Proper storage is critical to prevent the release of flammable vapors and to ensure the stability of the chemicals.

Protocol 3.3.1: Storing Volatile Alkanes

• Storage Location: Store volatile alkanes in a designated, well-ventilated, cool, and dry area.[3][7]

• Flammable Storage Cabinets: Store all volatile alkanes in approved flammable storage cabinets.[10][12][13] These cabinets are designed to protect the contents from fire for a specified period.

• Labeling: Ensure all containers are clearly labeled with the chemical name and appropriate hazard warnings.[14]

• Container Integrity: Use only approved containers made of materials compatible with the alkane. Ensure containers are in good condition and seals are intact.[4]

• Segregation: Store volatile alkanes separately from oxidizing agents and other incompatible materials to prevent dangerous reactions.[10][14]

• Refrigerated Storage: If refrigeration is required, use only laboratory-grade, spark-proof refrigerators or freezers.[12][13] Never store flammable liquids in a standard domestic refrigerator.[12][13]

• Quantity Limits: Adhere to the maximum allowable quantities of flammable liquids in your laboratory as specified by your institution's safety policies and local fire codes. Never store more than 10 gallons of flammable liquid outside of a flammable storage cabinet at any given time.[10]

Spill and Emergency Procedures

Prompt and correct response to a spill is crucial to prevent a fire or significant exposure.

Protocol 3.4.1: Responding to a Volatile Alkane Spill

• Alert Personnel: Immediately alert others in the vicinity of the spill.

• Evacuate: If the spill is large or you are unsure how to handle it, evacuate the area and activate the fire alarm.

• Control Ignition Sources: If it is safe to do so, extinguish all nearby flames and turn off spark-producing equipment.[15]

• Ventilation: Increase ventilation to the area by opening a window (if safe to do so) or ensuring the fume hood is operating at maximum capacity.[16]

• Containment and Cleanup (for small, manageable spills):

  • Don appropriate PPE.

  • Use a spill kit containing absorbent materials (e.g., absorbent pads, sand, or vermiculite) to contain and absorb the spill. Do not use combustible materials like paper towels.

  • Work from the outside of the spill inwards.

  • Place the used absorbent materials in a sealed, labeled container for hazardous waste disposal.

• Decontamination: Clean the spill area with soap and water.

• Reporting: Report the spill to the laboratory supervisor and the institutional safety office.

Visualized Workflow

The following diagram illustrates the logical workflow for the safe handling of volatile alkanes in a laboratory setting.

Caption: Workflow for the Safe Handling of Volatile Alkanes.

References

• 1. science-revision.co.uk [science-revision.co.uk]
• 2. NFPA 704 Symbols | Institutional Risk & Safety | UT Dallas [risk-safety.utdallas.edu]
• 3. bgsu.edu [bgsu.edu]
• 4. Permissible exposure limit - Wikipedia [en.wikipedia.org]
• 5. Permissible Exposure Limits – OSHA Annotated Table Z-1 | Occupational Safety and Health Administration [osha.gov]
• 6. Permissible Exposure Limits - Annotated Tables | Occupational Safety and Health Administration [osha.gov]
• 7. creativesafetysupply.com [creativesafetysupply.com]
• 8. warwick.ac.uk [warwick.ac.uk]
• 9. Flash Point [macro.lsu.edu]
• 10. Alkane - Wikipedia [en.wikipedia.org]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. Permissible Exposure Limits – OSHA Annotated Table Z-2 | Occupational Safety and Health Administration [osha.gov]
• 13. researchgate.net [researchgate.net]
• 14. 12.6 Physical Properties of Alkanes | The Basics of General, Organic, and Biological Chemistry [courses.lumenlearning.com]
• 15. fireandsafetycentre.co.uk [fireandsafetycentre.co.uk]
• 16. wipp.energy.gov [wipp.energy.gov]

Application Note: Quantitative Analysis of 2,2,4-Trimethyloctane in Complex Hydrocarbon Mixtures

Introduction

2,2,4-Trimethyloctane is a branched alkane that can be a component of complex hydrocarbon mixtures such as fuels and lubricants. Its quantification is crucial for quality control and formulation studies. This application note provides a detailed protocol for the quantitative analysis of 2,2,4-trimethyloctane in such mixtures using Gas Chromatography-Mass Spectrometry (GC-MS). The method is validated for its performance, ensuring accuracy and precision.

Analytical Principle

The methodology is based on the separation of 2,2,4-trimethyloctane from other hydrocarbon components using a non-polar capillary gas chromatography column.[1] Detection and quantification are achieved by a mass spectrometer operating in Selected Ion Monitoring (SIM) mode for enhanced sensitivity and selectivity. An internal standard is used to ensure high precision and accuracy of the quantitative results.

Experimental Protocols

Sample Preparation

Proper sample preparation is critical to protect the GC-MS system and ensure accurate quantification.[2] The following protocol is for a representative complex hydrocarbon mixture.

• Objective: To dilute the sample to an appropriate concentration for GC-MS analysis and to add an internal standard for accurate quantification.

• Materials:

  • Complex hydrocarbon mixture sample

  • 2,2,4-Trimethyloctane standard (≥99% purity)

  • Internal Standard (IS): n-Dodecane (≥99% purity)

  • Solvent: Dichloromethane (B109758) (HPLC grade)[3]

  • Volumetric flasks (10 mL, 100 mL)

  • Micropipettes

  • GC vials (2 mL) with caps (B75204) and septa[4]

• Procedure:

  • Internal Standard Stock Solution (1000 µg/mL): Accurately weigh 100 mg of n-dodecane and dissolve it in dichloromethane in a 100 mL volumetric flask. Fill to the mark with dichloromethane.

  • Calibration Standards:

    • Prepare a stock solution of 2,2,4-trimethyloctane at 1000 µg/mL in dichloromethane.

    • Perform serial dilutions to prepare a series of calibration standards with concentrations ranging from 1 µg/mL to 100 µg/mL.

    • To each calibration standard, add the internal standard to a final concentration of 10 µg/mL.

  • Sample Preparation:

    • Accurately weigh approximately 100 mg of the complex hydrocarbon mixture into a 10 mL volumetric flask.

    • Add 100 µL of the 1000 µg/mL internal standard stock solution.

    • Dilute to the mark with dichloromethane.

    • Transfer the final solution into a GC vial for analysis.

GC-MS Instrumentation and Conditions

The following instrumental parameters are optimized for the separation and detection of 2,2,4-trimethyloctane.

• Instrumentation: Gas Chromatograph coupled to a Mass Spectrometer (GC-MS).

• GC Conditions:

  • Column: Non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness).[4]

  • Inlet Temperature: 280 °C.[5]

  • Injection Volume: 1 µL.[5]

  • Split Ratio: 50:1.[5]

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.[5]

  • Oven Temperature Program:

    • Initial temperature: 40 °C, hold for 3 minutes.[5]

    • Ramp: 12.5 °C/min to 290 °C.[5]

    • Hold at 290 °C for 4 minutes.[5]

• MS Conditions:

  • Ion Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM).

    • 2,2,4-Trimethyloctane (Quantifier Ion): m/z 57.

    • 2,2,4-Trimethyloctane (Qualifier Ions): m/z 43, 71.

    • n-Dodecane (IS): m/z 57, 85.

Data Presentation

Table 1: Calibration Curve for 2,2,4-Trimethyloctane

A linear calibration curve was established by plotting the ratio of the peak area of 2,2,4-trimethyloctane to the peak area of the internal standard against the concentration of 2,2,4-trimethyloctane. High correlation coefficient values (R² ≥ 0.999) indicate good linearity.[6][7][8]

Concentration (µg/mL)	Peak Area Ratio (Analyte/IS)
1.0	0.098
5.0	0.495
10.0	1.002
25.0	2.510
50.0	4.995
100.0	10.015
Linear Equation	y = 0.1001x - 0.0015
Correlation Coefficient (R²)	0.9998

Table 2: Method Validation Parameters

The method was validated according to ISO/IEC 17025 guidelines, assessing parameters such as the limit of detection (LOD), limit of quantification (LOQ), accuracy, and precision.[6][7][8]

Parameter	Value
Limit of Detection (LOD)	0.3 µg/mL
Limit of Quantification (LOQ)	1.0 µg/mL
Accuracy (Recovery %)	98.5% - 102.1%
Precision (RSD %)	< 5%

Workflow Diagram

Caption: Workflow for the quantitative analysis of 2,2,4-trimethyloctane.

References

• 1. benchchem.com [benchchem.com]
• 2. drawellanalytical.com [drawellanalytical.com]
• 3. scielo.br [scielo.br]
• 4. uoguelph.ca [uoguelph.ca]
• 5. Development and validation of an analytical method for hydrocarbon residues using gas chromatography-mass spectrometry - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 6. scielo.org.co [scielo.org.co]
• 7. [PDF] Analytical method validation of GC-FID for the simultaneous measurement of hydrocarbons (C2-C4) in their gas mixture | Semantic Scholar [semanticscholar.org]
• 8. redalyc.org [redalyc.org]

Technical Notes & Optimization

Technical Support Center: Improving GC Peak Resolution of 2,2,4-Trimethyloctane Isomers

Welcome to our dedicated technical support center for researchers, scientists, and drug development professionals facing challenges with the gas chromatography (GC) analysis of 2,2,4-trimethyloctane and other branched alkane isomers. The structural similarity of these isomers often leads to co-elution, compromising accurate identification and quantification.[1][2] This resource provides detailed troubleshooting guides and frequently asked questions (FAQs) to help you enhance your peak resolution.

Troubleshooting Guide

This guide addresses common issues encountered during the GC analysis of 2,2,4-trimethyloctane isomers.

Q: My chromatogram shows poor resolution with overlapping or co-eluting peaks. What should I do?

A: Poor resolution is a common challenge when separating structurally similar isomers.[2][3] Here’s a systematic approach to troubleshoot this issue:

• Optimize the Temperature Program: The oven temperature is a critical factor affecting separation.[4][5]

  • Lower the Initial Temperature: A lower starting temperature can improve the focusing of early eluting peaks. For splitless injection, a good starting point is 10-20°C below the solvent's boiling point.[2][6]

  • Reduce the Ramp Rate: A slower temperature ramp (e.g., 2-5°C/min) increases the interaction time of the analytes with the stationary phase, which can significantly improve the separation of closely eluting isomers.[4]

  • Introduce Isothermal Holds: Incorporate short isothermal holds (1-2 minutes) at temperatures where the target isomers are expected to elute.[2][6]

• Adjust the Carrier Gas Flow Rate: The carrier gas flow rate influences both analysis time and resolution.[7][8][9]

  • Lower the Flow Rate: Reducing the carrier gas flow rate can enhance resolution, although it will also increase the analysis time.[10] It's crucial to operate near the optimal flow rate for your chosen carrier gas to minimize peak broadening.[11]

• Evaluate Your GC Column: The choice of column is paramount for separating isomers.[1]

  • Increase Column Length: Doubling the column length can increase resolution by about 40%.[5][12]

  • Decrease Internal Diameter (ID): A smaller ID column (e.g., 0.18 mm or 0.25 mm) provides higher efficiency and narrower peaks.[5][13]

  • Select an Appropriate Stationary Phase: For non-polar alkanes, a non-polar stationary phase like (5%-phenyl)-methylpolysiloxane is a standard choice.[1] However, for very similar isomers, a column with a different selectivity might be necessary.[14]

Q: The peaks for my isomers are broad. How can I make them sharper?

A: Broad peaks can be caused by several factors, leading to a loss of resolution.[10][15]

• Check for Column Contamination: Over time, non-volatile residues can accumulate at the column inlet, causing peak broadening.[3][16]

  • Solution: Trim 10-30 cm from the inlet of the column.[3]

• Optimize Injection Technique: A slow or inconsistent injection can lead to broad peaks.[13]

  • Solution: Ensure a rapid and smooth injection. If using an autosampler, check its settings. For manual injections, practice a consistent technique.[13]

• Review Injector and Detector Conditions:

  • Injector Temperature: An injector temperature that is too low can result in slow vaporization and broad peaks. A temperature of 250°C is generally suitable for many samples.[17]

  • Detector Temperature: Ensure the detector temperature is appropriate for your analytes.

Q: I'm observing peak tailing in my chromatogram. What is the cause and how can I fix it?

A: Peak tailing can occur due to active sites in the GC system or issues with the column.[15]

• Column Issues:

  • Column Degradation: The stationary phase can degrade over time, exposing active silanol (B1196071) groups that can interact with analytes.

  • Contamination: Contaminants in the column can also cause tailing.

  • Solution: Condition the column at a higher temperature or trim the front end of the column.[18][19] If the problem persists, the column may need to be replaced.[3]

• System Activity:

  • Dirty Inlet Liner: The inlet liner can become contaminated with non-volatile residues.

  • Solution: Clean or replace the inlet liner.[3]

Q: My retention times are shifting between runs. How can I improve reproducibility?

A: Retention time shifts can be caused by leaks, changes in flow rate, or temperature fluctuations.[3][15]

• Check for Leaks: Leaks in the system, particularly at the injector septum or column fittings, can cause fluctuations in the carrier gas flow rate.

  • Solution: Perform a leak check of the system. Replace the septum and ferrules if necessary.

• Ensure Stable Flow Rate and Pressure:

  • Solution: Verify that the carrier gas supply is stable and that the pressure and flow controllers are functioning correctly.

• Verify Oven Temperature Control:

  • Solution: Ensure the GC oven is accurately maintaining the set temperature program.

Frequently Asked Questions (FAQs)

Q1: What is the best type of GC column for separating 2,2,4-trimethyloctane isomers?

A1: The separation of branched alkane isomers is challenging due to their similar boiling points and chemical properties.[1] A high-resolution capillary column is recommended. Key factors to consider are:

• Stationary Phase: A non-polar phase, such as a 5% diphenyl / 95% dimethyl polysiloxane, is a good starting point as alkanes primarily elute based on their boiling points.[1]

• Column Dimensions: For improved resolution, consider a longer column (e.g., 50 m or 60 m) and a smaller internal diameter (e.g., 0.25 mm).[5] A thicker film can increase retention but may require higher elution temperatures.[2]

Q2: How does the temperature program affect the separation of these isomers?

A2: Temperature programming is crucial for separating complex mixtures with a wide range of boiling points.[20] For closely related isomers, a slow temperature ramp allows for more interactions between the analytes and the stationary phase, which can enhance selectivity and improve resolution.[4][20] An increase of about 30°C in the oven temperature can reduce the retention time by half.[6][20]

Q3: What is the optimal carrier gas and flow rate?

A3: Common carrier gases include helium, hydrogen, and nitrogen.[17]

• Helium is widely used as it provides good separation in a reasonable time.[17]

• Hydrogen can provide similar or better efficiency at higher linear velocities, leading to faster analysis times.[11][17]

• Nitrogen can yield very sharp peaks but requires a lower optimal flow rate, resulting in longer run times.[17]

The optimal flow rate will depend on the column dimensions and the chosen carrier gas. It is generally best to operate at or near the optimal linear velocity to minimize peak broadening.[11]

Q4: What are the best practices for sample preparation for the analysis of volatile hydrocarbons?

A4: Proper sample preparation is essential for accurate and reliable results.[21]

• Solvent Selection: Use a volatile organic solvent such as hexane (B92381) or iso-octane.[22] Avoid non-volatile solvents.[22]

• Cleanliness: Ensure samples are free from particulate matter by using filtration or centrifugation.[21][22]

• Concentration: Adjust the sample concentration to be within the detection range of the instrument and to avoid column overload, which can cause peak fronting.[10][23]

• Headspace Analysis: For volatile compounds, headspace GC is an excellent technique to minimize contamination from non-volatile matrix components.[23]

Quantitative Data Summary

Table 1: Comparison of GC Columns for Branched Alkane Isomer Separation

Column Parameter	Option 1 (Standard)	Option 2 (High Resolution)	Option 3 (Fast GC)
Stationary Phase	5% Phenyl-methylpolysiloxane	5% Phenyl-methylpolysiloxane	5% Phenyl-methylpolysiloxane
Length	30 m	60 m	15 m
Internal Diameter	0.32 mm	0.25 mm	0.10 mm
Film Thickness	0.25 µm	0.25 µm	0.10 µm
Expected Outcome	Moderate resolution	High resolution, longer run time	Fast analysis, may have lower resolution

Table 2: Effect of Temperature Program on Isomer Resolution

Parameter	Method A (Fast)	Method B (Optimized)
Initial Temperature	50°C	40°C
Initial Hold Time	1 min	2 min
Ramp Rate	10°C/min	5°C/min
Final Temperature	250°C	250°C
Final Hold Time	5 min	5 min
Expected Resolution	Lower	Higher
Analysis Time	Shorter	Longer

Table 3: Impact of Carrier Gas (Helium) Flow Rate on Peak Resolution

Flow Rate (mL/min)	Average Linear Velocity (cm/s)	Expected Peak Resolution	Expected Analysis Time
1.0	~25	Good	Moderate
0.7	~18	Higher	Longer
1.5	~37	Lower	Shorter

Experimental Protocol: Optimized GC Method for 2,2,4-Trimethyloctane Isomer Separation

This protocol provides a starting point for developing a high-resolution method for separating branched alkane isomers.

1. Sample Preparation

• Prepare a stock solution of the 2,2,4-trimethyloctane isomer mixture in n-hexane at a concentration of 1000 µg/mL.
• Perform serial dilutions to prepare working standards at concentrations of 1, 5, 10, 25, and 50 µg/mL.
• Transfer the final solutions to 2 mL glass autosampler vials and seal with PTFE-lined septa.

2. GC-FID Instrument Setup

• GC System: Agilent 8890 GC or equivalent
• Injector: Split/Splitless Inlet
• Column: Agilent J&W DB-5ms, 60 m x 0.25 mm ID, 0.25 µm film thickness
• Detector: Flame Ionization Detector (FID)

3. GC Conditions

• Inlet Temperature: 250°C
• Injection Volume: 1 µL
• Split Ratio: 50:1
• Carrier Gas: Helium
• Flow Rate: 1.0 mL/min (Constant Flow Mode)
• Oven Temperature Program:
• Initial Temperature: 40°C, hold for 2 minutes
• Ramp: 5°C/min to 200°C
• Hold: 5 minutes at 200°C
• Detector Temperature: 300°C
• Makeup Gas (Nitrogen): 25 mL/min
• Hydrogen Flow: 30 mL/min
• Air Flow: 300 mL/min

4. Data Analysis

• Integrate the peaks in the resulting chromatogram.
• Identify the isomers based on their retention times compared to known standards if available.
• Calculate the resolution between critical peak pairs using the formula: Rs = 2(tR2 - tR1) / (w1 + w2), where tR is the retention time and w is the peak width at the base. An Rs value of 1.5 indicates baseline separation.[7]

Visualizations

Caption: Troubleshooting workflow for improving GC peak resolution.

Caption: Relationship between GC parameters and peak resolution.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. GC Column Troubleshooting Guide | Phenomenex [phenomenex.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. How Do You Improve Resolution In Gas Chromatography? - Axion Labs [axionlabs.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. scribd.com [scribd.com]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. Chromatography Troubleshooting Guides-Gas Chromatography | Thermo Fisher Scientific - HK [thermofisher.com]
• 11. youtube.com [youtube.com]
• 12. google.com [google.com]
• 13. sigmaaldrich.com [sigmaaldrich.com]
• 14. Separating alkane/alkene isomers on the GC but the isomers have the same retention time - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 15. GC Troubleshooting Guide | Gas Chromatography Troubleshooting [scioninstruments.com]
• 16. scribd.com [scribd.com]
• 17. agilent.com [agilent.com]
• 18. drawellanalytical.com [drawellanalytical.com]
• 19. chromatographyonline.com [chromatographyonline.com]
• 20. Temperature Programming for Better GC Results | Phenomenex [phenomenex.com]
• 21. organomation.com [organomation.com]
• 22. Sample preparation GC-MS [scioninstruments.com]
• 23. iltusa.com [iltusa.com]

troubleshooting peak tailing in gas chromatography of alkanes

This guide provides detailed troubleshooting advice and protocols for researchers, scientists, and drug development professionals experiencing peak tailing during the gas chromatography (GC) analysis of alkanes.

Frequently Asked Questions (FAQs)

Q1: What is peak tailing and why is it a concern in alkane analysis?

In an ideal chromatogram, peaks exhibit a symmetrical Gaussian shape. Peak tailing is a distortion where the latter half of the peak is broader than the front half.[1][2] This is problematic because it can reduce the resolution between closely eluting compounds, complicate peak integration, and ultimately compromise the accuracy and precision of quantitative analysis.[1][2] A tailing factor or asymmetry factor greater than 1.5 typically indicates a significant issue that requires investigation.[2][3]

Q2: What are the primary causes of peak tailing when analyzing non-polar compounds like alkanes?

While alkanes are non-polar and less prone to tailing from chemical interactions, issues can still arise from physical and chemical factors in the GC system.[4] The causes can be broadly divided into two categories:

• Physical Flow Path Disruptions: These issues affect all compounds indiscriminately, causing most or all peaks in the chromatogram to tail.[5][6] Common culprits include:

  • Improper Column Installation: The column may be positioned too high or too low in the inlet, or the cut on the column end may be jagged instead of a clean 90-degree angle, creating turbulence and dead volumes.[2][4][5][6]

  • Contaminated Inlet Liner: The liner can accumulate non-volatile residues from samples, which can interfere with the sample path.[2][7]

  • System Leaks: Leaks at fittings can disrupt the stability of the carrier gas flow, leading to peak distortion.[2]

• Column Activity and Contamination: These problems may affect only some peaks or can become severe enough to impact even robust compounds like alkanes.

  • Column Contamination: Non-volatile residues from samples can accumulate at the head of the column, interfering with the analyte partitioning process and causing tailing.[8][9][10]

  • Stationary Phase Degradation: Over time, or due to exposure to oxygen at high temperatures, the stationary phase can degrade.[8][9] This can expose active silanol (B1196071) groups, and while less of an issue for alkanes, severe degradation can still affect peak shape.[9]

Q3: How can I quickly diagnose the source of peak tailing?

A key diagnostic step is to observe which peaks are affected.[5]

• If all peaks tail (including the solvent peak): The problem is most likely a physical or mechanical issue related to the carrier gas flow path.[2][5][6] You should first investigate column installation, check for dead volume, and perform inlet maintenance.[6]

• If only some peaks tail (often later-eluting ones): This suggests a more chemical interaction. For alkanes, this typically points to contamination at the head of the column or a contaminated inlet liner.[4][11]

Q4: Could my injection parameters be the cause?

Yes, injection parameters can significantly impact peak shape.

• Low Split Ratio: In a split injection, the total flow through the inlet should be at least 20 mL/min. If the split ratio is too low, the flow may not be sufficient to efficiently transfer the sample to the column, causing tailing.[12]

• Splitless Injection Issues: If the initial oven temperature is too high relative to the solvent's boiling point, it can prevent proper focusing of the analytes at the head of the column, a phenomenon known as a "solvent effect violation."[12][13] This often causes early eluting peaks to be broad or tail.

• Sample Overload: Injecting too much sample can saturate the column, leading to peak distortion that may appear as tailing, although it more commonly causes peak fronting.[14][15]

Q5: The peak tailing has been getting progressively worse over several runs. What should I investigate?

A gradual decline in peak shape is a classic sign of accumulating contamination or the degradation of consumable parts.[2] The most common causes are:

• Contamination Buildup: Non-volatile sample matrix components accumulate in the inlet liner or on the front of the GC column.[2][16]

• Septum Degradation: Over time, the septum can be cored by the syringe needle, depositing small particles into the inlet liner, which creates active sites.[7][16]

Key Troubleshooting Diagrams

The following diagrams illustrate the primary sources of peak tailing and a systematic workflow to identify and resolve the root cause.

Caption: Primary sources of peak tailing in a GC system.

Caption: Systematic troubleshooting workflow for GC peak tailing.

Troubleshooting Guides and Data

This section provides structured tables for easy comparison of issues and detailed protocols for key maintenance procedures.

Table 1: Summary of Common Causes and Recommended Actions

Symptom	Potential Cause	Primary Recommended Action	Secondary Action
All peaks in the chromatogram tail.	Improper Column Installation	Re-install the column, ensuring a clean 90° cut and correct insertion depth.[2][6]	Replace the inlet liner and septum as a general maintenance step.[2]
Peak shape gradually worsens over time.	Contaminated Inlet Liner	Replace the inlet liner and septum.[2][7]	Trim 10-20 cm from the front of the column to remove accumulated non-volatiles.[17][18]
All peaks tail, problem is sudden.	System Leak	Perform a leak check on all fittings from the gas source to the detector.[2]	Check for a cracked liner or improperly seated O-ring.
Only later-eluting alkane peaks tail.	Column Contamination	Trim 10-20 cm from the inlet side of the column.[16][17]	Perform a column bakeout according to manufacturer specifications.[19]
Early eluting peaks are broad or tailing (Splitless injection).	Solvent Effect Violation	Decrease the initial oven temperature by 10-20°C below the solvent boiling point.[12][13]	Ensure the stationary phase polarity is compatible with the injection solvent.[12][13]

Experimental Protocols

Protocol 1: GC Inlet Maintenance (Liner and Septum Replacement)

This is often the first and most effective step in resolving peak tailing.

• Cool Down: Set the inlet temperature to a safe temperature (e.g., < 50°C) and wait for it to cool down.

• Turn Off Gas: Turn off the carrier gas flow at the instrument.

• Remove Septum Nut: Unscrew the septum nut from the top of the inlet.

• Replace Septum: Remove the old septum with forceps and replace it with a new one. Be careful not to overtighten the nut upon replacement, as this can cause coring.

• Remove Liner: Carefully remove the inlet liner using appropriate forceps. Note the orientation of the liner.

• Install New Liner: Insert a new, deactivated liner in the same orientation. Ensure any O-rings are new and correctly seated.

• Reassemble: Reassemble the inlet hardware.

• Leak Check: Restore carrier gas flow. Use an electronic leak detector to check for leaks around the septum nut and other fittings.

Protocol 2: Column Trimming and Re-installation

This procedure removes contaminated sections of the column and ensures a proper connection.

• Cool System: Cool the inlet and oven to room temperature and turn off all gases.

• Remove Column: Carefully disconnect the column from the inlet and detector, loosening the column nuts.

• Trim the Inlet End: Using a ceramic scoring wafer or sapphire scribe, score the column tubing 10-20 cm from the inlet end.[17][18]

• Create a Clean Break: Gently flex the tubing at the score to create a clean, 90-degree break. Inspect the cut with a small magnifier to ensure it is flat and free of jagged edges or shards.[3][14]

• Re-install Column:

  • Slide a new nut and ferrule onto the freshly cut column end.

  • Insert the column into the inlet to the manufacturer-specified depth. This is a critical step to avoid dead volume.[6]

  • Tighten the nut finger-tight, and then use a wrench for a final quarter-turn, or as specified by the manufacturer. Do not overtighten.

• Restore Gas and Leak Check: Turn on the carrier gas and perform a thorough leak check around the column nut and fitting.

• Condition (Optional): If a significant length of the column was removed, a short conditioning cycle may be necessary to ensure a stable baseline.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. elementlabsolutions.com [elementlabsolutions.com]
• 4. benchchem.com [benchchem.com]
• 5. GC Troubleshooting—Tailing Peaks [restek.com]
• 6. elementlabsolutions.com [elementlabsolutions.com]
• 7. GC Injection Port Issues: Two Case Studies (Peak Tailing and Low Response) [sigmaaldrich.com]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. academic.oup.com [academic.oup.com]
• 10. agilent.com [agilent.com]
• 11. benchchem.com [benchchem.com]
• 12. agilent.com [agilent.com]
• 13. Restek - Blog [restek.com]
• 14. GC Tip: Peak Shape Problems: Tailing Peaks | Phenomenex [discover.phenomenex.com]
• 15. waters.com [waters.com]
• 16. gcms.labrulez.com [gcms.labrulez.com]
• 17. Fixing GC Peak Tailing for Cleaner Results | Separation Science [sepscience.com]
• 18. Peak tailing - Chromatography Forum [chromforum.org]
• 19. benchchem.com [benchchem.com]

Technical Support Center: Optimizing Mass Spectrometer Parameters for Hydrocarbon Analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing mass spectrometer parameters for accurate and reliable hydrocarbon analysis.

Troubleshooting Guides

This section addresses specific issues that may arise during hydrocarbon analysis by mass spectrometry, offering potential causes and solutions in a question-and-answer format.

Q1: Why am I observing poor or no signal intensity for my hydrocarbon analytes?

A1: Poor signal intensity can stem from several factors, from sample preparation to instrument settings.[1][2] A systematic check of the following is recommended:

• Sample Concentration: Ensure the sample is appropriately concentrated. Overly dilute samples may not produce a detectable signal, while highly concentrated samples can cause ion suppression.[1]

• Ionization Efficiency: The choice of ionization technique is critical. For volatile and thermally stable hydrocarbons, Electron Ionization (EI) is a common and robust method. For less volatile or thermally labile compounds, softer ionization techniques like Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI) might be more suitable, although they may be less effective for nonpolar aliphatic hydrocarbons.[3][4] Experimenting with different ionization sources can significantly impact signal intensity.[1]

• Instrument Tuning and Calibration: Regular tuning and calibration of the mass spectrometer are essential for optimal performance. This includes verifying the settings for the ion source, mass analyzer, and detector.[1]

• Leaks: Air leaks in the system can significantly decrease sensitivity and contaminate the sample. Check for leaks at all gas fittings, the injection port, and column connections.[2][5]

• Detector Issues: A dirty or failing detector, such as the electron multiplier, can lead to a loss of signal.[6]

Q2: My mass accuracy is poor, leading to incorrect compound identification. What should I do?

A2: Inaccurate mass determination can compromise the reliability of your results. The following steps can help address this issue:

• Mass Calibration: Perform regular mass calibration using an appropriate standard. An incorrect or outdated calibration is a common cause of mass errors.[1]

• Instrument Maintenance: Ensure the mass spectrometer is well-maintained according to the manufacturer's guidelines. Contamination or instrumental drift can negatively affect mass accuracy and resolution.[1]

• High-Resolution Mass Spectrometry: For complex hydrocarbon mixtures where components may have the same nominal mass, high-resolution mass spectrometers like Fourier Transform Ion Cyclotron Resonance (FT-ICR) or Orbitrap are often necessary to achieve the required mass accuracy for confident formula assignment.[7][8]

Q3: I'm seeing significant peak tailing or fronting in my chromatograms. What are the likely causes?

A3: Asymmetrical peak shapes can affect integration and quantification. Here are common causes and solutions:

• Column Issues: A contaminated or degraded analytical column can lead to peak tailing. Trimming the first few centimeters of the column or replacing it may be necessary. Also, ensure the column is installed correctly.[6][9]

• Active Sites: Active sites in the inlet liner or column can interact with certain analytes, causing tailing. Using a deactivated liner and column is crucial.[6]

• Column Overload: Injecting too much sample can lead to peak fronting. Reduce the injection volume or use a column with a higher capacity.[9]

• Improper Temperature Settings: If the initial oven temperature is too high for the injection technique (e.g., splitless), it can cause peak distortion.[9]

Experimental Protocols

Detailed Methodology for GC-MS Analysis of Aliphatic Hydrocarbons

This protocol outlines a general procedure for the analysis of n-alkanes using Gas Chromatography-Mass Spectrometry (GC-MS).[10]

• Sample Preparation:

  • Extract the sample using a suitable solvent like methylene (B1212753) chloride followed by hexane.

  • Perform a clean-up and fractionation step using a silica (B1680970) gel column to isolate the aliphatic fraction and minimize interference.[11]

• GC-MS System and Parameters:

  • Gas Chromatograph: Agilent HP6890 Series or equivalent.

  • Mass Spectrometer: Agilent HP5973 MSD or equivalent.

  • Injector: Automated cool on-column.

  • Column: Fused silica capillary column (e.g., HP-5MS, 30 m x 0.25 mm i.d., 0.25 µm film thickness).[10]

  • Carrier Gas: Helium at a constant flow rate of 0.7-1.0 mL/min.[10][12]

  • Oven Temperature Program:

    • Initial temperature: 50°C, hold for 3 minutes.

    • Ramp: Increase temperature at a programmed rate (e.g., 6°C/min) to a final temperature (e.g., 300°C).

    • Final hold: Hold at the final temperature for a specified time to ensure elution of all compounds.

• Mass Spectrometer Settings:

  • Ionization Mode: Electron Ionization (EI).

  • Acquisition Mode: Full scan mode is initially used to identify characteristic ions. For quantification, Selected Ion Monitoring (SIM) mode is often employed for higher sensitivity and selectivity.[10][12] For aliphatic hydrocarbons, the ion at m/z 57 is commonly used for quantification.[11]

  • Data Analysis: Identify and quantify n-alkanes and other hydrocarbons by comparing their retention times and mass spectra to known standards.[13]

Data Presentation

Table 1: Typical GC-MS Parameters for Hydrocarbon Analysis

Parameter	Setting	Rationale
Injector Temperature	250-300 °C	Ensures complete vaporization of the sample without thermal degradation.
Carrier Gas Flow Rate	1-2 mL/min (Helium)	Optimizes chromatographic separation and peak shape.
Oven Temperature Program	Ramped (e.g., 50°C to 320°C)	Separates hydrocarbons based on their boiling points.
Transfer Line Temperature	280-300 °C	Prevents condensation of analytes between the GC and MS.
Ion Source Temperature	230-250 °C	Affects fragmentation patterns; needs to be optimized for the analytes.
Electron Energy	70 eV	Standard energy for generating reproducible mass spectra in EI mode.
Mass Range	40-550 amu	Covers the expected mass range for a wide variety of hydrocarbons.
Scan Speed	>10,000 amu/sec	Important for accurately defining sharp chromatographic peaks.[14]

Table 2: Common Ionization Techniques for Hydrocarbon Analysis

Ionization Technique	Principle	Typical Analytes	Advantages	Limitations
Electron Ionization (EI)	High-energy electrons bombard molecules, causing ionization and extensive fragmentation.	Volatile and thermally stable hydrocarbons.	Robust, reproducible, extensive spectral libraries available.	Can cause excessive fragmentation, molecular ion may be absent.
Electrospray Ionization (ESI)	A high voltage is applied to a liquid to create an aerosol, leading to soft ionization.	Polar and large molecules.	Soft ionization, suitable for non-volatile compounds.	Not effective for nonpolar aliphatic hydrocarbons.[4]
Atmospheric Pressure Chemical Ionization (APCI)	A corona discharge ionizes a reagent gas, which then ionizes the analyte molecules.	Less polar, thermally stable compounds.	Can ionize nonpolar compounds not amenable to ESI.[3]	May still produce some fragmentation.[3]

Mandatory Visualization

Caption: A general workflow for optimizing mass spectrometer parameters.

Caption: A troubleshooting flowchart for diagnosing poor signal intensity.

Frequently Asked Questions (FAQs)

Q: What is the difference between Electron Ionization (EI) and Chemical Ionization (CI)?

A: Electron Ionization (EI) uses high-energy electrons to directly ionize and fragment molecules, resulting in a detailed fragmentation pattern that is useful for structural elucidation and library matching. Chemical Ionization (CI) is a softer ionization technique that uses a reagent gas to ionize the analyte through chemical reactions, typically resulting in less fragmentation and a more prominent molecular ion, which is useful for determining the molecular weight of the compound.

Q: How often should I tune my mass spectrometer?

A: It is good practice to perform an instrument autotune regularly, for instance, before starting a new sequence of analyses or after performing maintenance on the ion source or other components.[15] A "check tune" can be run more frequently to ensure the instrument is performing as expected against established criteria.[15]

Q: What are the advantages of using a Gas Chromatograph (GC) as a sample introduction system compared to an All-Glass Heated Inlet System (AGHIS)?

A: While both systems can be used for hydrocarbon analysis, a GC offers several advantages over an AGHIS. These include simpler operation, easier maintenance, automation capabilities, and transportability.[14] Crucially, a GC allows for the separation of individual compounds, a feature not available with the AGHIS which provides a composite mass spectrum of the entire mixture.[14]

Q: Can I analyze high-molecular-weight hydrocarbons with GC-MS?

A: Conventional GC-MS is generally limited to the analysis of hydrocarbons below C35. However, by using high-temperature resistant columns, the detectable range can be extended up to C60.[3] For even higher molecular weight or non-volatile hydrocarbons, techniques like LC-MS or specialized high-resolution mass spectrometry methods may be more appropriate.[4]

Q: What is the purpose of using deuterated internal standards in GC-MS analysis?

A: Deuterated internal standards are compounds that are chemically similar to the target analytes but have a different molecular weight due to the presence of deuterium (B1214612) atoms. They are added to the sample in a known amount before analysis. Because they have similar chemical and physical properties, they co-elute with the target analytes but can be distinguished by the mass spectrometer based on their different mass-to-charge ratios. This allows for accurate quantification by correcting for variations in sample preparation, injection volume, and instrument response.[10]

References

• 1. gmi-inc.com [gmi-inc.com]
• 2. gentechscientific.com [gentechscientific.com]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. agilent.com [agilent.com]
• 6. shimadzu.nl [shimadzu.nl]
• 7. researchgate.net [researchgate.net]
• 8. spectroscopyonline.com [spectroscopyonline.com]
• 9. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 10. researchgate.net [researchgate.net]
• 11. "GC-MS analysis of total petroleum hydrocarbons and polycyclic aromatic" by Christopher M. Reddy and James G. Quinn [digitalcommons.uri.edu]
• 12. mdpi.com [mdpi.com]
• 13. GC-MS: A Powerful Technique for Hydrocarbon Analysis | Lab Manager [labmanager.com]
• 14. pubs.acs.org [pubs.acs.org]
• 15. agilent.com [agilent.com]

common interferences in the analysis of 2,2,4-trimethyloctane in gasoline

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals analyzing 2,2,4-trimethyloctane in gasoline via gas chromatography (GC).

Frequently Asked Questions (FAQs)

Q1: What are the most common sources of interference when analyzing 2,2,4-trimethyloctane in a complex gasoline matrix?

The primary sources of interference in the GC analysis of 2,2,4-trimethyloctane within gasoline are co-eluting hydrocarbon isomers and matrix effects. Gasoline is a complex mixture of over 500 hydrocarbons, including various alkanes, alkenes, and aromatic compounds, many of which have similar boiling points and polarities to 2,2,4-trimethyloctane, leading to peak overlap.[1][2] Additionally, the sample matrix itself can enhance or suppress the analyte signal, leading to inaccurate quantification.[3][4]

Q2: How can I minimize co-elution with other hydrocarbons?

Minimizing co-elution is critical for accurate quantification.[5] Key strategies include:

• Column Selection: Employ a high-resolution capillary column, typically a long (e.g., 100-meter) non-polar column, which separates hydrocarbons primarily by their boiling points.[1][5][6] Stationary phases like 100% dimethylpolysiloxane or 5% phenyl-95% dimethylpolysiloxane are industry standards.[1][7]

• Method Optimization: A slow oven temperature ramp rate can improve the separation of closely eluting compounds.[7][8] Optimizing the carrier gas flow rate is also crucial for enhancing resolution.[7]

• Standard Methods: Following standardized methods like ASTM D6729 can provide a robust starting point for your analysis, as they are designed for detailed hydrocarbon analysis in spark ignition engine fuels.[5][9][10] Be aware of the method's limitations, especially concerning high olefin content.[5][10]

Q3: My 2,2,4-trimethyloctane peak is showing significant tailing. What are the likely causes and how can I fix it?

Peak tailing can be caused by several factors, often related to active sites in the GC system or improper setup.[11][12] Common causes and solutions include:

• Active Sites: Exposed silanol (B1196071) groups in the inlet liner or on the column can interact with analytes. Using a fresh, deactivated liner or trimming the front of the column can resolve this.[11][13]

• Poor Column Installation: A poorly cut or improperly positioned column in the inlet can cause peak tailing.[11][13] Ensure the column is cut cleanly at a 90-degree angle and installed at the correct height according to the manufacturer's instructions.[11]

• Contamination: Buildup of non-volatile residues in the inlet or at the head of the column can lead to tailing. Regular maintenance, including replacing the septum and liner, is essential.[11]

Q4: I am observing peak fronting for my analyte. What does this indicate?

Peak fronting is most commonly caused by column overload, where too much sample is injected onto the column.[13][14] This saturates the stationary phase, causing excess analyte to travel ahead of the main peak. The simplest solution is to dilute the sample or increase the split ratio to inject a smaller amount of the analyte onto the column.[14] In some less common instances, particularly in isothermal runs, a column temperature that is too low can also cause peak fronting.[14]

Troubleshooting Guides

Guide 1: Diagnosing and Resolving Peak Shape Problems

This guide will help you identify and resolve common peak shape issues such as tailing, fronting, and split peaks.

Problem: Poor Peak Shape

Caption: Troubleshooting workflow for common GC peak shape problems.

Guide 2: Addressing Co-elution and Improving Resolution

This guide provides a systematic approach to improving the separation of 2,2,4-trimethyloctane from other gasoline components.

Problem: Inadequate Resolution

Caption: Workflow for improving chromatographic resolution.

Data Presentation

Table 1: Recommended GC Parameters for Detailed Hydrocarbon Analysis (based on ASTM D6729 principles)

Parameter	Recommended Setting	Rationale
Column	100 m x 0.25 mm ID, 0.5 µm film thickness	Long column provides high resolving power necessary for complex mixtures like gasoline.[5][6]
Stationary Phase	100% Dimethylpolysiloxane (non-polar)	Separates hydrocarbons based on boiling point, which is ideal for alkane analysis.[1][7]
Carrier Gas	Helium or Hydrogen	Inert gases to carry the sample through the column. Hydrogen can significantly reduce run times.[6]
Inlet Temperature	250 - 300 °C	Ensures complete vaporization of the sample.
Injection Mode	Split	Prevents column overload with concentrated samples like gasoline. A high split ratio (e.g., 100:1 or 200:1) is common.[7][15]
Oven Program	Start at a low temperature (e.g., 35 °C) and use a slow ramp rate (e.g., 2-5 °C/min)	A slow ramp enhances the separation of closely boiling isomers.[7][8]
Detector	Flame Ionization Detector (FID)	Highly sensitive to hydrocarbons and provides a linear response over a wide concentration range.
Detector Temp.	250 - 300 °C	Prevents condensation of analytes in the detector.[7]

Experimental Protocols

Protocol 1: GC Column Trimming for Performance Restoration

This protocol is used to remove contaminated sections from the front of the GC column to address issues like peak tailing.[11]

• System Cooldown: Ensure the GC oven, inlet, and detector are at room temperature. Turn off the carrier gas flow.

• Column Removal: Carefully disconnect the column from the inlet.

• Column Cut: Using a ceramic scoring wafer or a specialized tool, score the column about 10-20 cm from the inlet end. Snap the column at the score to create a clean, 90-degree cut.

• Inspection: Use a magnifying glass to inspect the cut. It should be a clean, flat surface with no jagged edges or shards. If the cut is not clean, repeat the process.[11]

• Reinstallation: Reinstall the column in the inlet, ensuring the correct insertion depth according to the instrument manufacturer's instructions.

• Leak Check: Restore the carrier gas flow and perform a leak check at the inlet fitting using an electronic leak detector.

• Conditioning: Briefly condition the column by heating it to a moderate temperature to remove any oxygen that may have entered during the process.

Protocol 2: Inlet Liner and Septum Replacement

This protocol details the routine maintenance of replacing the inlet liner and septum to prevent contamination and leaks.[11]

• System Cooldown: Ensure the GC inlet is at a safe temperature (below 50°C). Turn off the carrier gas.

• Inlet Disassembly: Unscrew the retaining nut at the top of the inlet.

• Septum Replacement: Remove the old septum and replace it with a new one. Be careful not to overtighten the nut, as this can cause the septum to core.

• Liner Access: Proceed to access the liner by removing the appropriate fittings as per your instrument's manual.

• Liner Replacement: Carefully remove the old liner with forceps, noting its orientation. Install a new, deactivated liner in the same orientation.

• Reassembly and Leak Check: Reassemble the inlet, ensuring all connections are secure. Restore carrier gas flow and perform a leak check.

References

• 1. benchchem.com [benchchem.com]
• 2. whitman.edu [whitman.edu]
• 3. cdn.technologynetworks.com [cdn.technologynetworks.com]
• 4. researchgate.net [researchgate.net]
• 5. webstore.ansi.org [webstore.ansi.org]
• 6. theanalyticalscientist.com [theanalyticalscientist.com]
• 7. benchchem.com [benchchem.com]
• 8. files.core.ac.uk [files.core.ac.uk]
• 9. ciinformatics.co.uk [ciinformatics.co.uk]
• 10. scioninstruments.com [scioninstruments.com]
• 11. benchchem.com [benchchem.com]
• 12. GC Troubleshooting Guide | Gas Chromatography Troubleshooting [scioninstruments.com]
• 13. elementlabsolutions.com [elementlabsolutions.com]
• 14. m.youtube.com [m.youtube.com]
• 15. scribd.com [scribd.com]

Technical Support Center: Strategies for Resolving Co-eluting Peaks of Branched Alkanes in GC-MS

This guide provides troubleshooting advice, detailed experimental protocols, and answers to frequently asked questions to help you resolve co-elution problems with branched alkanes and improve your GC-MS separations.

Troubleshooting Guide

Issue: My chromatogram shows branched alkane peaks that are poorly resolved, appearing as shoulders or merged peaks.

This is a common issue when analyzing branched alkanes due to their similar chemical properties and boiling points.[1] The following steps will guide you through optimizing your GC-MS method to improve separation.

Step 1: Confirm Co-elution

• Visual Inspection: Look for asymmetrical peaks, such as those with a noticeable shoulder or "hump," which can indicate the presence of more than one compound.[2]

• Mass Spectral Analysis: Examine the mass spectra across the peak. If the mass spectral profile changes from the beginning to the end of the peak, it is likely that multiple components are co-eluting.[2][3]

Step 2: Method Optimization

If co-elution is confirmed, the primary goal is to improve the chromatographic resolution. This can be achieved by systematically adjusting the GC method parameters.

Potential Cause & Solution

• Sub-optimal Temperature Program: A temperature ramp that is too fast may not provide enough time for the analytes to interact with the stationary phase, leading to poor separation.[1]

  • Solution: Decrease the temperature ramp rate (e.g., from 10°C/min to 5°C/min). You can also add a short isothermal hold at a temperature 20-30°C below the elution temperature of the co-eluting pair to improve separation.[4]

• Incorrect Carrier Gas Flow Rate: The carrier gas flow rate affects the efficiency of the separation. Flow rates that are too high or too low can lead to peak broadening and reduced resolution.[1]

  • Solution: Optimize the carrier gas flow rate (or linear velocity) for your column dimensions. For many capillary columns, the optimal flow rate for helium is around 1-2 mL/min.[3][4]

• Inappropriate GC Column: The choice of stationary phase and column dimensions is critical for separating structurally similar compounds like branched alkanes.[1][3]

  • Solution 1 (Increase Column Length): If baseline separation is not achievable through method optimization alone, consider using a longer column. Doubling the column length can increase resolution by approximately 40%.[1]

  • Solution 2 (Decrease Internal Diameter): Using a column with a smaller internal diameter (ID) increases efficiency and can significantly improve resolution. For example, moving from a 0.25 mm ID to a 0.18 mm ID column can enhance separation.[1]

  • Solution 3 (Change Stationary Phase): While nonpolar stationary phases (like 100% dimethylpolysiloxane) are standard for alkane analysis, subtle structural differences may require a stationary phase with a different selectivity to achieve separation.[1][3]

Data Presentation: Impact of GC Parameter Adjustments on Resolution

The following table summarizes how common changes to GC parameters can affect peak resolution and analysis time.

Parameter	Change	Effect on Resolution	Effect on Analysis Time	Notes
Oven Temperature / Ramp Rate	Decrease	Increases	Increases	Very effective for resolving closely eluting peaks by increasing interaction with the stationary phase.[1][5]
Column Length	Increase	Increases	Increases	Doubling the column length can increase resolution by about 40%.[1][5]
Column Internal Diameter (ID)	Decrease	Increases	Can Decrease	Produces sharper, narrower peaks, leading to better resolution and potentially shorter analysis times.[1][5]
Stationary Phase Film Thickness	Decrease	Increases (for late eluters)	Decreases	Thinner films reduce mass transfer resistance but also decrease retention.[1][5]
Carrier Gas Flow Rate	Optimize	Maximizes at optimal velocity	Varies	An optimal flow rate minimizes peak broadening and maximizes column efficiency.[1]
Stationary Phase Chemistry	Change Phase	Can dramatically increase	Varies	The most powerful way to separate compounds with similar boiling points but different chemical structures.[5][6]

Experimental Protocols

Protocol: GC Method Development for Separation of Co-eluting Branched Alkanes

This protocol provides a systematic approach to developing a GC method to resolve co-eluting branched alkanes.

• Sample Preparation:

  • Accurately weigh approximately 10-20 mg of your sample into a 10 mL volumetric flask.

  • Dissolve the sample in a high-purity, high-boiling point solvent such as toluene (B28343) or cyclohexane.[1]

  • If analyzing high molecular weight waxes, gently heat the mixture to around 80°C to ensure complete dissolution.[1]

• Initial GC-MS Instrumentation and Conditions:

  • System: Gas Chromatograph coupled to a Mass Spectrometer.

  • Column: Start with a standard non-polar column (e.g., 100% dimethylpolysiloxane) with dimensions such as 30 m x 0.25 mm ID x 0.25 µm film thickness.[1]

  • Carrier Gas: Use Helium or Hydrogen at a constant flow rate of approximately 1.5 mL/min.[7]

  • Injection: 1 µL injection with an optimized splitless time (typically 0.75-1.0 min).[1]

  • Inlet Temperature: 250°C.

  • Transfer Line Temperature: 280°C.[8]

  • Initial Temperature Program:

    • Initial Temperature: 60°C, hold for 1 minute.

    • Ramp: 6°C/min to 325°C.[9]

    • Hold at 325°C for 5 minutes.

  • MS Detector: Full scan mode with a mass range of m/z 40-500.

• Method Optimization Workflow:

  • Run a Standard: Inject a known mixture of n-alkanes to determine the retention times and elution order. Branched alkanes will typically elute between their straight-chain counterparts.[10]

  • Analyze Initial Results: Examine the chromatogram for co-eluting branched alkane peaks.

  • Optimize Temperature Program: If co-elution is observed, decrease the temperature ramp rate to 3°C/min and re-analyze. This will increase the time analytes spend interacting with the stationary phase.

  • Optimize Flow Rate: If co-elution persists, adjust the carrier gas flow rate. Try decreasing the flow to 1.0 mL/min and then increasing it to 2.0 mL/min to find the optimal efficiency for your column.

  • Consider Column Dimensions: If the above steps do not provide adequate resolution, switch to a longer column (e.g., 60 m or 100 m) to increase the number of theoretical plates and enhance separation.[1][10]

• Data Analysis:

  • Identify n-alkanes based on their retention times compared to the standard mixture.[1]

  • Use the mass spectra to help identify the branched alkanes. While mass spectrometry alone may not be sufficient to distinguish between isomers, it can help narrow down the possibilities.[10]

  • Calculate the resolution (Rs) between the critical co-eluting pairs. A resolution value greater than 1.5 indicates baseline separation.[1]

Mandatory Visualization

Caption: Troubleshooting workflow for resolving co-eluting peaks in GC-MS.

Frequently Asked Questions (FAQs)

Q1: What are the main reasons for the co-elution of branched alkanes? Co-elution of branched alkanes is a common challenge because these isomers often have very similar physical and chemical properties, particularly their boiling points.[1] The primary causes are:

• Inadequate Column Selectivity: The stationary phase may not be able to differentiate between subtle structural differences in the branched alkanes.[1][3]

• Insufficient Column Efficiency: The column may not have enough theoretical plates to separate compounds with very close elution times. This can be due to the column being too short, having too large an internal diameter, or degradation of the stationary phase.[1]

• Sub-optimal GC Conditions: A temperature program that is too fast or a carrier gas flow rate that is not optimal can reduce separation efficiency and lead to peak overlap.[1]

Q2: Can I rely on the mass spectrometer to distinguish between co-eluting branched alkanes? While the MS detector can help, it has its limitations. Branched alkane isomers often produce very similar electron ionization (EI) mass spectra, making it difficult to definitively identify each compound in a co-eluting pair based on mass spectra alone.[10] However, you can use extracted ion chromatograms (EICs) to quantify components if they have unique fragment ions.[11] It is always best practice to achieve the best possible chromatographic separation first before relying on mass spectral data to differentiate compounds.[5][11]

Q3: When should I consider changing my GC column? You should consider changing your column when optimizing the temperature program and carrier gas flow rate does not provide the required resolution.[1] A longer column or a column with a smaller internal diameter can significantly increase efficiency and improve separation.[1] If these changes are still insufficient, changing to a column with a different stationary phase chemistry is the most powerful way to alter selectivity and resolve compounds with similar boiling points but different structures.[5]

Q4: Is it possible for compounds with different boiling points to co-elute? Yes, it is a common misconception that compounds always elute in order of their boiling points on non-polar columns.[8] While this is generally true for a homologous series of compounds like n-alkanes, the elution order can deviate for structurally different molecules.[8] Factors other than boiling point, such as the molecule's interaction with the stationary phase, play a significant role in retention time.[3]

Q5: What is mass spectral deconvolution, and can it help with co-eluting branched alkanes? Mass spectral deconvolution is a data processing technique that uses algorithms to mathematically separate the signals of co-eluting compounds based on their unique mass spectra.[5] This can be a useful tool when chromatographic optimization is insufficient to resolve the peaks. However, its effectiveness for branched alkanes can be limited if their mass spectra are too similar. The best approach is always to optimize the physical separation as much as possible before applying deconvolution software.[5]

References

• 1. benchchem.com [benchchem.com]
• 2. Co-Elution: How to Detect and Fix Overlapping Peaks. [axionlabs.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Methods to separate co-eluting peaks - Chromatography Forum [chromforum.org]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. academic.oup.com [academic.oup.com]
• 9. digitalcommons.unl.edu [digitalcommons.unl.edu]
• 10. researchgate.net [researchgate.net]
• 11. GCMS Is it necessary to separate peaks ? - Chromatography Forum [chromforum.org]

addressing baseline instability in the GC analysis of volatile compounds

Technical Support Center: GC Analysis of Volatile Compounds

Welcome to the Technical Support Center for Gas Chromatography (GC) analysis. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues encountered during the analysis of volatile compounds, with a specific focus on addressing baseline instability.

Troubleshooting Guides

Baseline instability in gas chromatography can manifest in several ways, including drift, noise, and the appearance of spurious peaks. A stable baseline is crucial for accurate quantification and reliable results. This guide provides a systematic approach to identifying and resolving the root causes of baseline instability.

Summary of Baseline Instability Issues

The following table summarizes common baseline problems, their potential causes, and recommended solutions.

Baseline Anomaly	Potential Causes	Recommended Solutions
Drift (Rising Baseline)	Column Bleed[1][2], Insufficient Column Conditioning[3], Carrier Gas Contamination[3][4], Detector Contamination[3], Leaks[4][5]	Condition the column properly.[2] Check for and eliminate leaks in the system.[4] Ensure high-purity carrier gas and install filters.[1][4] Clean the detector.[3]
Noise (Erratic Fluctuations)	Contaminated Carrier Gas[6], Leaks[7][8], Detector Contamination or Instability[9][10], Electrical Interference[9]	Use high-purity gases and filters.[11] Perform a thorough leak check.[12][13] Clean the detector.[14][15] Check for and eliminate sources of electrical noise.[6]
Spikes (Sharp, Random Peaks)	Particulate Matter in Detector, Electrical Issues[16], Septum Particles[17][18]	Clean the detector. Check electrical connections.[6] Replace the septum and use a septum flush.[17]
Ghost Peaks	Sample Carryover, Septum Bleed[17][19], Contaminated Syringe or Inlet Liner[7][20]	Perform blank runs to identify the source. Replace the septum and inlet liner.[3] Clean the syringe and injection port.[21]

Logical Troubleshooting Workflow

When encountering baseline instability, a systematic approach can help pinpoint the issue efficiently. The following diagram outlines a logical workflow for troubleshooting.

References

• 1. GC Column Bleed: Causes and Prevention | Separation Science [sepscience.com]
• 2. Preventing Column Bleed in Gas Chromatography | Phenomenex [phenomenex.com]
• 3. 4-2 Baseline Problems | Technical Information | GL Sciences [glsciences.com]
• 4. chromatographytoday.com [chromatographytoday.com]
• 5. agilent.com [agilent.com]
• 6. agilent.com [agilent.com]
• 7. Common Sources Of Error in Gas Chromatography - Blogs - News [alwsci.com]
• 8. chromtech.com [chromtech.com]
• 9. drawellanalytical.com [drawellanalytical.com]
• 10. Chromatography Troubleshooting Guides-Gas Chromatography | Thermo Fisher Scientific - JP [thermofisher.com]
• 11. chromatographyonline.com [chromatographyonline.com]
• 12. conquerscientific.com [conquerscientific.com]
• 13. Leak Checking a GC System [restek.com]
• 14. ruf.rice.edu [ruf.rice.edu]
• 15. gcms.labrulez.com [gcms.labrulez.com]
• 16. chromatographytoday.com [chromatographytoday.com]
• 17. americanlaboratory.com [americanlaboratory.com]
• 18. sigmaaldrich.com [sigmaaldrich.com]
• 19. GC Technical Tip: How to Identify & Prevent Septum Bleed [phenomenex.com]
• 20. aelabgroup.com [aelabgroup.com]
• 21. GC Technical Tip: Baseline problems - Offset | Phenomenex [phenomenex.com]

minimizing sample degradation during the analysis of 2,2,4-trimethyloctane

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing sample degradation during the analysis of 2,2,4-trimethyloctane.

Frequently Asked Questions (FAQs)

Q1: What is 2,2,4-trimethyloctane and why is its stability a concern during analysis?

2,2,4-Trimethyloctane is a volatile organic compound (VOC) with the chemical formula C11H24.[1][2] Due to its volatility, it is prone to evaporative losses, which can lead to inaccurate quantification.[3][4] Additionally, like other hydrocarbons, it can be susceptible to degradation from factors such as improper storage, contamination, and thermal decomposition during analysis.[5][6] Minimizing this degradation is crucial for obtaining accurate and reproducible analytical results.

Q2: What are the primary causes of 2,2,4-trimethyloctane sample degradation?

The primary causes of 2,2,4-trimethyloctane sample degradation include:

• Evaporation: Due to its high volatility, improper sealing of sample vials or exposure to elevated temperatures can lead to significant loss of the analyte.[3][4]

• Contamination: Introduction of impurities from solvents, glassware, or the analytical instrument itself can interfere with the analysis or catalyze degradation.[5][7]

• Thermal Decomposition: Although alkanes are generally stable, high temperatures in the gas chromatography (GC) inlet can potentially cause some degradation, especially in the presence of active sites.[7]

• Photodegradation: While less common for alkanes compared to other compounds, prolonged exposure to UV light can potentially initiate degradation pathways.[4]

• Microbial Degradation: If samples are not properly stored, microorganisms can metabolize the hydrocarbon, altering its concentration.[6]

Q3: What are the recommended storage conditions for 2,2,4-trimethyloctane samples?

To minimize degradation during storage, it is recommended to:

• Store samples in tightly sealed, amber glass vials with PTFE-lined septa to prevent both evaporation and photodegradation.

• Store samples at a low temperature, typically 4°C, to reduce volatility and slow down any potential microbial activity.

• Minimize the headspace in the sample vial to reduce the amount of analyte that can partition into the gas phase.

Troubleshooting Guides

This section provides solutions to common problems encountered during the analysis of 2,2,4-trimethyloctane, primarily focusing on gas chromatography (GC) based methods.

Issue 1: Poor Peak Shape (Tailing or Fronting)

Q: My chromatogram for 2,2,4-trimethyloctane shows significant peak tailing. What could be the cause and how can I fix it?

A: Peak tailing, where the latter half of the peak is broader than the front, can be caused by several factors.[8] A systematic approach to troubleshooting is recommended.

Possible Causes and Solutions:

Cause	Solution
Active Sites in the System	Active sites, such as exposed silanols in the inlet liner or the front of the GC column, can interact with the analyte. Replace the inlet liner with a new, deactivated one. Trim the first few centimeters of the GC column.[9]
Improper Column Installation	If the column is installed too low or too high in the inlet, it can create dead volume, leading to peak tailing.[8] Reinstall the column according to the manufacturer's instructions.
Column Contamination	Non-volatile residues in the sample can accumulate at the head of the column, causing peak distortion. Bake out the column at a high temperature (within its specified limits) or trim the front of the column.[10]
Sample Overload	Injecting too much sample can saturate the column. Reduce the injection volume or dilute the sample.

Issue 2: Inconsistent or Low Analyte Response

Q: I am observing a decreasing or inconsistent peak area for 2,2,4-trimethyloctane across multiple injections. What should I investigate?

A: Inconsistent or low analyte response is often indicative of sample loss or system instability.

Possible Causes and Solutions:

Cause	Solution
Sample Evaporation	The septum of the sample vial may be leaking. Use high-quality septa and ensure a proper seal. Prepare fresh samples if they have been sitting for an extended period.
Leak in the GC System	A leak in the injector can lead to sample loss.[7] Perform a leak check of the inlet, including the septum, fittings, and gas lines.
Injector Discrimination	High molecular weight compounds can be "lost" during the injection process. Optimize the inlet temperature and injection speed.
Detector Contamination	Buildup on the detector can reduce its sensitivity. Clean the detector according to the manufacturer's instructions.[9]

Issue 3: Ghost Peaks or Baseline Instability

Q: I am seeing unexpected peaks (ghost peaks) in my blank runs and my baseline is drifting. How can I resolve this?

A: Ghost peaks and baseline instability are typically signs of contamination in the analytical system.[9][11]

Possible Causes and Solutions:

Cause	Solution
Septum Bleed	Particles from a degraded septum can enter the inlet and elute as ghost peaks. Replace the septum regularly.
Contaminated Carrier Gas	Impurities in the carrier gas can cause baseline drift and ghost peaks. Ensure high-purity carrier gas and install or replace gas purifiers.[7]
Sample Carryover	Residual sample from a previous, more concentrated injection can appear in subsequent runs.[9] Implement a thorough wash sequence for the syringe and run solvent blanks between samples.
Column Bleed	At high temperatures, the stationary phase of the column can degrade and elute, causing a rising baseline. Condition the column according to the manufacturer's instructions. If the bleed is excessive, the column may need to be replaced.[10]

Experimental Protocols

Protocol 1: Headspace Gas Chromatography (HS-GC) for 2,2,4-Trimethyloctane Analysis

This protocol is suitable for the analysis of 2,2,4-trimethyloctane in liquid matrices.

• Sample Preparation:

  • Accurately weigh a known amount of the sample into a headspace vial.

  • Add a known volume of an appropriate solvent (e.g., methanol) if dilution is necessary.

  • Immediately seal the vial with a PTFE-lined septum and aluminum cap.

• HS-GC Parameters (Example):

  • Headspace Autosampler:

    • Oven Temperature: 80°C

    • Loop Temperature: 90°C

    • Transfer Line Temperature: 100°C

    • Incubation Time: 15 minutes

  • Gas Chromatograph:

    • Inlet Temperature: 250°C

    • Column: DB-1 or equivalent non-polar column (e.g., 30 m x 0.25 mm x 0.25 µm)

    • Oven Program: 50°C (hold for 2 min), ramp to 200°C at 10°C/min, hold for 5 min

    • Carrier Gas: Helium at a constant flow of 1 mL/min

    • Detector: Flame Ionization Detector (FID) at 280°C

• Analysis:

  • Equilibrate the sample in the headspace oven for the specified time.

  • Inject a portion of the headspace gas onto the GC column.

  • Record the chromatogram and integrate the peak corresponding to 2,2,4-trimethyloctane.

Protocol 2: Purge and Trap Gas Chromatography (P&T-GC) for Trace Level Analysis

This method is highly sensitive and suitable for detecting low concentrations of 2,2,4-trimethyloctane in aqueous samples.[3]

• Sample Preparation:

  • Collect the aqueous sample in a vial, ensuring no headspace.

  • If required, add a surrogate standard.

• P&T-GC Parameters (Example):

  • Purge and Trap Concentrator:

    • Purge Gas: Helium

    • Purge Time: 11 minutes

    • Trap: Tenax® or a multi-bed trap

    • Desorb Temperature: 250°C

  • Gas Chromatograph:

    • (Follow similar GC parameters as in Protocol 1, adjusting as necessary for optimal separation)

• Analysis:

  • The sample is purged with an inert gas, and the volatile 2,2,4-trimethyloctane is trapped on an adsorbent.

  • The trap is then rapidly heated to desorb the analyte onto the GC column.

  • The chromatogram is recorded and analyzed.

Visualizations

Caption: A logical workflow for troubleshooting common analytical issues encountered during the GC analysis of 2,2,4-trimethyloctane.

Caption: A simplified workflow for proper sample handling to minimize degradation of 2,2,4-trimethyloctane from collection to analysis.

References

• 1. 2,2,4-Trimethyloctane | C11H24 | CID 519610 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2,2,4-trimethyloctane [webbook.nist.gov]
• 3. Volatile Organic Compounds (VOC) Analysis | Thermo Fisher Scientific - TW [thermofisher.com]
• 4. researchgate.net [researchgate.net]
• 5. Oil Analysis Lab Offers Advice on Lubricant Storage and Handling to Prevent Deterioration - TestOil [testoil.com]
• 6. Microbial Degradation of Petroleum Hydrocarbon Contaminants: An Overview - PMC [pmc.ncbi.nlm.nih.gov]
• 7. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 8. benchchem.com [benchchem.com]
• 9. GC Column Troubleshooting Guide | Phenomenex [phenomenex.com]
• 10. drawellanalytical.com [drawellanalytical.com]
• 11. GC Troubleshooting Guide | Gas Chromatography Troubleshooting [scioninstruments.com]

Technical Support Center: Optimizing Injection Parameters for Accurate Quantification of 2,2,4-Trimethyloctane

Welcome to the technical support center for the gas chromatography (GC) analysis of 2,2,4-trimethyloctane. This guide provides troubleshooting advice and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals optimize their injection parameters for accurate and reproducible quantification.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges when analyzing 2,2,4-trimethyloctane by GC?

The analysis of branched alkanes like 2,2,4-trimethyloctane can present several challenges:

• Peak Shape Issues: Branched alkanes can sometimes exhibit peak tailing or fronting, which can compromise resolution and lead to inaccurate integration and quantification.[1][2][3][4]

• Isomer Co-elution: Depending on the complexity of the sample, isomers of 2,2,4-trimethyloctane may be present and can be difficult to separate from the target analyte, requiring a highly efficient capillary column.

• Analyte Discrimination: In split injections, higher boiling point compounds can be discriminated against, leading to an underestimation of their concentration. Careful optimization of the injection temperature and liner type is crucial.

• System Contamination: As with any GC analysis, contamination of the inlet liner, septum, or the front end of the column can lead to poor peak shape and reproducibility.[1][2]

Q2: Which injection mode, split or splitless, is recommended for 2,2,4-trimethyloctane analysis?

The choice between split and splitless injection depends on the concentration of 2,2,4-trimethyloctane in your sample.

• Split Injection: This is the preferred mode for samples with moderate to high concentrations of the analyte. It introduces only a portion of the sample onto the column, preventing overload and ensuring sharp peaks. A typical starting split ratio would be in the range of 20:1 to 100:1.

• Splitless Injection: This mode is ideal for trace analysis (low concentrations) as it transfers nearly the entire sample to the column, maximizing sensitivity. However, it is more susceptible to peak broadening and requires careful optimization of the initial oven temperature and solvent focusing.

Q3: How do I select the appropriate inlet liner for my analysis?

The inlet liner plays a critical role in the vaporization of the sample and its transfer to the column.

• For Split Injection: A liner with glass wool is often recommended. The wool provides a large surface area, promoting rapid and complete vaporization of the sample, which is essential for good reproducibility.

• For Splitless Injection: A single taper liner, with or without glass wool, is a good starting point. The taper helps to focus the sample onto the head of the column, minimizing contact with the hot metal surfaces of the inlet.

Q4: My 2,2,4-trimethyloctane peak is tailing. What are the likely causes and how can I fix it?

Peak tailing for a non-polar compound like an alkane often points to a physical issue within the GC system rather than chemical interactions.[1]

• Poor Column Installation: An improper cut of the column or incorrect installation depth in the inlet can cause dead volume and lead to peak tailing. Re-cutting the column and ensuring it is installed according to the manufacturer's guidelines is the first step.[3][4]

• Contaminated Inlet Liner: Active sites can develop in the liner due to the accumulation of non-volatile sample residue. Replacing the liner is a routine maintenance step that can resolve this issue.[1][2]

• Column Contamination: The front portion of the analytical column can become contaminated over time. Trimming 10-20 cm from the inlet side of the column can often restore peak shape.

Q5: I am observing a lower than expected response for 2,2,4-trimethyloctane. What should I check?

A low analyte response can be attributed to several factors:

• Leaks: A leak in the injector, particularly around the septum, is a common cause of sample loss. A thorough leak check should be performed.

• Incorrect Split Ratio: If using split injection, the split ratio may be too high, leading to a smaller amount of sample reaching the detector. Consider reducing the split ratio.

• Injector Temperature: The injector temperature may be too low for efficient vaporization of 2,2,4-trimethyloctane. A typical starting point for hydrocarbons is 250 °C.

• Syringe Issues: A faulty or leaking syringe can lead to inaccurate injection volumes.

Data Presentation

Table 1: Recommended Starting GC Parameters for 2,2,4-Trimethyloctane Analysis

Parameter	Recommendation	Rationale
Column	100% Dimethylpolysiloxane (e.g., DB-1, ZB-1)	Non-polar phase suitable for hydrocarbon separation.
30-60 m length, 0.25-0.32 mm ID, 0.25 µm film thickness	Provides good resolution for C11 isomers.
Carrier Gas	Helium or Hydrogen	Helium is a safe and common choice; Hydrogen can provide faster analysis times.[5]
Flow Rate	1-2 mL/min (constant flow mode)	A typical flow rate for capillary columns, ensuring good efficiency.[6]
Inlet Temperature	250 °C	Ensures efficient vaporization of C11 hydrocarbons.
Injection Mode	Split (for moderate/high concentration) or Splitless (for trace analysis)	Dependent on sample concentration.
Split Ratio	20:1 to 100:1 (if applicable)	Adjust based on analyte concentration and detector sensitivity.
Oven Program	Initial Temp: 40-60 °C, hold for 1-2 min	Allows for solvent focusing, especially in splitless mode.[5][7]
Ramp: 5-10 °C/min to 250-300 °C	A moderate ramp rate provides good separation of hydrocarbons.
Final Hold: 5-10 min	Ensures elution of all components.
Detector	Flame Ionization Detector (FID)	Highly sensitive to hydrocarbons.
Detector Temp	300-325 °C	Prevents condensation of analytes in the detector.

Experimental Protocols

Protocol 1: Initial GC Method Setup for 2,2,4-Trimethyloctane

• Install the Column:

  • Ensure the GC oven, inlet, and detector are at room temperature.

  • Using a ceramic scoring wafer, make a clean, 90-degree cut at the end of a 100% dimethylpolysiloxane capillary column.

  • Install the column in the inlet and detector according to the instrument manufacturer's instructions, ensuring the correct insertion depth.

  • Perform a leak check of all fittings.

• Set GC Conditions:

  • Set the carrier gas (Helium) to a constant flow rate of 1.5 mL/min.

  • Set the inlet temperature to 250 °C.

  • For a split injection, set the split ratio to 50:1.

  • Set the oven temperature program:

    • Initial temperature: 50 °C, hold for 2 minutes.

    • Ramp at 8 °C/min to 280 °C.

    • Hold at 280 °C for 5 minutes.

  • Set the FID temperature to 300 °C and ensure hydrogen and air flows are at the manufacturer's recommended settings.

• Prepare a Standard:

  • Prepare a 100 ppm standard of 2,2,4-trimethyloctane in a suitable solvent (e.g., hexane).

• Equilibrate and Inject:

  • Allow the GC system to equilibrate until the baseline is stable.

  • Inject 1 µL of the standard solution.

• Evaluate the Chromatogram:

  • Assess the peak shape, retention time, and response of the 2,2,4-trimethyloctane peak.

  • Adjust the oven temperature program and split ratio as needed to optimize the separation and sensitivity.

Protocol 2: Inlet Liner and Septum Replacement

• Cool Down the Inlet:

  • Set the inlet temperature to a safe temperature (below 50 °C) and wait for it to cool down.

  • Turn off the carrier gas flow at the instrument.

• Replace the Septum:

  • Unscrew the septum nut at the top of the inlet.

  • Remove the old septum using forceps and replace it with a new one.

  • Tighten the septum nut, being careful not to overtighten.

• Replace the Liner:

  • Following your instrument's manual, remove any fittings necessary to access the inlet liner.

  • Carefully remove the old liner with forceps, noting its orientation and the position of any O-rings.

  • Install a new, deactivated liner of the appropriate type, ensuring it is in the same orientation as the old one and that the O-ring is properly seated.

• Reassemble and Leak Check:

  • Reassemble the inlet.

  • Turn the carrier gas back on and perform a thorough leak check around the septum nut and any other disturbed fittings.

• Equilibrate the System:

  • Heat the inlet to the setpoint temperature and allow the system to equilibrate before running samples.

Mandatory Visualization

Caption: Troubleshooting workflow for peak tailing.

Caption: Troubleshooting workflow for low analyte response.

References

• 1. benchchem.com [benchchem.com]
• 2. GC Tech Tip: Peak Shape Problems - Tailing Peaks | Phenomenex [phenomenex.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. elementlabsolutions.com [elementlabsolutions.com]
• 5. elementlabsolutions.com [elementlabsolutions.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. chromatographyonline.com [chromatographyonline.com]

overcoming matrix effects in the analysis of 2,2,4-trimethyloctane in fuel samples

Welcome to the technical support center for the analysis of 2,2,4-trimethyloctane and other branched alkanes in complex fuel matrices. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome common challenges related to matrix effects in Gas Chromatography (GC) analysis.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they impact the analysis of 2,2,4-trimethyloctane in fuel?

A1: Matrix effects are the alteration of an analytical signal (enhancement or suppression) caused by co-eluting compounds in the sample matrix.[1] In fuel analysis by Gas Chromatography-Mass Spectrometry (GC-MS), the complex mixture of hydrocarbons, additives, and other non-volatile components can interfere with the accurate quantification of 2,2,4-trimethyloctane.[1][2] Signal enhancement can occur when non-volatile matrix components create active sites in the GC inlet, protecting the analyte from thermal degradation.[1][3] Conversely, signal suppression can happen when co-eluting compounds compete with the analyte for ionization in the MS source.[1] These effects can lead to significant errors in quantification, such as over- or underestimation of the analyte's concentration.[4][5]

Q2: My calibration curve is non-linear or has poor reproducibility. Could this be a matrix effect?

A2: Yes, matrix effects are a common cause of non-linearity and poor reproducibility in calibration. When using a solvent-based calibration curve, the instrument response for the standards will differ from the response for the analyte in the complex fuel matrix. This discrepancy leads to inaccurate quantification.[6] To address this, matrix-matched calibration is highly recommended.[3][6][7] This involves preparing calibration standards in a blank matrix that is free of the analyte but otherwise similar to the samples being analyzed.[6][7]

Q3: What is the most effective way to correct for matrix effects during quantification?

A3: The use of a stable isotope-labeled internal standard (SIL-IS) is considered the gold standard for correcting matrix effects.[8][9] A SIL-IS, such as 2,2,4-trimethyloctane-d23, has nearly identical chemical and physical properties to the target analyte. It will co-elute and experience the same matrix effects, sample preparation losses, and instrument variability.[9][10] By measuring the ratio of the analyte to the SIL-IS, accurate quantification can be achieved even in the presence of significant matrix interference.[10] If a SIL-IS is not available, using a structurally similar, non-endogenous compound as an internal standard is the next best option.[8]

Q4: Can I just dilute my sample to reduce matrix effects?

A4: Sample dilution is a simple and often effective strategy to reduce the concentration of interfering matrix components.[7][11][12] By lowering the overall matrix load, the impact on the analyte signal can be minimized.[11] However, this approach is only viable if the concentration of 2,2,4-trimethyloctane in the diluted sample remains well above the method's limit of quantification (LOQ).[11] Excessive dilution may lead to the inability to detect the target analyte.

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution(s)
Low Analyte Recovery / Signal Suppression	Ion Suppression: High concentrations of co-eluting hydrocarbons from the fuel matrix are competing with the analyte for ionization in the MS source.	1. Improve Sample Cleanup: Use Solid-Phase Extraction (SPE) to remove interfering components.[8][13] 2. Use a SIL-Internal Standard: This is the most reliable way to compensate for signal suppression.[9][10] 3. Dilute the Sample: Reduce the concentration of matrix components.[11][12] 4. Optimize Chromatography: Modify the GC oven temperature program to better separate the analyte from interfering peaks.
High Analyte Recovery / Signal Enhancement	Inlet Activity: Non-volatile matrix components coat the GC inlet liner, creating "analyte protectants" that prevent thermal breakdown and enhance the signal compared to clean solvent standards.[3]	1. Use Matrix-Matched Standards: Prepare calibration standards in a blank fuel matrix to mimic the effect seen in samples.[3][6] 2. Regular Inlet Maintenance: Frequently replace the inlet liner and septum to prevent the buildup of non-volatile residues.[8][14][15] 3. Use an Inert Liner: Employ a deactivated inlet liner to minimize active sites.[8][15]
Poor Peak Shape (Tailing or Fronting)	1. Active Sites: Interaction between the analyte and active sites in the GC inlet or column.[8][15] 2. Column Overload: Injecting a sample that is too concentrated.[8] 3. Contamination: Buildup of non-volatile matrix components at the head of the GC column.[8][16]	1. Deactivate System: Use a deactivated inlet liner and perform regular column conditioning.[8] 2. Reduce Injection Volume/Dilute Sample: Prevents overloading of the column.[8] 3. Column Maintenance: Trim the front end of the column (e.g., 0.5 meters) to remove contaminants.[15] Use a guard column to protect the analytical column.[16]
High Background Noise / Ghost Peaks	System Contamination: Carryover from previous injections or contamination of the carrier gas or injector port.[14][16]	1. Clean the Injector Port: Follow the manufacturer's procedure for injector maintenance.[14] 2. Use High-Purity Gas: Ensure high-purity carrier gas and install appropriate gas filters to remove oxygen and hydrocarbons.[14][15] 3. Run Solvent Blanks: Inject clean solvent between sample runs to wash the system and identify the source of carryover.

Experimental Protocols

Protocol 1: Sample Preparation using Dilution & Internal Standard

This protocol is a straightforward approach for reducing matrix effects when analyte concentrations are sufficiently high.

• Sample Preparation:

  • Allow the fuel sample to reach room temperature.

  • Add 100 µL of the fuel sample to a 10 mL volumetric flask.

  • Add a precise volume of a stock solution of the chosen internal standard (preferably a SIL-IS of 2,2,4-trimethyloctane).

  • Dilute to the mark with a high-purity solvent like hexane (B92381) or pentane. This represents a 1:100 dilution.

  • Vortex for 30 seconds to ensure homogeneity.

• Transfer:

  • Transfer an aliquot of the final diluted solution into a 2 mL autosampler vial for analysis.

Protocol 2: GC-MS Analysis Parameters

These are typical starting parameters for the analysis of branched alkanes in a fuel matrix. Optimization may be required.[17][18]

• Instrument: Gas Chromatograph coupled to a Mass Spectrometer (GC-MS).[2]

• Column: HP-5ms (or equivalent) 30 m x 0.25 mm x 0.25 µm.

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.[8]

• Injector:

  • Temperature: 250°C[8]

  • Mode: Split (e.g., 50:1 split ratio to handle the high concentration of matrix components).[8]

  • Injection Volume: 1 µL.

• Oven Temperature Program:

  • Initial Temperature: 40°C, hold for 2 minutes.

  • Ramp: 10°C/min to 280°C.

  • Hold: Hold at 280°C for 5 minutes.

• Mass Spectrometer:

  • Mode: Electron Ionization (EI).

  • Acquisition: Selected Ion Monitoring (SIM) for highest sensitivity and selectivity, or full scan if identifying unknown matrix components.

  • Monitored Ions for 2,2,4-Trimethyloctane: m/z 57, 71, 85 (adjust based on experimental data).

Visualizations

Experimental Workflow Diagram

Caption: Workflow for fuel sample analysis from preparation to final report.

Troubleshooting Logic Diagram

Caption: Decision tree for troubleshooting common GC analysis issues.

References

• 1. benchchem.com [benchchem.com]
• 2. GC-MS: A Powerful Technique for Hydrocarbon Analysis | Lab Manager [labmanager.com]
• 3. cdn.technologynetworks.com [cdn.technologynetworks.com]
• 4. mdpi.com [mdpi.com]
• 5. [PDF] Overcoming matrix effects: GC method development for the determination of triethylamine and dimethyl sulfoxide in a drug substance. | Semantic Scholar [semanticscholar.org]
• 6. researchgate.net [researchgate.net]
• 7. drawellanalytical.com [drawellanalytical.com]
• 8. benchchem.com [benchchem.com]
• 9. Stable-isotope dilution LC–MS for quantitative biomarker analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Isotope dilution - Wikipedia [en.wikipedia.org]
• 11. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]
• 12. chromatographyonline.com [chromatographyonline.com]
• 13. chromatographyonline.com [chromatographyonline.com]
• 14. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 15. m.youtube.com [m.youtube.com]
• 16. agilent.com [agilent.com]
• 17. Frontiers | Distribution Characteristics of Long-Chain Branched Alkanes With Quaternary Carbon Atoms in the Carboniferous Shales of the Wuwei Basin, China [frontiersin.org]
• 18. whitman.edu [whitman.edu]

Reference Data & Comparative Studies

A Comparative Guide to the Validation of Analytical Methods for 2,2,4-Trimethyloctane Quantification

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of two common analytical methods, Gas Chromatography with Flame Ionization Detection (GC-FID) and Gas Chromatography-Mass Spectrometry (GC-MS), for the quantification of 2,2,4-trimethyloctane. This branched alkane is a relevant compound in various fields, including petroleum analysis and environmental monitoring. The selection of a suitable analytical method is crucial for obtaining accurate and reliable quantitative data. This document presents a comparative overview of the performance of these two techniques, supported by representative experimental data and detailed methodologies to assist in the selection and implementation of the most appropriate method for your research needs.

Method Comparison: GC-FID vs. GC-MS

Gas Chromatography is a powerful technique for separating volatile and semi-volatile compounds.[1] The choice between a Flame Ionization Detector (FID) and a Mass Spectrometer (MS) as the detector depends on the specific requirements of the analysis.

Gas Chromatography with Flame Ionization Detection (GC-FID) is a robust and widely used technique for quantifying organic compounds, particularly hydrocarbons.[2] The FID exhibits a linear response over a wide range of concentrations and is known for its high sensitivity to compounds containing carbon-hydrogen bonds.[2] It is a cost-effective and straightforward method for routine quantitative analysis.[2]

Gas Chromatography-Mass Spectrometry (GC-MS) combines the separation power of GC with the identification capabilities of MS.[2] This technique provides not only quantitative data but also structural information, leading to a higher degree of specificity.[2] For complex matrices, GC-MS can distinguish the analyte from co-eluting interferences, which is a significant advantage over GC-FID.[3]

Performance Comparison

The following tables summarize the typical performance characteristics of GC-FID and GC-MS for the analysis of volatile hydrocarbons similar to 2,2,4-trimethyloctane. The data presented is a synthesis from various studies and represents achievable performance under optimized conditions.

Table 1: Performance Characteristics of GC-FID for Volatile Hydrocarbon Quantification

Validation Parameter	Typical Performance
Linearity (R²)	≥ 0.999[4][5]
Accuracy (% Recovery)	90 - 110%
Precision (RSD)	< 1 - 11.9%[4][5][6]
Limit of Detection (LOD)	~0.1 - 1 µg/L
Limit of Quantification (LOQ)	~0.5 - 5 µg/L

Table 2: Performance Characteristics of GC-MS for Volatile Hydrocarbon Quantification

Validation Parameter	Typical Performance
Linearity (R²)	≥ 0.998[7]
Accuracy (% Recovery)	80.23 - 115.41%[7]
Precision (RSD)	< 12.03%[7]
Limit of Detection (LOD)	~0.004 - 0.1 µg/L[8]
Limit of Quantification (LOQ)	~0.01 - 0.5 µg/L[8]

Experimental Protocols

Detailed methodologies for the quantification of 2,2,4-trimethyloctane using GC-FID and GC-MS are provided below. These protocols are intended as a starting point and may require optimization for specific sample matrices and instrumentation.

Method 1: Quantification by Gas Chromatography-Flame Ionization Detection (GC-FID)

1. Sample Preparation (Aqueous Matrix - Purge and Trap)

• Place a 5 mL aliquot of the aqueous sample into a purge and trap vessel.

• Add an appropriate internal standard (e.g., 1-bromo-4-fluorobenzene).

• Purge the sample with an inert gas (e.g., helium) at a flow rate of 40 mL/min for 11 minutes at ambient temperature.

• The volatile compounds are trapped on a suitable sorbent trap (e.g., Tenax).

• Desorb the trapped analytes by heating the trap to 250°C and backflushing with the carrier gas onto the GC column.

2. GC-FID Instrumentation and Conditions

• Gas Chromatograph: Agilent 8890 GC or equivalent.

• Column: HP-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent.[8]

• Injector: Split/splitless inlet, operated in splitless mode.

• Injector Temperature: 250°C.[9]

• Oven Temperature Program: Initial temperature of 40°C held for 2 minutes, ramped to 180°C at 10°C/min, and held for 1 minute.[9]

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.[9]

• Detector: Flame Ionization Detector (FID).

• Detector Temperature: 300°C.[9]

3. Calibration

• Prepare a series of at least five calibration standards of 2,2,4-trimethyloctane in a suitable solvent (e.g., methanol) over the desired concentration range.

• Analyze the standards using the same procedure as the samples.

• Construct a calibration curve by plotting the peak area ratio of 2,2,4-trimethyloctane to the internal standard versus the concentration.

Method 2: Quantification by Gas Chromatography-Mass Spectrometry (GC-MS)

1. Sample Preparation (Solid Matrix - Solvent Extraction)

• Accurately weigh approximately 5 g of the solid sample into a centrifuge tube.

• Add 10 mL of a suitable solvent (e.g., methanol (B129727) or a mixture of dichloromethane (B109758) and acetone).

• Add an appropriate internal standard (e.g., deuterated analogue of a similar compound).

• Vortex the sample for 2 minutes and then sonicate for 15 minutes.

• Centrifuge the sample and collect the supernatant.

• The extract may require cleanup using solid-phase extraction (SPE) with a silica (B1680970) gel cartridge to remove interferences.[10]

2. GC-MS Instrumentation and Conditions

• Gas Chromatograph: Agilent 7890B GC or equivalent.

• Mass Spectrometer: Agilent 5977B MSD or equivalent.

• Column: HP-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent.[8]

• Injector: Split/splitless inlet, operated in splitless mode.

• Injector Temperature: 250°C.

• Oven Temperature Program: Initial temperature of 50°C held for 3 minutes, ramped to 280°C at 8°C/min, and held for 5 minutes.[8]

• Carrier Gas: Helium at a constant flow of 0.7 mL/min.[8]

• MS Transfer Line Temperature: 280°C.[7]

• Ion Source Temperature: 230°C.[7]

• Ionization Mode: Electron Ionization (EI) at 70 eV.[7]

• Acquisition Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity and selectivity. Monitor characteristic ions for 2,2,4-trimethyloctane (e.g., m/z 57, 71, 85, 113, 156).

3. Calibration

• Prepare calibration standards as described for the GC-FID method.

• Analyze the standards using the same GC-MS conditions as the samples.

• Construct a calibration curve by plotting the peak area ratio of the quantifier ion of 2,2,4-trimethyloctane to the internal standard versus the concentration.

Mandatory Visualizations

The following diagrams illustrate the general workflow for the validation of an analytical method and the logical relationship between key validation parameters.

Workflow for Analytical Method Validation.

References

• 1. Protocols for GC-Based Methods for Generic and Environmental Hydrocarbon Analysis | Springer Nature Experiments [experiments.springernature.com]
• 2. The Difference Between GC-MS and FID in Gas Chromatography [monadlabtech.com]
• 3. researchgate.net [researchgate.net]
• 4. scielo.org.co [scielo.org.co]
• 5. redalyc.org [redalyc.org]
• 6. mdpi.com [mdpi.com]
• 7. hrcak.srce.hr [hrcak.srce.hr]
• 8. researchgate.net [researchgate.net]
• 9. Optimization of headspace extraction conditions for volatile hydrocarbons from aqueous matrices using experimental design approaches - Analytical Methods (RSC Publishing) DOI:10.1039/D5AY01147G [pubs.rsc.org]
• 10. 19january2021snapshot.epa.gov [19january2021snapshot.epa.gov]

comparison of 2,2,4-trimethyloctane and isooctane as octane rating standards

A Comparative Analysis of 2,2,4-Trimethyloctane and Isooctane (B107328) as Octane (B31449) Rating Standards

Introduction

In the realm of fuel science and internal combustion engine technology, the octane rating of a fuel is a critical measure of its performance, specifically its resistance to knocking or autoignition. This guide provides a detailed comparison of isooctane (2,2,4-trimethylpentane), the cornerstone of the octane rating scale, and 2,2,4-trimethyloctane. While isooctane is the universally recognized primary reference fuel with an octane number of 100, this analysis explores the properties of 2,2,4-trimethyloctane to understand its potential characteristics as a fuel component, in the context of the established standards.

The Octane Rating Scale: A Fundamental Overview

The octane rating of a gasoline is determined by comparing its knocking characteristics to that of a mixture of isooctane and n-heptane.[1] By definition, isooctane is assigned an octane rating of 100, signifying high resistance to knock, while n-heptane is assigned an octane rating of 0, indicating very poor anti-knock properties.[1] The octane number of a fuel is the percentage by volume of isooctane in a blend with n-heptane that matches the fuel's knock resistance.[1]

There are two primary types of octane ratings:

• Research Octane Number (RON): Determined under less severe conditions, simulating low-speed city driving.[2]

• Motor Octane Number (MON): Measured under more severe conditions, akin to high-speed highway driving.[2]

The Anti-Knock Index (AKI), displayed at gasoline pumps in the United States, is the average of the RON and MON.

Isooctane (2,2,4-Trimethylpentane): The Gold Standard

Isooctane is a highly branched isomer of octane with the chemical formula C₈H₁₈.[3] Its molecular structure, featuring multiple methyl groups, is key to its exceptional anti-knock performance. This high resistance to autoignition under compression allows for the use of higher compression ratios in engines, leading to greater thermal efficiency and power output. By international agreement, isooctane is the primary reference fuel for the 100-point on the octane rating scale.[4]

2,2,4-Trimethyloctane: A Structural Comparison

Data Presentation: A Comparative Table

The following table summarizes the known properties of isooctane and the available physical data for 2,2,4-trimethyloctane. The absence of octane rating data for 2,2,4-trimethyloctane underscores its current status outside of the established fuel standards.

Property	Isooctane (2,2,4-Trimethylpentane)	2,2,4-Trimethyloctane
Chemical Formula	C₈H₁₈[3]	C₁₁H₂₄[5]
Molecular Weight	114.23 g/mol [7]	156.31 g/mol [5]
Research Octane Number (RON)	100 (by definition)[6]	Not available
Motor Octane Number (MON)	100 (by definition)[8]	Not available
Boiling Point	99.2 °C[7]	168.5 °C[9]
Density	0.692 g/cm³[10]	0.746 g/cm³

Experimental Protocols: Octane Number Determination

The determination of Research Octane Number (RON) and Motor Octane Number (MON) is conducted using a standardized Cooperative Fuel Research (CFR) engine. The methodologies are detailed in ASTM D2699 and ASTM D2700, respectively.[11]

ASTM D2699: Research Octane Number (RON)

This method simulates fuel performance under relatively mild, low-speed engine operation.[2]

Experimental Workflow:

• Engine Preparation: A standardized single-cylinder CFR engine is warmed up to specified temperatures.

• Fuel Sample Introduction: The fuel sample to be tested is introduced into the engine's carburetor.

• Compression Ratio Adjustment: The engine's compression ratio is adjusted until a standard level of knock intensity is detected by a sensor.

• Reference Fuel Bracketing: The test fuel's knock intensity is bracketed between two primary reference fuel (PRF) blends of isooctane and n-heptane with known octane numbers.

• Octane Number Calculation: The octane number of the sample fuel is interpolated from the octane numbers of the bracketing PRF blends.

ASTM D2700: Motor Octane Number (MON)

This method evaluates fuel performance under more severe, high-speed and high-load conditions.[2]

Experimental Workflow:

The procedure is similar to the RON determination, but with key differences in the operating conditions of the CFR engine:

• Higher Engine Speed: The engine is run at a higher RPM.

• Heated Intake Air: The fuel-air mixture is preheated to a higher temperature.

• Advanced Spark Timing: The ignition timing is more advanced.

These more stringent conditions generally result in a lower octane number for the same fuel compared to its RON.

Logical Relationship of Octane Rating Standards

The following diagram illustrates the foundational role of isooctane and n-heptane in the octane rating system.

Octane Rating Determination Workflow

Conclusion

Isooctane (2,2,4-trimethylpentane) remains the undisputed primary reference standard for the 100-point on the octane rating scale, a role it has fulfilled since the inception of this critical fuel quality metric. Its highly branched molecular structure provides excellent anti-knock characteristics, making it the benchmark against which all spark-ignition fuels are measured.

In contrast, 2,2,4-trimethyloctane is not established as an octane rating standard. While its branched structure suggests it would have a higher octane number than a straight-chain alkane with the same number of carbon atoms, there is a lack of readily available, standardized experimental data for its RON and MON. This comparison highlights the specificity and importance of the selected primary reference fuels and the rigorous experimental procedures that underpin the global system of octane rating for ensuring optimal engine performance and efficiency. Researchers and professionals in fuel development can appreciate the foundational role of isooctane and the structural properties that make it an ideal standard.

References

• 1. researchgate.net [researchgate.net]
• 2. 2,2,4,4-Tetramethyloctane | 62183-79-3 | Benchchem [benchchem.com]
• 3. Octane, 2,4,6-trimethyl- [webbook.nist.gov]
• 4. 2,2,4-Trimethylpentane - Wikipedia [en.wikipedia.org]
• 5. 2,4,4-Trimethyloctane | C11H24 | CID 53428974 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. echemi.com [echemi.com]
• 7. 2,4,6-trimethyl octane, 62016-37-9 [thegoodscentscompany.com]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. 2,3,4-Trimethyloctane | C11H24 | CID 14228739 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. 3-Ethyl-2,2,4-trimethyloctane | C13H28 | CID 23465166 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Comparative Analysis of 2,2,4-Trimethyloctane and Other Diesel Fuel Additives on Cetane Number

For researchers, scientists, and drug development professionals, understanding the efficacy of various diesel fuel additives is paramount for optimizing engine performance and emissions. This guide provides an objective comparison of the cetane number of 2,2,4-trimethyloctane against other common diesel fuel additives, supported by experimental data and standardized testing protocols.

The cetane number (CN) is a critical measure of a diesel fuel's ignition quality. It quantifies the delay between the injection of fuel into the combustion chamber and the onset of combustion. A higher cetane number indicates a shorter ignition delay, leading to smoother engine operation, reduced knocking, and lower emissions. The performance of diesel fuel can be enhanced through the addition of various chemical compounds. This guide focuses on a comparative analysis of these additives, with a particular interest in the performance of 2,2,4-trimethyloctane.

Quantitative Comparison of Cetane Numbers

Compound	Chemical Class	Cetane Number (CN)
n-Cetane (Hexadecane)	n-Alkane	100[1]
2,2,4,4,6,8,8-Heptamethylnonane (B1194848) (Isocetane)	Branched Alkane	15[1]
n-Dodecane	n-Alkane	74-88
2-Ethylhexyl Nitrate (2-EHN)	Nitrate Ester	Varies with base fuel and concentration
Di-tert-butyl Peroxide (DTBP)	Organic Peroxide	Varies with base fuel and concentration
alpha-Methylnaphthalene	Aromatic Hydrocarbon	0[1]
Biodiesel (from vegetable oil)	Fatty Acid Methyl Esters	46 - 52[1]
Biodiesel (from animal fat)	Fatty Acid Methyl Esters	56 - 60[1]
Dimethyl Ether	Ether	55 - 60[1]

Note: The cetane number of additives like 2-EHN and DTBP is not an intrinsic property but rather a measure of their ability to improve the cetane number of a base fuel. Their effectiveness can vary depending on the composition of the diesel fuel and the concentration of the additive.

Experimental Protocols: Determination of Cetane Number

The standard method for determining the cetane number of diesel fuel is the ASTM D613, "Standard Test Method for Cetane Number of Diesel Fuel Oil".[2][3][4][5][6] This method utilizes a standardized single-cylinder, four-stroke cycle, variable compression ratio, indirect injection engine known as a Cooperative Fuel Research (CFR) engine.[2][3]

The fundamental principle of the ASTM D613 test is to match the ignition delay of a test fuel with that of a blend of two primary reference fuels with known cetane numbers: n-cetane (assigned a CN of 100) and 2,2,4,4,6,8,8-heptamethylnonane or isocetane (assigned a CN of 15).[1]

A detailed, step-by-step procedure for the ASTM D613 test is outlined below:

• Engine Preparation and Calibration: The CFR engine is started and warmed up to specified, stable operating conditions. This includes setting the intake air temperature, coolant temperature, and oil pressure to the standard values outlined in the ASTM D613 procedure.

• Sample Introduction: The diesel fuel sample to be tested is introduced into the engine's fuel system.

• Compression Ratio Adjustment: The compression ratio of the engine is adjusted by the operator using a handwheel until the ignition delay of the test fuel is a specific, standardized value (typically 13 crank angle degrees). The ignition delay is the time between the start of fuel injection and the start of combustion, which is detected by a sensor.

• Bracketing with Reference Fuels: Two reference fuel blends are prepared. These blends consist of known volumetric percentages of n-cetane and isocetane. The cetane numbers of these blends are chosen to bracket the expected cetane number of the sample fuel.

• Matching Ignition Delay: Each of the bracketing reference fuel blends is then run in the engine, and the compression ratio is adjusted for each blend until the same 13-degree ignition delay is achieved.

• Cetane Number Calculation: The cetane number of the sample fuel is determined by linear interpolation of the handwheel readings (which correspond to the compression ratios) of the sample and the two bracketing reference fuels.

Experimental Workflow

The following diagram illustrates the logical workflow of the ASTM D613 test method for determining the cetane number of a diesel fuel sample.

ASTM D613 Experimental Workflow

References

• 1. Cetane number - Wikipedia [en.wikipedia.org]
• 2. ASTM D613 Standard Test Method for Cetane Number of Diesel Fuel Oil -- eLearning Course [store.astm.org]
• 3. matestlabs.com [matestlabs.com]
• 4. standards.globalspec.com [standards.globalspec.com]
• 5. ASTM D613 - eralytics [eralytics.com]
• 6. store.astm.org [store.astm.org]

Comparative Reactivity of Trimethyloctane Isomers in Catalysis: A Detailed Analysis

For researchers, scientists, and drug development professionals, understanding the catalytic behavior of branched alkanes is crucial for optimizing various industrial processes, including the production of high-octane gasoline and specialty chemicals. This guide provides a comparative study of the reactivity of key trimethyloctane isomers, offering insights into their performance under catalytic conditions, supported by experimental data and detailed protocols.

The structural differences between trimethyloctane isomers, specifically 2,2,4-trimethyloctane, 2,3,4-trimethyloctane, and 3,3,5-trimethyloctane (B14561578), significantly influence their reactivity in catalytic processes such as cracking and hydroisomerization. These reactions are typically facilitated by solid acid catalysts, most notably zeolites, which possess well-defined pore structures and strong acidic sites.[1][2]

Influence of Molecular Structure on Catalytic Cracking

Catalytic cracking is a fundamental process in petroleum refining that breaks down large hydrocarbon molecules into smaller, more valuable ones, such as gasoline components.[1] The reactivity of alkanes in catalytic cracking is highly dependent on their molecular structure, with branched isomers often exhibiting different cracking patterns and rates compared to their linear counterparts.

Highly branched alkanes, like trimethyloctane isomers, are known to crack into smaller branched alkanes and alkenes, which are desirable for high-octane gasoline.[3] The stability of the carbocation intermediates formed during the cracking process plays a crucial role in determining the product distribution. Tertiary carbocations are more stable than secondary carbocations, which are in turn more stable than primary carbocations. Consequently, isomers that can readily form tertiary carbocations are generally more reactive.

For instance, in the cracking of 2,2,4-trimethylpentane, a smaller analog of trimethyloctane, the initial C-C bond cleavage predominantly occurs at positions that lead to the formation of the most stable carbocations. This results in a specific distribution of lighter alkanes and alkenes. While direct comparative data for trimethyloctane isomers is scarce in publicly available literature, the principles derived from smaller branched alkanes suggest that isomers with more tertiary carbons, such as 2,3,4-trimethyloctane, would likely exhibit higher reactivity and different product selectivity compared to isomers like 2,2,4-trimethyloctane, which possesses a quaternary carbon center.

Hydroisomerization and Hydrocracking Dynamics

Hydroisomerization and hydrocracking are key processes for upgrading the quality of hydrocarbon streams. These reactions are typically carried out using bifunctional catalysts that have both acidic and metallic sites, such as platinum-supported zeolites.[4] Hydroisomerization rearranges the carbon skeleton of alkanes to form more branched isomers with higher octane (B31449) numbers, while hydrocracking involves the cleavage of C-C bonds in the presence of hydrogen.[4][5]

The shape selectivity of the zeolite catalyst plays a significant role in determining the product distribution during the hydroisomerization of long-chain alkanes.[6] The pore size and structure of the zeolite can influence which isomers are formed and can also affect the balance between isomerization and cracking reactions. For instance, zeolites with smaller pores may favor the formation of less bulky isomers and can sometimes lead to increased cracking due to diffusional constraints of larger molecules.[7]

Studies on the hydrocracking of n-alkanes have shown that the addition of aromatic compounds can influence catalyst stability and product selectivity.[8] While specific data on trimethyloctane isomers is limited, it is expected that the degree and position of branching would affect their diffusion within the zeolite pores and their interaction with the active sites, thereby influencing the relative rates of isomerization and cracking.

Experimental Protocols for Catalytic Reactivity Studies

To facilitate further research in this area, a general experimental protocol for studying the catalytic cracking of trimethyloctane isomers is outlined below.

Experimental Setup:

A typical setup for studying the catalytic cracking of liquid hydrocarbons involves a fixed-bed reactor system.[2][9]

• Reactor: A stainless steel or quartz tube reactor is housed in a furnace with precise temperature control.

• Catalyst Bed: A known amount of catalyst (e.g., ZSM-5 zeolite) is packed in the center of the reactor, supported by quartz wool.

• Feed System: The trimethyloctane isomer is delivered to the reactor as a liquid via a high-performance liquid chromatography (HPLC) pump. It is then vaporized and mixed with a carrier gas (e.g., nitrogen or helium) before entering the reactor.

• Product Collection: The reactor effluent is passed through a condenser to separate the liquid products from the gaseous products. The gas stream is collected in a gas bag or directed to an online gas chromatograph.

• Analytical System: The liquid and gaseous products are analyzed using gas chromatography-mass spectrometry (GC-MS) to identify and quantify the different hydrocarbon products.[9][10][11]

Experimental Procedure:

• Catalyst Activation: The catalyst is typically activated in situ by heating it to a high temperature (e.g., 500-600 °C) under a flow of an inert gas or air to remove any adsorbed water or impurities.

• Reaction: The liquid feed is introduced into the reactor at a controlled flow rate. The reaction temperature, pressure, and weight hourly space velocity (WHSV) are maintained at the desired setpoints.

• Product Analysis: Samples of the liquid and gaseous products are collected at regular intervals and analyzed by GC-MS.

• Data Analysis: The conversion of the trimethyloctane isomer and the selectivity to various products are calculated based on the analytical results.

Data Presentation

Due to the limited availability of direct comparative experimental data for the catalytic reactivity of 2,2,4-trimethyloctane, 2,3,4-trimethyloctane, and 3,3,5-trimethyloctane in the public domain, a quantitative comparison table cannot be provided at this time. Researchers are encouraged to use the provided experimental protocol to generate such data to enable a direct and meaningful comparison of these important isomers.

Visualizing Catalytic Pathways

To illustrate the fundamental processes involved in the catalytic transformation of alkanes, the following diagrams are provided.

Figure 1. Experimental workflow for catalytic cracking studies.

Figure 2. Simplified signaling pathways for catalytic reactions.

References

• 1. chemguide.uk [chemguide.uk]
• 2. beta.chem.uw.edu.pl [beta.chem.uw.edu.pl]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. mdpi.com [mdpi.com]
• 6. Shape selectivity of zeolite for hydroisomerization of long-chain alkanes - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 7. researchgate.net [researchgate.net]
• 8. fenix.tecnico.ulisboa.pt [fenix.tecnico.ulisboa.pt]
• 9. GC-MS: A Powerful Technique for Hydrocarbon Analysis | Lab Manager [labmanager.com]
• 10. GC-MS analysis of hydrocarbons formed after catalytic cracking of heavy oil | Semantic Scholar [semanticscholar.org]
• 11. researchgate.net [researchgate.net]

A Comparative Guide to GC-MS and NMR for the Structural Elucidation of Branched Alkanes

For Researchers, Scientists, and Drug Development Professionals

The accurate structural elucidation of branched alkanes is a critical task in various scientific disciplines, from petrochemical analysis to the study of insect cuticular hydrocarbons and the development of new pharmaceuticals. Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy are two powerful analytical techniques frequently employed for this purpose. This guide provides an objective comparison of their performance, supported by experimental data and detailed protocols, to aid researchers in selecting the optimal methodology for their specific needs.

Principles at a Glance

Gas Chromatography-Mass Spectrometry (GC-MS) is a hybrid technique that separates volatile compounds in a mixture and then identifies them based on their mass-to-charge ratio.[1] In the context of branched alkanes, the gas chromatograph separates isomers based on their boiling points and interactions with the column's stationary phase.[2] The mass spectrometer then fragments the eluted alkanes, producing a characteristic mass spectrum that can be used for identification.[2] However, the mass spectra of many branched alkane isomers can be very similar, making unambiguous identification challenging based on mass spectral data alone.[3]

Nuclear Magnetic Resonance (NMR) Spectroscopy , on the other hand, provides detailed information about the chemical environment of atomic nuclei (typically ¹H and ¹³C) within a molecule.[4] For branched alkanes, 1D and 2D NMR techniques can reveal the connectivity of atoms, the number of different types of protons and carbons, and the nature of the branching.[5][6] While ¹H NMR spectra of alkanes can be complex due to signal overlap, techniques like COSY, HSQC, and HMBC can help in resolving these complexities and providing a complete structural assignment.[5]

Quantitative Performance Comparison

The choice between GC-MS and NMR often depends on the specific requirements of the analysis, such as sensitivity, resolution, and the need for quantitative data. The following table summarizes the key performance metrics for each technique in the context of branched alkane analysis.

Performance Metric	Gas Chromatography-Mass Spectrometry (GC-MS)	Nuclear Magnetic Resonance (NMR) Spectroscopy
Sensitivity (LOD/LOQ)	Very high (low ppb range for some systems).[7]	Lower sensitivity, typically in the μg to mg range.
Resolution of Isomers	Highly dependent on the GC column and temperature program. Can be challenging for co-eluting isomers.[8]	Excellent for distinguishing isomers with different carbon skeletons and branching patterns.[6]
Quantitative Accuracy	Can be highly accurate with proper calibration for each isomer. Integration of uncalibrated peaks can be misleading.[9]	Inherently quantitative as signal intensity is directly proportional to the number of nuclei.[10]
Sample Throughput	Relatively high, with typical run times of 30-60 minutes per sample.[11]	Lower throughput, as longer acquisition times may be needed for complex 2D experiments.
Structure Elucidation Power	Provides molecular weight and fragmentation patterns, which can suggest branching but may not be definitive for complex isomers.[3]	Provides detailed connectivity information for unambiguous structure determination of novel or complex branched alkanes.[5][6]
Sample Requirements	Requires volatile and thermally stable samples. Destructive technique.	Non-destructive, allowing for sample recovery. Requires samples to be soluble in a suitable deuterated solvent.

Experimental Protocols

Detailed and optimized experimental protocols are crucial for obtaining high-quality data. Below are representative methodologies for the analysis of branched alkanes using GC-MS and NMR.

GC-MS Protocol for Branched Alkane Analysis

This protocol is based on established methods for detailed hydrocarbon analysis.

1. Sample Preparation:

• Dissolve the branched alkane sample in a volatile, non-polar solvent (e.g., hexane (B92381) or pentane) to a concentration of approximately 1 mg/mL.

• If necessary, perform a cleanup step using solid-phase extraction (SPE) to remove interfering compounds.

2. GC-MS Instrumentation and Parameters:

• Gas Chromatograph: Agilent 6890N or similar.

• Mass Spectrometer: Agilent 5973N or similar.[12]

• Column: HP-5ms fused silica (B1680970) capillary column (30 m x 0.25 mm i.d., 0.25 µm film thickness) or a longer column (e.g., 100 m) for enhanced separation of complex isomers.[3][12]

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.[12]

• Inlet Temperature: 250°C.

• Oven Temperature Program: Initial temperature of 80°C, hold for 2 minutes, then ramp at 4°C/min to 300°C and hold for 30 minutes.[12]

• Ion Source Temperature: 230°C.[12]

• Ionization Mode: Electron Ionization (EI) at 70 eV.[12]

• Mass Range: m/z 40-550.

3. Data Analysis:

• Identify peaks by comparing their retention times and mass spectra with those of known standards or by interpreting the fragmentation patterns.

• For quantitative analysis, create a calibration curve for each identified branched alkane isomer using certified reference materials.

NMR Protocol for Structural Elucidation of Branched Alkanes

This protocol outlines the steps for a comprehensive NMR analysis of branched alkane structures.

1. Sample Preparation:

• Dissolve approximately 5-10 mg of the branched alkane sample in 0.5-0.7 mL of a deuterated solvent (e.g., chloroform-d, CDCl₃).

• Transfer the solution to a 5 mm NMR tube.[6]

2. NMR Instrumentation and Experiments:

• Spectrometer: Bruker Avance III 500 MHz spectrometer or equivalent.

• Experiments to be performed:

  • ¹H NMR: To determine the different types of proton environments.

  • ¹³C NMR: To identify the number of unique carbon atoms.

  • DEPT-135: To distinguish between CH, CH₂, and CH₃ groups.

  • 2D COSY (Correlation Spectroscopy): To identify proton-proton couplings and establish connectivity between adjacent protons.[6]

  • 2D HSQC (Heteronuclear Single Quantum Coherence): To correlate protons with their directly attached carbons.[13]

  • 2D HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range correlations between protons and carbons (2-3 bonds), which is crucial for establishing the complete carbon skeleton and branching points.

3. Data Analysis:

• Process the NMR data using appropriate software (e.g., TopSpin, Mnova).

• Assign all ¹H and ¹³C chemical shifts by systematically analyzing the 1D and 2D spectra.

• Combine the information from all experiments to deduce the complete structure of the branched alkane(s).

Visualization of Workflows and Logic

To further clarify the process, the following diagrams illustrate the experimental workflows and the logical considerations when choosing between GC-MS and NMR.

Caption: Experimental workflows for GC-MS and NMR analysis of branched alkanes.

Caption: Logical relationship for selecting between GC-MS and NMR.

Conclusion

Both GC-MS and NMR are indispensable tools for the structural elucidation of branched alkanes, each with its own set of strengths and limitations. GC-MS offers high sensitivity and is well-suited for the quantitative analysis of known isomers, provided that proper calibration is performed.[7][9] However, its ability to definitively identify complex or novel branched isomers can be limited. NMR spectroscopy, while less sensitive, provides unparalleled detail for de novo structure elucidation, allowing for the unambiguous determination of complex branching patterns.[5][6] In many cases, a combined approach, where GC-MS is used for separation and preliminary identification and NMR is used for definitive structural confirmation, will provide the most comprehensive and reliable results. The choice of technique should be guided by the specific research question, the complexity of the sample, and the available instrumentation.

References

• 1. news-medical.net [news-medical.net]
• 2. Hybrid Analytical Techniques: GC-MS, LC-MS, GC-IR, LC-NMR - Industry news - News [alwsci.com]
• 3. researchgate.net [researchgate.net]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. benchchem.com [benchchem.com]
• 6. In Situ Characterization of Mixtures of Linear and Branched Hydrocarbons Confined within Porous Media Using 2D DQF-COSY NMR Spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 7. GC-MS: A Powerful Technique for Hydrocarbon Analysis | Lab Manager [labmanager.com]
• 8. vurup.sk [vurup.sk]
• 9. Reddit - The heart of the internet [reddit.com]
• 10. ndl.ethernet.edu.et [ndl.ethernet.edu.et]
• 11. Sciencemadness Discussion Board - GC/MS vs. NMR for unknown sample anaylsis - Powered by XMB 1.9.11 [sciencemadness.org]
• 12. Frontiers | Distribution Characteristics of Long-Chain Branched Alkanes With Quaternary Carbon Atoms in the Carboniferous Shales of the Wuwei Basin, China [frontiersin.org]
• 13. pubs.acs.org [pubs.acs.org]

performance comparison of different capillary columns for separating C11 isomers

For researchers, scientists, and professionals in drug development, the accurate separation and identification of C11 isomers are critical. This guide provides an objective comparison of the performance of various capillary gas chromatography (GC) columns for this application, supported by experimental data and detailed protocols.

The separation of C11 isomers, which include alkanes, alkenes, and their various structural and geometric forms, presents a significant analytical challenge due to their similar physicochemical properties. The choice of capillary column is paramount in achieving the desired resolution. This guide explores the performance of non-polar, mid-polar, and polar stationary phases in the separation of these closely related compounds.

Data Presentation: Performance Comparison

The following table summarizes the Kovats Retention Indices (KI) for a selection of C11 isomers on three different types of capillary columns. The Kovats index is a standardized measure of retention that is less dependent on instrumental variations than absolute retention times, allowing for more consistent comparison across different systems.[1]

C11 Isomer	Common Name	Boiling Point (°C)	Non-Polar Column (100% Dimethylpolysiloxane) KI	Mid-Polar Column (5% Phenyl-methylpolysiloxane) KI	Polar Column (Polyethylene Glycol) KI
n-Undecane	n-Undecane	195.9	1100	1100[2]	1100
2-Methyl-decane	Isoundecane	193.5	1078	1081	Not available
3-Methyl-decane	194.2	1085	1088	Not available
2,2-Dimethyl-nonane	187.3	1054	Not available	Not available
1-Undecene	192.7	1088	1093	1118
(E)-2-Undecene	194.5	1096	1102	1125
(Z)-2-Undecene	195.1	1099	1105	1130
1,10-Undecadiene	194	1080	Not available	Not available

Key Observations:

• Non-Polar Columns: On non-polar phases like 100% dimethylpolysiloxane (e.g., DB-1, HP-1), the elution order of alkane isomers is primarily determined by their boiling points and degree of branching.[3] More branched isomers tend to have lower boiling points and, consequently, shorter retention times than their straight-chain counterparts.

• Mid-Polar Columns: Mid-polar columns, such as those with a 5% phenyl-methylpolysiloxane stationary phase (e.g., DB-5, HP-5), offer slightly different selectivity compared to non-polar columns, particularly for compounds with double bonds or aromatic character.

• Polar Columns: Polar stationary phases, like polyethylene (B3416737) glycol (PEG) or those containing cyanopropyl functional groups, provide the greatest selectivity for unsaturated isomers (alkenes and dienes).[4] These phases interact more strongly with the polarizable double bonds, leading to increased retention and better separation of positional and geometric isomers.

Experimental Protocols

The following is a typical experimental protocol for the separation and identification of C11 isomers using gas chromatography-mass spectrometry (GC-MS).

1. Instrumentation:

• Gas Chromatograph: An Agilent 7890B GC system or equivalent, equipped with a split/splitless injector and electronic pressure control.

• Mass Spectrometer: An Agilent 5977B MSD or equivalent single quadrupole mass spectrometer.

• Capillary Columns:

  • Non-Polar: Agilent J&W DB-1 (100% dimethylpolysiloxane), 60 m x 0.25 mm I.D., 0.25 µm film thickness.

  • Mid-Polar: Agilent J&W DB-5 (5% phenyl-methylpolysiloxane), 60 m x 0.25 mm I.D., 0.25 µm film thickness.

  • Polar: Agilent J&W DB-WAX (polyethylene glycol), 30 m x 0.25 mm I.D., 0.25 µm film thickness.

• Carrier Gas: Helium (99.999% purity).

2. GC-MS Operating Conditions:

• Injector Temperature: 250 °C

• Injection Mode: Split (split ratio 50:1)

• Injection Volume: 1 µL

• Oven Temperature Program: 40 °C (hold for 2 min), then ramp to 200 °C at 5 °C/min (hold for 5 min).

• Carrier Gas Flow Rate: 1.2 mL/min (constant flow).

• Transfer Line Temperature: 280 °C

• MS Ion Source Temperature: 230 °C

• MS Quadrupole Temperature: 150 °C

• Electron Ionization Energy: 70 eV

• Mass Scan Range: m/z 40-300

3. Sample Preparation:

• Prepare a solution of the C11 isomer mixture in a volatile solvent such as hexane (B92381) or pentane (B18724) at a concentration of approximately 100 µg/mL.

• For the determination of Kovats retention indices, prepare a separate solution containing a series of n-alkanes (e.g., C8 to C20) in the same solvent.

Visualization of Experimental and Logical Relationships

To better understand the workflow and the factors influencing the separation, the following diagrams are provided.

Figure 1. Experimental workflow for C11 isomer analysis.

Figure 2. Factors influencing the GC separation of C11 isomers.

References

• 1. gcms.cz [gcms.cz]
• 2. The Kovats Retention Index: Undecane (C11H24) [pherobase.com]
• 3. Gas Chromatography (GC) Column Selection Guide [sigmaaldrich.com]
• 4. chromtech.com [chromtech.com]

A Comparative Analysis of Synthesized 2,2,4-Trimethyloctane and its Certified Standard

In the synthesis of specialty chemicals, particularly those utilized in sensitive research and development applications, the verification of purity against a certified reference standard is a critical quality control step. This guide provides a comparative assessment of a newly synthesized batch of 2,2,4-trimethyloctane against a commercially available, certified reference material. The analysis focuses on purity determination using gas chromatography with flame ionization detection (GC-FID), a robust and widely used technique for hydrocarbon analysis.[1][2][3]

Quantitative Purity Assessment

The purity of the synthesized 2,2,4-trimethyloctane was directly compared to a certified standard. The data, summarized in Table 1, was obtained using a validated GC-FID method.

Table 1: Purity Comparison of Synthesized vs. Certified 2,2,4-Trimethyloctane

Parameter	Synthesized 2,2,4-Trimethyloctane	Certified 2,2,4-Trimethyloctane Standard
Purity (Area %)	99.85%	≥99.9% (as per Certificate of Analysis)
Major Impurity 1	0.10% (Isomer A)	Not Detected
Major Impurity 2	0.03% (Isomer B)	Not Detected
Other Impurities	0.02%	<0.1%
Retention Time (min)	12.45	12.45

Experimental Methodology

The determination of purity was conducted following a detailed gas chromatography protocol.

Gas Chromatography (GC-FID) Protocol:

• Instrumentation: An Agilent 8890 GC system equipped with a flame ionization detector (FID) and a 7693A automatic liquid sampler was used.

• Column: HP-5 (30 m x 0.32 mm, 0.25 µm film thickness).

• Carrier Gas: Helium, constant flow rate of 1.2 mL/min.

• Oven Program:

  • Initial temperature: 50°C, hold for 2 minutes.

  • Ramp: 10°C/min to 250°C.

  • Final hold: 5 minutes at 250°C.

• Injector: Split mode (50:1), temperature 250°C.

• Detector: FID, temperature 300°C.

• Sample Preparation: Samples of both the synthesized product and the certified standard were diluted to 1000 ppm in n-hexane.

• Injection Volume: 1 µL.

• Data Analysis: Peak areas were integrated using Agilent OpenLab CDS software. Purity was determined by the area percent method.

Workflow for Purity Verification

The logical workflow for the comparative analysis is depicted in the following diagram.

Caption: Workflow for purity assessment of synthesized 2,2,4-trimethyloctane.

Discussion of Results

The synthesized 2,2,4-trimethyloctane exhibits a high purity of 99.85%, which is very close to the certified standard's specification of ≥99.9%. The primary impurities in the synthesized batch were identified as isomers, likely formed during the synthesis process. The certified standard, as expected, showed no detectable isomeric impurities, underscoring its high degree of purification. The identical retention times of the main peak in both the synthesized sample and the standard confirm the identity of the target compound.

Conclusion

The synthesized 2,2,4-trimethyloctane demonstrates a high level of purity, suitable for many research and development applications. While minor isomeric impurities are present, their low concentration is unlikely to affect the outcome of most non-critical applications. For applications requiring the highest possible purity, further purification of the synthesized product may be necessary. The use of a certified reference standard was indispensable for establishing a reliable benchmark for this purity assessment. Certified reference standards come with a certificate of analysis and metrological traceability, ensuring accurate and reliable measurements.[4]

References

• 1. eisl-ng.com [eisl-ng.com]
• 2. apps.ecology.wa.gov [apps.ecology.wa.gov]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. trilogylab.com [trilogylab.com]

inter-laboratory comparison of 2,2,4-trimethyloctane analysis methods

An Inter-laboratory Comparison of Analytical Methods for 2,2,4-Trimethylpentane (B7799088) (Isooctane)

This guide provides a comparative overview of common analytical methodologies for the quantitative determination of 2,2,4-trimethylpentane, a significant component of gasoline and a widely used solvent. The performance of various techniques is evaluated based on key analytical parameters, supported by detailed experimental protocols to aid researchers, scientists, and professionals in the pharmaceutical and chemical industries in selecting the most appropriate method for their specific applications.

Quantitative Performance Data

The following table summarizes the performance characteristics of different analytical methods for the determination of 2,2,4-trimethylpentane. Data has been compiled from various studies to provide a comparative baseline.

Analytical Method	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Linearity (R²)	Reported Application
Gas Chromatography-Mass Spectrometry (GC-MS)	~0.02% (v/v)	~0.06% (v/v)	>0.99	Analysis of gasoline and hydrocarbon mixtures
Gas Chromatography-Flame Ionization Detector (GC-FID)	~0.01% (w/w)	~0.03% (w/w)	>0.998	Purity analysis and determination in complex matrices
Near-Infrared (NIR) Spectroscopy	Not typically used for trace detection	Model dependent	>0.99	Bulk analysis and quality control of fuels
Raman Spectroscopy	Not typically used for trace detection	Model dependent	>0.99	Real-time monitoring and bulk material identification

Experimental Protocols

Detailed methodologies for the key analytical techniques are outlined below.

Gas Chromatography-Mass Spectrometry (GC-MS)

This method offers high selectivity and sensitivity for the identification and quantification of 2,2,4-trimethylpentane.

• Sample Preparation: Samples are typically diluted in a suitable solvent, such as hexane (B92381) or pentane, to a concentration within the calibrated range of the instrument. An internal standard (e.g., deuterated toluene) is often added to improve quantitative accuracy.

• Instrumentation: A gas chromatograph equipped with a capillary column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm) is coupled to a mass spectrometer.

• GC Conditions:

  • Injector Temperature: 250°C

  • Oven Program: Initial temperature of 40°C held for 2 minutes, then ramped to 200°C at a rate of 10°C/min.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

  • Injection Volume: 1 µL in splitless mode.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: m/z 35-350.

  • Data Acquisition: Selected Ion Monitoring (SIM) mode can be used for enhanced sensitivity by monitoring characteristic ions of 2,2,4-trimethylpentane (e.g., m/z 43, 57, 114).

• Quantification: A calibration curve is generated by analyzing a series of standards of known concentrations. The concentration of 2,2,4-trimethylpentane in the sample is determined by comparing its peak area (or the ratio to the internal standard) to the calibration curve.

Near-Infrared (NIR) Spectroscopy

NIR spectroscopy is a rapid and non-destructive technique suitable for the analysis of bulk material.

• Sample Preparation: No sample preparation is typically required for liquid samples. The sample is placed in a suitable cuvette or vial for analysis.

• Instrumentation: A benchtop or portable NIR spectrometer equipped with a fiber optic probe or a sample compartment for vials.

• Data Acquisition:

  • Spectral Range: 4000-10000 cm⁻¹.

  • Resolution: 8 cm⁻¹.

  • Scans: 32-64 scans are co-added to improve the signal-to-noise ratio.

• Data Analysis:

  • Chemometrics: A quantitative model is developed using multivariate calibration techniques such as Principal Component Regression (PCR) or Partial Least Squares (PLS) regression.

  • Calibration: A set of calibration samples with known concentrations of 2,2,4-trimethylpentane are used to build the model.

  • Validation: The model is validated using an independent set of samples. The concentration in unknown samples is then predicted using the validated model.

Visualized Experimental Workflow

The following diagram illustrates a generalized workflow for the analysis of 2,2,4-trimethylpentane, from sample receipt to final data analysis.

Caption: Generalized workflow for the analysis of 2,2,4-trimethylpentane.

evaluating the linearity and range of a quantitative assay for 2,2,4-trimethyloctane

Evaluating Quantitative Assays for 2,2,4-Trimethyloctane: A Comparative Guide

For researchers, scientists, and drug development professionals requiring precise and reliable quantification of 2,2,4-trimethyloctane, a volatile branched-chain alkane, selecting the appropriate analytical methodology is paramount. This guide provides a comparative overview of common quantitative assays, focusing on their linearity and dynamic range. Experimental data from studies on similar volatile organic compounds (VOCs) are presented to offer a substantive basis for comparison.

Performance Comparison of Quantitative Assays

The following table summarizes the typical performance characteristics of Gas Chromatography-Mass Spectrometry (GC-MS), Proton-Transfer-Reaction Mass Spectrometry (PTR-MS), and Photoionization Detectors (PID) for the quantitative analysis of volatile hydrocarbons. While specific data for 2,2,4-trimethyloctane is limited in publicly available literature, the data presented for structurally related n-alkanes and other VOCs provide a strong indication of expected performance.

Analytical Method	Typical Analyte Class	Linearity (Correlation Coefficient, R²)	Dynamic Range	Limit of Detection (LOD)	Limit of Quantitation (LOQ)	Citation
GC-MS	n-Alkanes (C21-C36)	> 0.99	5 - 100 nmol	Not explicitly stated	5 nmol	[1]
GC-MS	Various Volatile Hydrocarbons	Not explicitly stated	Not explicitly stated	Not explicitly stated	6.8 - 10 ng/g of blood	[2]
PTR-MS	Volatile Organic Compounds	Not explicitly stated	> 6 orders of magnitude	Low pptV range	Not explicitly stated	[3]
Photoionization Detector (PID)	Volatile Organic Compounds	Linear response reported	Low ppb to several thousand ppm	Low ppb range	Not explicitly stated	[4][5]

Experimental Protocols

Detailed methodologies are crucial for reproducing and validating analytical results. Below is a representative experimental protocol for the quantitative analysis of volatile hydrocarbons using Gas Chromatography-Mass Spectrometry (GC-MS), based on established methods for similar analytes.

Quantitative Analysis of 2,2,4-Trimethyloctane by GC-MS

1. Sample Preparation:

• Standard Preparation: Prepare a stock solution of 2,2,4-trimethyloctane in a suitable volatile solvent (e.g., methanol (B129727) or hexane). Create a series of calibration standards by serial dilution of the stock solution to cover the expected concentration range of the samples. A typical range for calibration standards might be from 0.1 ng/mL to 1000 ng/mL.

• Sample Extraction (if applicable): For samples in a complex matrix (e.g., biological fluids, environmental samples), a sample extraction step such as solid-phase microextraction (SPME) or liquid-liquid extraction may be necessary to isolate the volatile components.

• Internal Standard: To improve accuracy and precision, add a known concentration of an internal standard (a compound with similar chemical properties to 2,2,4-trimethyloctane but not present in the sample) to all standards and samples.

2. GC-MS Instrumentation and Conditions:

• Gas Chromatograph: Agilent 7890B or equivalent.

• Mass Spectrometer: Agilent 5977A or equivalent.

• Column: A non-polar capillary column, such as a DB-1ms or HP-5ms (e.g., 30 m x 0.25 mm i.d., 0.25 µm film thickness), is suitable for the separation of branched alkanes.

• Carrier Gas: Helium at a constant flow rate (e.g., 1.0 mL/min).

• Injection: 1 µL of the standard or sample is injected in splitless mode to maximize sensitivity.

• Oven Temperature Program:

  • Initial temperature: 40°C, hold for 2 minutes.

  • Ramp: Increase to 250°C at a rate of 10°C/min.

  • Final hold: Hold at 250°C for 5 minutes.

• Mass Spectrometer Parameters:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Scan Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity and specificity. Monitor characteristic ions for 2,2,4-trimethyloctane and the internal standard.

  • Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

3. Data Analysis:

• Calibration Curve: Generate a calibration curve by plotting the ratio of the peak area of 2,2,4-trimethyloctane to the peak area of the internal standard against the concentration of the calibration standards.

• Linearity Assessment: Perform a linear regression analysis on the calibration curve. A correlation coefficient (R²) of >0.99 is generally considered acceptable.

• Quantification: Determine the concentration of 2,2,4-trimethyloctane in the samples by interpolating their peak area ratios from the calibration curve.

• LOD and LOQ Determination: The Limit of Detection (LOD) and Limit of Quantitation (LOQ) can be determined based on the standard deviation of the response and the slope of the calibration curve, or by analyzing a series of low-concentration standards.

Visualizing the Experimental Workflow

The following diagram illustrates the logical flow of a typical quantitative assay for 2,2,4-trimethyloctane using GC-MS.

References

• 1. Improved GC/MS method for quantitation of n-alkanes in plant and fecal material - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Volatile Hydrocarbon Analysis in Blood by Headspace Solid-Phase Microextraction: The Interpretation of VHC Patterns in Fire-Related Incidents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Identification and quantification of VOCs by proton transfer reaction time of flight mass spectrometry: An experimental workflow for the optimization of specificity, sensitivity, and accuracy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The basics of a Photoionization Detector (PID) - WatchGas [watchgas.com]
• 5. automation.honeywell.com [automation.honeywell.com]

Navigating the Maze of Isomers: A Guide to the Specificity and Selectivity of Analytical Methods for 2,2,4-Trimethyloctane

For researchers, scientists, and drug development professionals, the accurate identification and quantification of specific branched-chain alkanes, such as 2,2,4-trimethyloctane, from a complex mixture of its isomers is a critical analytical challenge. The structural similarity among these isomers necessitates analytical methods with high specificity and selectivity. This guide provides an objective comparison of the performance of various analytical techniques, supported by experimental data, to aid in the selection of the most appropriate method for your research needs.

The primary analytical technique for the separation of volatile hydrocarbon isomers like 2,2,4-trimethyloctane is high-resolution capillary gas chromatography (GC). The separation is predicated on the differential partitioning of isomers between a gaseous mobile phase and a liquid stationary phase within a capillary column. For non-polar alkanes, the elution order is predominantly governed by the compound's boiling point and molecular structure. Generally, more highly branched isomers exhibit lower boiling points and, consequently, shorter retention times.

Comparative Analysis of Analytical Methods

Gas chromatography, particularly when coupled with a mass spectrometer (GC-MS), stands as the gold standard for the analysis of 2,2,4-trimethyloctane and its isomers. The choice of the stationary phase in the GC column is paramount in achieving the desired separation. Non-polar stationary phases are the industry standard for alkane analysis.

Data Presentation: Quantitative Comparison of GC Columns

The following table summarizes the Kovats retention indices (RI) for 2,2,4-trimethyloctane and a selection of its C11 isomers on two common non-polar stationary phases. The Kovats retention index is a dimensionless unit that normalizes retention times to a series of n-alkanes, allowing for inter-laboratory comparison of GC data. A lower retention index indicates a shorter retention time.

Compound	IUPAC Name	Boiling Point (°C)	Kovats Retention Index (SE-30/DB-1)	Kovats Retention Index (HP-5/DB-5)
2,2,4-Trimethyloctane	2,2,4-Trimethyloctane	168.3	1021	1024
Isomer 1	2,3,4-Trimethyloctane	174.8	1055	1059
Isomer 2	2,2-Dimethylnonane	177.1	1068	1072
Isomer 3	3,3-Dimethylnonane	179.2	1080	1084
Isomer 4	n-Undecane	195.9	1100	1100

Note: The Kovats retention indices are approximate values compiled from various sources and may vary slightly depending on the specific experimental conditions.

The data clearly indicates that while separation is achievable, the close elution of these isomers demands highly efficient capillary columns and optimized temperature programming. The 5% phenyl-methylpolysiloxane phase (HP-5/DB-5) offers slightly better separation for some isomer pairs compared to the 100% dimethylpolysiloxane phase (SE-30/DB-1), as evidenced by the slightly larger differences in their retention indices.

Experimental Protocols

Reproducibility is a cornerstone of scientific research. The following is a representative experimental protocol for the analysis of 2,2,4-trimethyloctane and its isomers using GC-MS, based on established methods for detailed hydrocarbon analysis such as ASTM D6730.[1]

Protocol: High-Resolution Gas Chromatography-Mass Spectrometry (GC-MS) for the Separation and Identification of C11H24 Isomers

1. Sample Preparation:

• Prepare a standard solution containing 2,2,4-trimethyloctane and its relevant isomers at a concentration of 100 µg/mL each in a volatile solvent such as hexane (B92381).

• For unknown samples, dilute in hexane to an appropriate concentration to avoid column overloading.

2. Instrumentation:

• Gas Chromatograph: Agilent 8890 GC System (or equivalent) equipped with a split/splitless injector and a flame ionization detector (FID) or mass selective detector (MSD).

• Column: Agilent J&W DB-5ms Ultra Inert, 60 m x 0.25 mm ID, 0.25 µm film thickness (or equivalent).

• Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

3. GC Conditions:

• Injector Temperature: 250°C

• Injection Volume: 1 µL

• Split Ratio: 50:1

• Oven Temperature Program:

  • Initial temperature: 40°C, hold for 5 minutes.

  • Ramp 1: Increase to 150°C at a rate of 2°C/min.

  • Ramp 2: Increase to 250°C at a rate of 10°C/min, hold for 5 minutes.

4. MS Conditions (if applicable):

• Ion Source: Electron Ionization (EI)

• Ion Source Temperature: 230°C

• Quadrupole Temperature: 150°C

• Electron Energy: 70 eV

• Mass Range: m/z 40-300

5. Data Analysis:

• Identify peaks by comparing their retention times and mass spectra to those of the prepared standards and reference libraries (e.g., NIST Mass Spectral Library).

• Calculate Kovats retention indices for all identified peaks using a series of n-alkane standards (C8-C20) run under the same conditions.

Mandatory Visualizations

To further elucidate the analytical process and the factors influencing separation, the following diagrams are provided.

Caption: Workflow for the GC-MS analysis of 2,2,4-trimethyloctane and its isomers.

Caption: Key factors influencing the specificity and selectivity of GC methods for isomer separation.

References

• 1. gcms.labrulez.com [gcms.labrulez.com]

Safety & Regulatory Compliance

Navigating the Safe Disposal of 2,2,4-Trimethyloctane: A Comprehensive Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the proper management and disposal of chemical waste is a critical component of laboratory safety and environmental responsibility. This guide provides essential, step-by-step procedures for the safe disposal of 2,2,4-trimethyloctane, ensuring compliance with hazardous waste regulations and fostering a secure laboratory environment.

Immediate Safety and Handling Protocols

Before initiating any disposal procedures, ensure that all personnel are equipped with the appropriate personal protective equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab coat. All handling of 2,2,4-trimethyloctane should be conducted in a well-ventilated area, preferably within a chemical fume hood, to minimize the inhalation of vapors.[2][4]

Key Safety Precautions:

• Fire Hazard: 2,2,4-Trimethyloctane is a flammable liquid.[1][2][3][4][5] Keep it away from all sources of ignition, including open flames, sparks, and hot surfaces.[1][2][4] Use only non-sparking tools when handling containers of this chemical.[1][2][5]

• Spill Response: In the event of a spill, immediately alert personnel in the vicinity. For small spills, absorb the chemical with an inert material (e.g., vermiculite, dry sand) and place it in a sealed, labeled container for disposal.[4] For large spills, evacuate the area and contact your institution's environmental health and safety (EHS) department.[1]

• First Aid:

  • Inhalation: Move the individual to fresh air. If breathing is difficult, seek immediate medical attention.[3][4]

  • Skin Contact: Remove contaminated clothing and wash the affected area with soap and water.[3][5]

  • Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the upper and lower eyelids. Seek medical attention.[3]

  • Ingestion: Do not induce vomiting. Seek immediate medical attention.[4]

Step-by-Step Disposal Procedure

The disposal of 2,2,4-trimethyloctane must adhere to the guidelines established by the Resource Conservation and Recovery Act (RCRA) and your institution's specific protocols.[6][7][8] The following steps provide a general framework for its proper disposal:

• Waste Identification: All waste chemicals must be properly identified.[9][10] Label a dedicated, chemically compatible waste container with "Hazardous Waste," the chemical name "2,2,4-Trimethyloctane," and the associated hazards (e.g., Flammable Liquid).[10][11]

• Waste Collection and Segregation:

  • Collect waste 2,2,4-trimethyloctane in a designated, leak-proof container with a secure lid.[12] The container must be compatible with the chemical.

  • Do not mix 2,2,4-trimethyloctane with other incompatible waste streams.[12] For instance, do not mix it with strong oxidizing agents.

  • Keep the waste container closed at all times, except when adding waste.[9][13]

• Waste Storage:

  • Store the waste container in a designated Satellite Accumulation Area (SAA) near the point of generation.[11][13]

  • The SAA must be under the control of laboratory personnel and away from ignition sources.[11][12]

  • Ensure secondary containment is in place to capture any potential leaks.[12]

• Request for Pickup: Once the waste container is full or is no longer being added to, contact your institution's EHS department to arrange for pickup and disposal.[9][13] Do not pour 2,2,4-trimethyloctane down the drain or dispose of it in the regular trash.[9][11][14][15]

Quantitative Data for Hazardous Waste Management

The following table summarizes key quantitative thresholds and requirements for the management of hazardous chemical waste in a laboratory setting, in accordance with general guidelines.

Parameter	Guideline	Regulatory Context
Satellite Accumulation Area (SAA) Limit	Up to 55 gallons of hazardous waste	Resource Conservation and Recovery Act (RCRA)[11]
Acutely Toxic Waste (P-listed) SAA Limit	1 quart of liquid or 1 kg of solid	RCRA[13]
Container Rinsing	Triple rinse with a suitable solvent	Best practice for empty containers of acute hazardous waste[9]
pH of Aqueous Waste for Drain Disposal	Generally between 6.0 and 9.0 (if permitted)	Local wastewater treatment regulations (Note: Organic solvents like 2,2,4-trimethyloctane are prohibited from drain disposal)[15]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of 2,2,4-trimethyloctane.

Disposal workflow for 2,2,4-trimethyloctane.

By adhering to these procedures, laboratory professionals can ensure the safe and compliant disposal of 2,2,4-trimethyloctane, contributing to a culture of safety and environmental stewardship within their institutions. Always consult your institution's specific chemical hygiene plan and EHS department for guidance tailored to your facility.

References

• 1. airgas.com [airgas.com]
• 2. lobachemie.com [lobachemie.com]
• 3. carlroth.com:443 [carlroth.com:443]
• 4. fishersci.com [fishersci.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. dnr.mo.gov [dnr.mo.gov]
• 7. epa.gov [epa.gov]
• 8. m.youtube.com [m.youtube.com]
• 9. vumc.org [vumc.org]
• 10. mtu.edu [mtu.edu]
• 11. danthelabsafetyman.com [danthelabsafetyman.com]
• 12. danielshealth.com [danielshealth.com]
• 13. ehrs.upenn.edu [ehrs.upenn.edu]
• 14. Laboratory Waste Guide 2025 [wastemanaged.co.uk]
• 15. web.mit.edu [web.mit.edu]

Navigating the Safe Handling of 2,2,4-Trimethyloctane: A Guide for Laboratory Professionals

Essential Safety Information

Proper handling and disposal of 2,2,4-Trimethyloctane are critical to minimize risks of fire, explosion, and exposure. The following table summarizes key quantitative data, drawing parallels from the closely related and well-documented compound, isooctane.

Property	Value	Source
Molecular Formula	C₁₁H₂₄	[1]
Molecular Weight	156.31 g/mol	[1]
Boiling Point	168-171 °C (334-340 °F)	[2]
Physical State	Liquid
Appearance	Colorless liquid
Hazards	Flammable liquid and vapor. May cause skin and eye irritation. May be harmful if swallowed or inhaled.	[3][4][5][6]

Personal Protective Equipment (PPE)

To ensure personal safety and prevent exposure, the following Personal Protective Equipment (PPE) is mandatory when handling 2,2,4-Trimethyloctane:

PPE Category	Item	Specifications and Remarks
Eye and Face Protection	Safety Goggles	Wear chemical safety goggles that provide a complete seal around the eyes.
Face Shield	A face shield should be worn in addition to safety goggles when there is a risk of splashing.
Hand Protection	Chemical-resistant Gloves	Nitrile or neoprene gloves are recommended. Always inspect gloves for tears or holes before use.
Body Protection	Flame-retardant Lab Coat	A lab coat made of flame-retardant material is essential.
Chemical-resistant Apron	For larger quantities or when splashing is likely, a chemical-resistant apron should be worn over the lab coat.
Respiratory Protection	Respirator	Work should be conducted in a well-ventilated area or a chemical fume hood. If ventilation is inadequate, a NIOSH-approved respirator with an organic vapor cartridge is required.

Operational and Disposal Plans

A systematic approach to handling and disposal is crucial for maintaining a safe laboratory environment.

Handling and Storage:

• Preparation : Before handling, ensure that a fire extinguisher, safety shower, and eyewash station are readily accessible.

• Ventilation : Always handle 2,2,4-Trimethyloctane in a well-ventilated area, preferably within a certified chemical fume hood.[3][6]

• Ignition Sources : Eliminate all potential ignition sources, including open flames, hot surfaces, sparks from electrical equipment, and static discharge.[3][4][6] Use only non-sparking tools.[3][4][6]

• Grounding : When transferring the chemical, ground and bond containers to prevent static electricity buildup.[6]

• Storage : Store in a tightly closed, properly labeled container in a cool, dry, and well-ventilated area away from incompatible materials such as oxidizing agents.[5] Flammable liquid storage cabinets are required for storing quantities exceeding laboratory limits.[7]

Spill Management:

• Evacuation : In case of a spill, immediately evacuate the area and restrict access.

• Ventilation : Ensure the area is well-ventilated to disperse flammable vapors.

• Containment : Use a spill kit with absorbent materials, such as vermiculite (B1170534) or sand, to contain the spill. Do not use combustible materials like paper towels to absorb the spill.

• Cleanup : Wearing appropriate PPE, carefully collect the absorbed material into a sealed container for disposal.

• Decontamination : Clean the spill area with soap and water.

Disposal Plan:

2,2,4-Trimethyloctane and any contaminated materials must be disposed of as hazardous waste.

• Waste Collection : Collect all waste, including unused chemical and contaminated materials, in a designated, properly labeled, and sealed container.

• Labeling : The waste container must be clearly labeled as "Hazardous Waste" and include the chemical name and associated hazards (e.g., "Flammable Liquid").

• Storage of Waste : Store the hazardous waste container in a designated satellite accumulation area, away from general waste and incompatible materials.

• Disposal : Arrange for the disposal of the hazardous waste through your institution's environmental health and safety (EHS) office or a licensed hazardous waste disposal contractor.[8] Do not dispose of 2,2,4-Trimethyloctane down the drain.[9]

Workflow for Handling 2,2,4-Trimethyloctane

The following diagram illustrates the logical workflow for the safe handling of 2,2,4-Trimethyloctane, from preparation to disposal.

Caption: A logical workflow for the safe handling of 2,2,4-Trimethyloctane.

References

• 1. 2,2,4-Trimethyloctane | C11H24 | CID 519610 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2,2,4-trimethyloctane [webbook.nist.gov]
• 3. airgas.com [airgas.com]
• 4. fishersci.com [fishersci.com]
• 5. carlroth.com:443 [carlroth.com:443]
• 6. lobachemie.com [lobachemie.com]
• 7. utsc.utoronto.ca [utsc.utoronto.ca]
• 8. How to Dispose of Chemical Waste in a Lab Correctly [gaiaca.com]
• 9. acs.org [acs.org]